Oenanthotoxin

• CAS: 20311-78-8

Core Science & Biosynthesis

Oenanthotoxin: A Technical Guide to its Discovery, Isolation from Oenanthe crocata, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oenanthotoxin is a potent polyacetylenic neurotoxin found in the hemlock water-dropwort (Oenanthe crocata). Its discovery and isolation have been pivotal in understanding certain natural product toxicities and have provided a valuable molecular tool for studying the gamma-aminobutyric acid type A (GABAa) receptor system. This technical guide provides an in-depth overview of the historical discovery of oenanthotoxin, detailed protocols for its extraction and purification from Oenanthe crocata tubers, a summary of its key physicochemical and spectroscopic properties, and a description of its mechanism of action as a noncompetitive GABAa receptor antagonist. This document is intended to serve as a comprehensive resource for researchers in natural product chemistry, toxicology, and neuropharmacology.

Discovery and Historical Context

The toxic properties of Oenanthe crocata have been recognized for centuries, with historical accounts detailing severe and often fatal poisonings in both humans and livestock. The primary toxic principle, oenanthotoxin, was first crystallized in 1949 by Clarke and his colleagues, which marked a significant milestone in the study of this potent natural poison. Their work laid the foundation for subsequent structural elucidation and toxicological studies. Oenanthotoxin is a C17 polyacetylene, a class of compounds known for their neurotoxic effects.

Isolation and Purification of Oenanthotoxin from Oenanthe crocata

The following protocols are based on established methodologies for the extraction and purification of oenanthotoxin from the tubers of Oenanthe crocata.

Extraction

A detailed method for the extraction of oenanthotoxin involves the use of ether as a solvent.[1]

Experimental Protocol: Ether Extraction

• Plant Material: Freshly collected tubers of Oenanthe crocata are used.

• Extraction: The tubers are refluxed with ether for several hours.

• Drying: The ether extract is dried using anhydrous sodium sulfate (B86663).

• Concentration: The ether is removed by distillation, yielding a brown, oily residue.

Purification and Crystallization

The crude extract is further purified through a series of solvent partitioning and crystallization steps to yield pure oenanthotoxin.[1]

Experimental Protocol: Purification and Crystallization

• Initial Purification: The oily residue from the extraction is dissolved in a minimal amount of ether, and petroleum ether is added to precipitate an orange-colored oil.

• Alkali Washing: The separated oil is redissolved in ether and washed with a 40% sodium hydroxide (B78521) solution, followed by a saturated sodium sulfate solution.

• Solvent Exchange: After drying and removal of the ether, the residue is dissolved in a small volume of toluene (B28343) and carbon tetrachloride.

• Crystallization: Petroleum ether is added to the toluene/carbon tetrachloride solution until turbidity is observed. The solution is then cooled to -5°C for 48 hours to induce the formation of pale yellow crystals of oenanthotoxin.

• Recrystallization: The crystals can be further purified by repeated recrystallization.

Experimental Workflow for Oenanthotoxin Isolation

A flowchart of the extraction and purification process for oenanthotoxin.

Quantitative Data and Physicochemical Properties

Yield of Oenanthotoxin

The yield of oenanthotoxin from Oenanthe crocata tubers can vary depending on the collection time and extraction method.

Parameter	Value	Reference
Yield from 200g of Tubers	20 mg	[1]
Concentration in Winter Sample	0.06%	[1]

Physicochemical Properties

Property	Value	Reference
Melting Point	80-81°C	[1]
Appearance	Pale yellow crystals	[1]

Spectroscopic Data

UV-Vis Spectroscopy

Oenanthotoxin exhibits a characteristic UV absorption spectrum in methanol, with major bands at several wavelengths.[1]

Wavelength (nm)	Molar Absorptivity (E 1%, 1 cm)
253	-
268	-
297	-
315	1460
338	-

Mass Spectrometry

The identity of oenanthotoxin can be confirmed by its mass spectrum fragmentation pattern.

Mechanism of Action: GABAa Receptor Antagonism

Oenanthotoxin exerts its neurotoxic effects by acting as a noncompetitive antagonist of the gamma-aminobutyric acid type A (GABAa) receptor. The GABAa receptor is a ligand-gated ion channel that, upon binding of the inhibitory neurotransmitter GABA, allows the influx of chloride ions, leading to hyperpolarization of the neuron and a decrease in its excitability.

Oenanthotoxin disrupts this inhibitory signaling through a complex mechanism that includes:

• Allosteric Modulation: It alters both the binding of GABA to the receptor and the gating properties of the ion channel.

• Open Channel Block: Oenanthotoxin is believed to physically block the open chloride channel, preventing the influx of chloride ions.

This blockade of GABAergic inhibition leads to a state of neuronal hyperexcitability in the central nervous system, resulting in the characteristic symptoms of oenanthotoxin poisoning, which include convulsions and seizures.

Signaling Pathway of GABAa Receptor and Oenanthotoxin Interference

Diagram illustrating normal GABAa receptor function and its disruption by oenanthotoxin.

Conclusion

Oenanthotoxin remains a significant molecule of interest for toxicologists and neuropharmacologists. The detailed methodologies for its isolation and the comprehensive understanding of its mechanism of action provide a solid foundation for further research. This could include the development of novel therapeutics targeting the GABAa receptor, the investigation of related polyacetylenic toxins, and the development of improved diagnostic and treatment strategies for oenanthotoxin poisoning. This technical guide serves as a centralized repository of this critical information for the scientific community.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Oenanthotoxin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oenanthotoxin (OETX) is a potent polyacetylenic neurotoxin produced by plants of the Oenanthe genus, most notably hemlock water-dropwort (Oenanthe crocata). This guide provides a comprehensive overview of the chemical structure, stereochemistry, and biological activity of oenanthotoxin, with a focus on its interaction with the GABAa receptor. Detailed summaries of its toxicological and cytotoxic properties are presented, along with generalized experimental protocols for its isolation, synthesis, and biological evaluation. This document is intended to serve as a technical resource for researchers in the fields of natural products chemistry, toxicology, and neuropharmacology.

Chemical Structure and Stereochemistry

Oenanthotoxin is a C17 polyacetylene characterized by a conjugated system of double and triple bonds, with two hydroxyl groups. Its systematic IUPAC name is (2E,8E,10E,14R)-heptadeca-2,8,10-triene-4,6-diyne-1,14-diol.[1] The molecule possesses a single chiral center at the C-14 position, with the naturally occurring enantiomer having the (R)-configuration.[1]

The key structural features of oenanthotoxin include a terminal primary alcohol at C-1, a secondary alcohol at C-14, and a conjugated system comprising three (E)-configured double bonds and two triple bonds. This extended π-system is responsible for its characteristic UV absorption spectrum.

Table 1: Chemical Identifiers for Oenanthotoxin

Identifier	Value
IUPAC Name	(2E,8E,10E,14R)-heptadeca-2,8,10-triene-4,6-diyne-1,14-diol
Molecular Formula	C₁₇H₂₂O₂
Molecular Weight	258.36 g/mol
CAS Number	20311-78-8
InChI	InChI=1S/C17H22O2/c1-2-14(19)12-8-6-4-3-5-7-9-10-11-13-15-16-17-18/h4,6,8,10-11,13-14,17-19H,2,12,15-16H2,1H3/b6-4+,10-8+,13-11+/t14-/m1/s1
InChIKey	UPXPHJXYZGEBCW-SRFVWEJJSA-N
SMILES	CCC--INVALID-LINK--C/C=C/C=C/C#CC#C/C=C/CO

Spectroscopic Data

Table 2: Spectroscopic Data for Oenanthotoxin

Spectroscopic Technique	Data
¹H NMR	Data with specific chemical shift assignments are not readily available in the reviewed literature.
¹³C NMR	Data with specific chemical shift assignments are not readily available in the reviewed literature.
IR Spectroscopy	The presence of hydroxyl (-OH) and alkyne (-C≡C-) groups has been confirmed by IR spectroscopy, though specific absorption bands are not consistently reported.
Mass Spectrometry	ESI-MS/MS analysis reveals characteristic fragmentation patterns, including the loss of water from the molecular ion.
UV-Vis Spectroscopy	λmax at 213, 252, 267, 281, 296, 315.5, and 337.5 nm.

Biological Activity and Mechanism of Action

Oenanthotoxin is a potent neurotoxin that acts as a noncompetitive antagonist of the γ-aminobutyric acid type A (GABAa) receptor.[1] The GABAa receptor is a ligand-gated ion channel that mediates the majority of fast inhibitory neurotransmission in the central nervous system. Upon binding of GABA, the receptor's chloride channel opens, leading to an influx of chloride ions and hyperpolarization of the neuronal membrane, thus reducing neuronal excitability.

Oenanthotoxin is believed to bind to a site within the picrotoxin (B1677862) binding pocket of the GABAa receptor channel pore. This binding allosterically modulates the receptor, preventing the channel from opening even when GABA is bound. The blockade of the chloride channel leads to a state of hyperexcitability in the central nervous system, resulting in symptoms such as convulsions, seizures, and ultimately, respiratory paralysis.

GABAa Receptor Signaling Pathway and Oenanthotoxin's Mechanism of Action.

Quantitative Data

The following tables summarize the available quantitative data on the toxicity and biological activity of oenanthotoxin.

Table 3: Toxicological Data for Oenanthotoxin

Parameter	Species	Route of Administration	Value
LD₅₀	Mouse	Not specified	0.58 mg/kg
LD₅₀	Rat	Not specified	< 3 mg/kg

Table 4: In Vitro Biological Activity of Oenanthotoxin

Parameter	Assay	Cell Line/System	Value
IC₅₀	Inhibition of miniature inhibitory postsynaptic currents (mIPSCs)	Rat hippocampal neurons	~0.35 µM
EC₅₀	Cytotoxicity (Sulforhodamine B assay)	A2780 (human ovarian cancer)	3.8 µM

Experimental Protocols

The following sections provide generalized protocols for the isolation, synthesis, and biological evaluation of oenanthotoxin. These are intended as a guide and may require optimization for specific laboratory conditions.

Isolation from Oenanthe crocata

A general procedure for the isolation of oenanthotoxin from the tubers of Oenanthe crocata involves solvent extraction followed by chromatographic purification.

General Workflow for the Isolation of Oenanthotoxin.

Procedure:

• Extraction: Freshly harvested and cleaned tubers of Oenanthe crocata are macerated and extracted with a suitable organic solvent such as diethyl ether or a mixture of hexane (B92381) and ethyl acetate.

• Concentration: The resulting extract is filtered and concentrated under reduced pressure to yield a crude oily residue.

• Chromatographic Purification: The crude extract is subjected to column chromatography on silica gel. The column is typically eluted with a gradient of non-polar to polar solvents (e.g., hexane to ethyl acetate).

• Fraction Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing oenanthotoxin.

• Final Purification: Fractions containing pure oenanthotoxin are combined and the solvent is evaporated to yield the purified compound. Further purification can be achieved by recrystallization.

Note: Oenanthotoxin is unstable and sensitive to light and air, so all procedures should be carried out with minimal exposure to these elements.

Chemoenzymatic Synthesis of (14R)-Oenanthotoxin

The asymmetric synthesis of the naturally occurring (14R)-enantiomer of oenanthotoxin has been reported. A key step in this synthesis is the enzymatic resolution of a racemic precursor.

Key Synthetic Steps:

• Synthesis of a racemic precursor alcohol: This typically involves standard organic synthesis methods to construct the carbon skeleton of oenanthotoxin with a racemic secondary alcohol at the C-14 position.

• Enzymatic Resolution: The racemic alcohol is subjected to enzymatic acylation using an immobilized lipase, such as Novozym 435, in the presence of an acyl donor (e.g., vinyl acetate). The enzyme selectively acylates one enantiomer, allowing for the separation of the acylated and unreacted enantiomers.

• Hydrolysis: The separated acylated enantiomer is then hydrolyzed to afford the desired enantiomerically pure (14R)-oenanthotoxin.

Cytotoxicity Assay (Sulforhodamine B Assay)

The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell viability by measuring the total protein content of cultured cells.

Workflow for the Sulforhodamine B (SRB) Cytotoxicity Assay.

Procedure:

• Cell Seeding: A2780 human ovarian cancer cells are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with a serial dilution of oenanthotoxin in culture medium and incubated for a period of 48 to 72 hours.

• Cell Fixation: The culture medium is removed, and the cells are fixed with cold trichloroacetic acid (TCA).

• Staining: The fixed cells are washed and then stained with Sulforhodamine B solution.

• Washing: Unbound dye is removed by washing with 1% acetic acid.

• Solubilization: The protein-bound dye is solubilized with a Tris-based solution.

• Absorbance Reading: The absorbance is measured at approximately 515 nm using a microplate reader. The results are used to calculate the EC₅₀ value.

Electrophysiological Assay (Patch-Clamp)

Whole-cell patch-clamp electrophysiology can be used to study the effects of oenanthotoxin on GABAa receptor function in cultured neurons.

Procedure:

• Cell Preparation: Primary hippocampal neurons are cultured on coverslips.

• Patch-Clamp Recording: A glass micropipette filled with an appropriate internal solution is used to form a high-resistance seal with the membrane of a neuron. The membrane patch is then ruptured to achieve the whole-cell configuration.

• GABA Application: GABA is applied to the cell to elicit an inward chloride current through the GABAa receptors.

• Oenanthotoxin Application: Oenanthotoxin is applied to the bath solution, and the effect on the GABA-evoked current is recorded.

• Data Analysis: The reduction in the amplitude of the GABA-evoked current in the presence of oenanthotoxin is measured to determine the IC₅₀ value.

Conclusion

Oenanthotoxin is a structurally complex and biologically potent neurotoxin. Its well-defined stereochemistry and its specific interaction with the GABAa receptor make it a valuable tool for studying the function of this important neurotransmitter receptor. The information provided in this guide, including its chemical properties, quantitative biological data, and generalized experimental protocols, serves as a foundational resource for researchers interested in further exploring the chemistry and pharmacology of this fascinating natural product. Further research is warranted to fully elucidate its spectroscopic properties and to develop more detailed and optimized experimental procedures.

References

• 1. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]

Oenanthotoxin mechanism of action on GABA receptors

An In-depth Technical Guide on the Mechanism of Action of Oenanthotoxin on GABAa Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oenanthotoxin (OETX) is a potent neurotoxin found in plants of the Oenanthe genus, most notably the hemlock water-dropwort (Oenanthe crocata).[1][2] Poisoning incidents in humans and livestock are characterized by severe neurological symptoms, including convulsions and epileptic-like seizures, often leading to fatality.[1][2][3] The primary molecular target of oenanthotoxin is the γ-aminobutyric acid type A (GABAa) receptor, the main inhibitory neurotransmitter receptor in the mammalian central nervous system.[1][4] This technical guide provides a comprehensive overview of the complex mechanism of action of oenanthotoxin on GABAa receptors, summarizing key quantitative data and detailing relevant experimental protocols.

Core Mechanism of Action

Oenanthotoxin exerts its inhibitory effect on GABAa receptors through a multifaceted mechanism, rather than a single mode of action.[5][6] This complex interaction involves:

• Non-competitive Antagonism: Oenanthotoxin acts as a non-competitive antagonist of the GABAa receptor.[1] It does not compete with GABA for its binding site but instead modulates the receptor's function through other means.

• Allosteric Modulation: The toxin allosterically modulates both the binding and gating properties of the receptor.[5][6] This means it binds to a site on the receptor distinct from the GABA binding site, inducing conformational changes that alter the receptor's function.[7][8]

• Open Channel Block: Evidence suggests that oenanthotoxin also acts as an open channel blocker, physically obstructing the flow of chloride ions through the receptor's pore when it is in the open state.[5][6]

A key finding is that oenanthotoxin reduces the binding rate of GABA to the receptor and almost completely abolishes receptor desensitization.[5][6] Desensitization is a process where the receptor becomes unresponsive to a continuous presence of the agonist (GABA), and its abolition by oenanthotoxin leads to prolonged neuronal excitation.[9][10]

The impact of oenanthotoxin is significantly more potent on synaptically-evoked currents, such as miniature inhibitory postsynaptic currents (mIPSCs), compared to currents evoked by the external application of GABA.[5][6] This is attributed to the combination of the rapid clearance of GABA from the synapse and the oenanthotoxin-induced slowing of GABA binding kinetics.[5]

Quantitative Data

The following tables summarize the available quantitative data on the effects of oenanthotoxin and its analogues on GABAa receptor function.

Parameter	Value	Cell Type	Comments	Reference
IC50 (mIPSC amplitude)	~0.35 µM	Rat cultured hippocampal neurons	Inhibition of miniature inhibitory postsynaptic current amplitude.	[6]
IC50 (exogenous GABA)	> 3.5 µM	Rat cultured hippocampal neurons	Inhibition of currents evoked by exogenous GABA application is more than an order of magnitude weaker than for mIPSCs.	[5]

Table 1: Potency of Oenanthotoxin on GABAergic Currents

Analogue	Polarity Ranking	Effect on mIPSC Amplitude	Open Channel Block
X1 (1-acetyl-2,3-dihydrooenanthotoxin)	Highest	Decrease	Yes
X2 (14-acetyloenanthotoxin)	High	Decrease	Yes
X3 (1-deoxyoenanthotoxin)	Medium	No significant decrease	No
X4 (14-deoxyoenanthotoxin)	Low	Decrease	No
X5 (14-dehydro-1-deoxyOETX)	Lowest	No significant decrease	No

Table 2: Structure-Activity Relationship of Oenanthotoxin Analogues[1]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to study the effects of oenanthotoxin on GABAa receptor currents in cultured neurons.

a. Cell Culture:

• Culture primary hippocampal neurons from rat embryos on glass coverslips.

• Maintain the cultures in a suitable medium (e.g., Neurobasal medium supplemented with B27) in a humidified incubator at 37°C and 5% CO2.

• Use neurons for recordings after 10-14 days in vitro.

b. Solutions:

• External Solution (in mM): 137 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 20 Glucose, 10 HEPES. Adjust pH to 7.2 with NaOH.

• Internal (Pipette) Solution (in mM): 137 CsCl, 1 CaCl2, 2 MgCl2, 11 BAPTA (tetra cesium salt), 2 ATP, 10 HEPES. Adjust pH to 7.2 with CsOH. (Using CsCl internally helps to isolate chloride currents by blocking potassium channels).

• Oenanthotoxin Stock Solution: Prepare a stock solution of oenanthotoxin in a suitable solvent (e.g., DMSO) and dilute to the final desired concentrations in the external solution immediately before use.

c. Recording Procedure:

• Transfer a coverslip with cultured neurons to the recording chamber on the stage of an inverted microscope.

• Continuously perfuse the chamber with the external solution.

• Pull borosilicate glass pipettes to a resistance of 3-5 MΩ when filled with the internal solution.

• Establish a whole-cell patch-clamp configuration on a selected neuron.

• Voltage-clamp the neuron at a holding potential of -40 mV.

• Record baseline mIPSCs or currents evoked by the application of GABA. For evoked currents, use a rapid solution exchange system to apply GABA at various concentrations (e.g., 3 µM for subsaturating, 10 mM for saturating).

• Apply oenanthotoxin by adding it to the perfusion solution and record the changes in mIPSC amplitude and frequency, or the amplitude and kinetics of GABA-evoked currents.

• For studying open-channel block, analyze the current responses to rapid, high-concentration GABA applications in an outside-out patch configuration.

d. Data Analysis:

• Analyze mIPSCs for changes in amplitude, frequency, and kinetics.

• Measure the peak amplitude, rise time, and desensitization rate of GABA-evoked currents.

• Calculate the IC50 value for the inhibition of current amplitudes using a dose-response curve.

Radioligand Binding Assay

This protocol can be adapted to investigate if oenanthotoxin directly competes with GABA or other ligands for binding to the GABAa receptor.

a. Membrane Preparation:

• Homogenize rat brains in a sucrose (B13894) buffer.

• Perform a series of centrifugations to isolate the crude synaptic membrane fraction.

• Wash the membranes multiple times to remove endogenous GABA.

• Resuspend the final membrane pellet in a binding buffer and determine the protein concentration.

b. Binding Assay:

• Incubate the prepared membranes with a radiolabeled GABAa receptor ligand (e.g., [3H]muscimol or [3H]GABA).

• In parallel incubations, include a range of concentrations of oenanthotoxin.

• To determine non-specific binding, add a high concentration of unlabeled GABA to a set of tubes.

• After incubation, rapidly filter the samples through glass fiber filters to separate bound and free radioligand.

• Wash the filters with ice-cold buffer.

• Measure the radioactivity retained on the filters using liquid scintillation counting.

c. Data Analysis:

• Calculate the specific binding at each oenanthotoxin concentration.

• Plot the specific binding as a function of oenanthotoxin concentration to determine if it displaces the radioligand and to calculate its Ki (inhibition constant).

Visualizations

Caption: Oenanthotoxin's multifaceted mechanism of action on the GABAa receptor.

Caption: Experimental workflow for patch-clamp analysis of oenanthotoxin's effects.

Caption: Correlation of oenanthotoxin analogue polarity with inhibitory effect.

References

• 1. Inhibitory effects of oenanthotoxin analogues on GABAergic currents in cultured rat hippocampal neurons depend on the polyacetylenes' polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Saturation assays of radioligand binding to receptors and their allosteric modulatory sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 5. researchgate.net [researchgate.net]
• 6. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What are GABAA receptor positive allosteric modulators and how do they work? [synapse.patsnap.com]
• 8. GABAA receptor positive allosteric modulator - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. Physiological role for GABAA receptor desensitization in the induction of long-term potentiation at inhibitory synapses - PubMed [pubmed.ncbi.nlm.nih.gov]

Oenanthotoxin Structural Analogues and Derivatives: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oenanthotoxin (OETX) and its structural analogues are a class of potent polyacetylenic neurotoxins found in plants of the Oenanthe genus, most notably hemlock water-dropwort (Oenanthe crocata). These compounds are of significant interest to the scientific community due to their distinct mechanism of action as noncompetitive antagonists of the γ-aminobutyric acid type A (GABAA) receptor, a crucial mediator of inhibitory neurotransmission in the central nervous system. This technical guide provides an in-depth overview of oenanthotoxin, its structural analogues, and derivatives, with a focus on their synthesis, biological activity, and experimental evaluation. Detailed methodologies for key experiments are provided, alongside a quantitative summary of biological data and visual representations of relevant pathways and workflows to support further research and drug development efforts.

Introduction

Oenanthotoxin is a C17 polyacetylene that is structurally related to other neurotoxic polyacetylenes like cicutoxin.[1] Its primary mode of action is the noncompetitive antagonism of the GABAA receptor, leading to neuronal hyperexcitability, convulsions, and in severe cases, respiratory paralysis and death.[1][2][3][4] The potent biological activity of oenanthotoxin and the potential for synthetic modification of its structure make it and its derivatives valuable tools for studying the GABAA receptor and for exploring potential therapeutic applications, including the development of novel anticancer agents.[5][6] This guide aims to consolidate the current knowledge on oenanthotoxin and its analogues to facilitate further research in neuroscience and drug discovery.

Chemical Structure and Properties

The chemical structure of oenanthotoxin is characterized by a C17 aliphatic chain with conjugated double and triple bonds, and two hydroxyl groups. The IUPAC name for the naturally occurring (14R)-oenanthotoxin is (2E,8E,10E,14R)-heptadeca-2,8,10-trien-4,6-diyne-1,14-diol.[4] The polyunsaturated nature of the molecule is crucial for its biological activity.

Structural Analogues and Derivatives:

A variety of structural analogues and derivatives of oenanthotoxin have been synthesized and isolated. These modifications often target the hydroxyl groups or the degree of saturation in the carbon chain. Some examples include:

• Dihydrooenanthotoxin: A derivative with a partially reduced polyacetylene chain.

• Acetyloenanthotoxin: Esterified derivatives at one or both hydroxyl groups.

• Deoxyoenanthotoxin: Analogues lacking one of the hydroxyl groups.

These structural modifications have been shown to influence the polarity and biological activity of the compounds.[7]

Synthesis and Isolation

Chemoenzymatic Synthesis of (14R)-Oenanthotoxin and Analogues

A key strategy for the synthesis of oenanthotoxin and its analogues involves a chemoenzymatic approach. This method allows for the stereoselective synthesis of the naturally occurring (14R)-enantiomer.[5]

Key Synthetic Steps: [5]

• Homo-coupling of Alkynes: This step is crucial for constructing the polyacetylene backbone of the molecule.

• Chemoenzymatic Resolution: A racemic mixture of oenanthotoxin can be resolved using enzymes like Novozyme 435 in the presence of an acyl donor such as vinyl acetate (B1210297). This allows for the separation of the desired enantiomer.

Isolation from Natural Sources

Oenanthotoxin can be isolated from the tubers of Oenanthe crocata.[8][9] The general procedure involves extraction with an organic solvent followed by chromatographic purification.

General Isolation Protocol: [1][10]

• Extraction: Dried and ground plant material (e.g., tubers of O. crocata) is extracted with a suitable solvent like ethyl acetate or ether.[8][10]

• Fractionation: The crude extract is then subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of solvents (e.g., petrol ether and ethyl acetate) to separate fractions based on polarity.[10]

• Purification: Fractions containing oenanthotoxin are further purified using techniques such as preparative or semi-preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.[11]

Biological Activity and Mechanism of Action

Mechanism of Action: GABAA Receptor Antagonism

Oenanthotoxin and its analogues exert their neurotoxic effects by acting as noncompetitive antagonists of the GABAA receptor.[1][2][3] The GABAA receptor is a ligand-gated ion channel that, upon binding of GABA, allows the influx of chloride ions (Cl-), leading to hyperpolarization of the neuron and inhibition of neurotransmission.

Oenanthotoxin is believed to bind to a site within the picrotoxin (B1677862) binding site of the GABAA receptor channel, physically blocking the passage of chloride ions.[12] This blockade prevents the inhibitory action of GABA, resulting in uncontrolled neuronal firing, which manifests as seizures and convulsions.[6]

Mechanism of Oenanthotoxin (OETX) Action on the GABAa Receptor.

Cytotoxicity

Oenanthotoxin and its derivatives have demonstrated cytotoxic activity against various cancer cell lines.[2][5] This has spurred interest in their potential as anticancer agents. The highest activity has been observed in human ovarian cancer cells.[5]

Quantitative Data

The biological activity of oenanthotoxin and its analogues can be quantified using various assays. The following tables summarize some of the available data.

Table 1: Cytotoxicity of Oenanthotoxin in Human Cancer Cell Lines [2]

Cell Line	Cancer Type	EC50 (µM)
A2780	Ovarian Adenocarcinoma	3.8
8505C	Thyroid Carcinoma	~10
A549	Alveolar Basal Epithelial Adenocarcinoma	~10

Table 2: Acute Toxicity of Oenanthotoxin

Compound	Animal Model	Route of Administration	LD50	Reference
Oenanthotoxin	Mice	Not specified	~1 mg/kg	[13]

Experimental Protocols

Sulforhodamine B (SRB) Assay for Cytotoxicity

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.[14]

Materials:

• Adherent cancer cell line

• Complete cell culture medium

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM

• 96-well microtiter plates

• Microplate reader

Procedure: [10][14]

• Cell Seeding: Seed cells in 96-well plates at an appropriate density and incubate for 24 hours.

• Compound Treatment: Add serial dilutions of the test compound (oenanthotoxin or its analogues) to the wells and incubate for a specified period (e.g., 48-72 hours).

• Cell Fixation: Discard the supernatant and fix the cells by adding cold 10% TCA to each well. Incubate at 4°C for 1 hour.

• Staining: Wash the plates with water and air dry. Add SRB solution to each well and incubate at room temperature for 30 minutes.

• Washing: Remove the SRB solution and wash the plates with 1% acetic acid to remove unbound dye. Air dry the plates.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the optical density (OD) at approximately 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the EC50 or IC50 value.

Workflow of the Sulforhodamine B (SRB) assay for cytotoxicity testing.

Electrophysiological Recording of GABAergic Currents

The patch-clamp technique is used to measure the ion currents across the cell membrane, allowing for the direct assessment of the effect of oenanthotoxin on GABAA receptor function.[1][6]

Materials:

• Cultured neurons (e.g., rat hippocampal neurons)

• Patch-clamp amplifier and data acquisition system

• Micropipettes

• Extracellular and intracellular recording solutions

• GABA solution

• Oenanthotoxin solution

Procedure (Whole-cell configuration): [1][6][15]

• Cell Preparation: Prepare a culture of neurons on a coverslip.

• Pipette Preparation: Fabricate micropipettes from borosilicate glass and fill with intracellular solution.

• Seal Formation: Approach a neuron with the micropipette and form a high-resistance seal (giga-seal) with the cell membrane.

• Whole-cell Access: Rupture the membrane patch under the pipette tip to gain electrical access to the cell's interior.

• Recording: Clamp the cell at a holding potential (e.g., -40 mV).

• GABA Application: Apply GABA to the cell to evoke an inward chloride current.

• Oenanthotoxin Application: Co-apply oenanthotoxin with GABA to observe its effect on the GABA-evoked current.

• Data Acquisition and Analysis: Record the currents and analyze the data to determine the extent of inhibition and the mechanism of action (e.g., competitive vs. noncompetitive).

Structure-Activity Relationship (SAR)

The biological activity of oenanthotoxin and its analogues is highly dependent on their chemical structure. Studies on various derivatives have provided some insights into the structure-activity relationship.

• Polarity: The polarity of the molecule, influenced by the presence and modification of hydroxyl groups, appears to be correlated with the inhibitory effect on GABAA receptors. More polar analogues have shown more potent inhibition.[7]

• Polyacetylene Chain: The conjugated system of double and triple bonds is essential for activity. Modifications to this system can significantly alter the compound's potency.

Further research is needed to fully elucidate the pharmacophore and develop a comprehensive SAR model for this class of compounds.

Downstream Signaling

The primary effect of oenanthotoxin is the direct blockade of the GABAA receptor's ion channel. The downstream consequences of this action are primarily related to the disruption of normal inhibitory neurotransmission.

Consequences of GABAA Receptor Blockade:

• Neuronal Depolarization: The inability of chloride ions to enter the neuron prevents hyperpolarization, leading to a state of persistent depolarization.

• Increased Excitability: The lack of inhibition makes neurons more susceptible to firing action potentials in response to excitatory stimuli.

• Calcium Influx: Persistent depolarization can lead to the opening of voltage-gated calcium channels, causing an influx of calcium. This can trigger various downstream signaling cascades, potentially leading to excitotoxicity.

Downstream consequences of GABAa receptor blockade by oenanthotoxin.

Analytical Methods

The identification and quantification of oenanthotoxin and its analogues rely on various analytical techniques.

• High-Performance Liquid Chromatography (HPLC): Used for the separation and quantification of these compounds from plant extracts and biological samples.[16]

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation patterns, aiding in structural elucidation and confirmation.[16][17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for the detailed structural characterization of novel analogues.[17]

Conclusion and Future Directions

Oenanthotoxin and its structural analogues represent a fascinating class of natural products with potent neurotoxic and cytotoxic properties. Their well-defined mechanism of action as GABAA receptor antagonists makes them invaluable tools for neuropharmacological research. The development of synthetic routes, particularly chemoenzymatic methods, has opened up possibilities for creating a diverse range of derivatives for further investigation.

Future research should focus on:

• Expanding the chemical library: Synthesizing a wider array of analogues to build a more comprehensive structure-activity relationship model.

• Elucidating downstream signaling in more detail: Investigating the specific cellular pathways affected by oenanthotoxin-induced neuronal hyperexcitability.

• Exploring therapeutic potential: Further evaluating the anticancer properties of these compounds in preclinical models and investigating their potential for other therapeutic applications.

This technical guide provides a solid foundation for researchers, scientists, and drug development professionals to advance our understanding and utilization of this potent class of natural toxins.

References

• 1. znaturforsch.com [znaturforsch.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification of Oenanthotoxin and Related Compounds in Hemlock Water Dropwort Poisoning | Semantic Scholar [semanticscholar.org]
• 4. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Chemoenzymatic synthesis and cytotoxicity of oenanthotoxin and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The isolation of the toxic principle of Oenanthe crocata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Phytochemical Profile and Biological Activities of the Extracts from Two Oenanthe Species (O. aquatica and O. silaifolia) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Assessment of Methods for the Intracellular Blockade of GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure-Dependent Activity of Natural GABA(A) Receptor Modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. On the mechanism of action of picrotoxin on GABA receptor channels in dissociated sympathetic neurones of the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of picrotoxin treatment on GABAA receptor supramolecular complexes in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Oenanthotoxin In Vivo Toxicokinetics and Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed in vivo toxicokinetic and metabolism studies for oenanthotoxin are scarce in publicly available scientific literature. This guide summarizes the available data for oenanthotoxin and presents data for its structural isomer, cicutoxin (B1197497), as a comparative analogue to provide a more comprehensive toxicological profile. All data presented for cicutoxin should be interpreted with the understanding that it is a related, but distinct, compound.

Introduction

Oenanthotoxin is a potent C17-polyacetylene neurotoxin produced by plants of the Oenanthe genus, most notably hemlock water-dropwort (Oenanthe crocata).[1] It is a non-competitive antagonist of the gamma-aminobutyric acid (GABA-A) receptor in the central nervous system, leading to severe neurological effects such as seizures, respiratory distress, and death.[1] Understanding the in vivo toxicokinetics and metabolism of oenanthotoxin is crucial for the development of effective clinical management strategies for poisoning cases and for assessing the risks associated with this toxin.

This technical guide provides a summary of the current knowledge on the in vivo toxicokinetics and metabolism of oenanthotoxin, supplemented with data from its structural isomer, cicutoxin, due to the limited availability of specific data on oenanthotoxin.

Oenanthotoxin: Known Metabolic Pathways

The primary metabolic transformation of oenanthotoxin identified in vivo is the reduction of one of its double bonds.

Biotransformation of Oenanthotoxin

The most significant finding regarding the in vivo metabolism of oenanthotoxin is its conversion to 2,3-dihydro-oenanthotoxin. This metabolite has been identified in post-mortem samples from animal poisoning cases.[2] This suggests that a reduction reaction occurs in vivo, although the specific enzymes and tissues involved in this transformation have not been elucidated.

Caption: Proposed metabolic pathway of oenanthotoxin in vivo.

Toxicokinetics of Cicutoxin (Structural Analogue)

Cicutoxin, a structural isomer of oenanthotoxin, is found in water hemlock (Cicuta species). While specific quantitative toxicokinetic parameters are not extensively documented, some data and observations are available.

Quantitative Toxicokinetic Data

The following table summarizes the available toxicokinetic data for cicutoxin. It is important to reiterate that these values are for a structural isomer and may not be directly representative of oenanthotoxin.

Parameter	Value	Species	Route of Administration	Reference
LD50	~9 mg/kg	Mouse	Intraperitoneal	[3]

Note: The long half-life of cicutoxin is inferred from clinical observations of prolonged symptoms in a human poisoning case and the recovery time of a sheep after poisoning, but a specific quantitative value has not been determined.[3]

Experimental Protocols

Detailed experimental protocols for in vivo toxicokinetic studies of oenanthotoxin are not available. However, based on studies of related toxins and general toxicokinetic methodologies, a hypothetical experimental workflow can be outlined.

Hypothetical In Vivo Study Workflow

The following diagram illustrates a typical workflow for an in vivo toxicokinetic study of a natural toxin.

Caption: A generalized experimental workflow for in vivo toxicokinetic studies.

Oenanthotoxin Signaling Pathway

Oenanthotoxin exerts its toxic effects by acting as a non-competitive antagonist at the GABA-A receptor. This action disrupts the normal inhibitory signaling in the central nervous system.

Caption: Mechanism of oenanthotoxin-induced neurotoxicity.

Conclusion

The in vivo toxicokinetics and metabolism of oenanthotoxin are not well-characterized, representing a significant knowledge gap in the toxicology of this potent neurotoxin. The identification of 2,3-dihydro-oenanthotoxin as a metabolite provides a starting point for further investigation into its biotransformation pathways. Due to the lack of specific data, information from its structural isomer, cicutoxin, offers a provisional basis for understanding its potential toxicokinetic profile. Further research employing modern analytical techniques is imperative to fully elucidate the absorption, distribution, metabolism, and excretion of oenanthotoxin, which will be critical for improving the diagnosis and treatment of poisonings.

References

• 1. Poisoning due to water hemlock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cicutoxin - Wikipedia [en.wikipedia.org]

Oenanthotoxin: A Technical Guide to Natural Sources Beyond Oenanthe crocata

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of oenanthotoxin, a potent polyacetylenic neurotoxin, beyond the well-documented hemlock water-dropwort (Oenanthe crocata). This document details the botanical origins, concentrations, and analytical methodologies for the identification and quantification of oenanthotoxin and its derivatives. Furthermore, it elucidates the toxin's mechanism of action through detailed signaling pathway diagrams and provides comprehensive experimental workflows.

Natural Sources of Oenanthotoxin

While Oenanthe crocata is the most notorious source of oenanthotoxin, other species within the Oenanthe genus have been identified as containing this neurotoxin. The presence and concentration of oenanthotoxin can vary significantly based on the plant species, geographical location, and seasonal changes, with the highest levels typically found in late winter and early spring. The roots are consistently the most toxic part of the plant.

Confirmed Sources of Oenanthotoxin

Oenanthe fistulosa (Tubular Water-Dropwort): Scientific investigations have confirmed the presence of oenanthotoxin and its derivative, dihydrooenanthotoxin, in the roots of Oenanthe fistulosa.[1][2][3][4] While present, the concentrations are notably lower than those found in Oenanthe crocata.[5] The seeds of O. fistulosa have been found to be devoid of oenanthotoxin-like polyacetylenes, containing a diacetylenic epoxydiol instead.[1][3]

Species with Ambiguous or Unconfirmed Oenanthotoxin Content

Cicuta Species (Water Hemlocks): The genus Cicuta is highly poisonous, containing the structural isomer of oenanthotoxin, cicutoxin. While some literature suggests the presence of oenanthotoxin in Cicuta species, the primary toxic C17-polyacetylene is widely recognized as cicutoxin.

Oenanthe aquatica (Fineleaf Water-Dropwort): Reports on the toxicity of O. aquatica are conflicting. While some older literature suggests potential toxicity, recent phytochemical analyses have focused on other compound classes and have not confirmed the presence of oenanthotoxin.

Oenanthe pimpinelloides (Corky-fruited Water-dropwort): The toxicity of this species is not well-established. Some sources suggest it may contain the psychotropic compound myristicin (B1677595) rather than oenanthotoxin.

Quantitative Data on Oenanthotoxin Content

The concentration of oenanthotoxin and related polyacetylenes varies between species and plant parts. The following table summarizes the available quantitative data.

Plant Species	Plant Part	Compound(s)	Concentration (% of dried plant material)	Reference
Oenanthe fistulosa	Roots	Oenanthotoxin and Dihydrooenanthotoxin (mixture)	0.070%	[3]
Oenanthe crocata	Tubers	Oenanthotoxin	~0.1% (20 mg from 200 g fresh weight)

Experimental Protocols

The extraction, isolation, and quantification of oenanthotoxin require specific analytical procedures due to the compound's instability.

Extraction of Oenanthotoxin and Related Polyacetylenes

A general procedure for the extraction of polyacetylenes from plant material is as follows:

• Sample Preparation: Fresh or dried plant material (roots, tubers) is collected. The material should be protected from light and heat to prevent degradation of the target compounds. The plant material is then finely ground.

• Solvent Extraction: The ground plant material is extracted with a suitable organic solvent. Acetone (B3395972) is a commonly used solvent for the initial extraction of polyacetylenes.

• Fractionation: The crude acetone extract is then subjected to fractionation using gravity column chromatography. This step helps to separate the polyacetylenes from other plant constituents.

High-Performance Liquid Chromatography (HPLC) for Quantification

HPLC is a key technique for the separation and quantification of oenanthotoxin and its derivatives.

• Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) detector is suitable.

• Column: A C18 reversed-phase column is typically used for the separation.

• Mobile Phase: A gradient elution with a mixture of aqueous acetonitrile (B52724) or aqueous methanol (B129727) is often employed to resolve oenanthotoxin and co-eluting compounds like dihydrooenanthotoxin.[6]

• Detection: The PDA detector is used to monitor the elution of the compounds at their specific UV absorption maxima.

• Quantification: Quantification is achieved by comparing the peak areas of the analytes in the sample to those of a certified reference standard.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification

GC-MS is a powerful tool for the structural confirmation of oenanthotoxin.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Sample Preparation: The extracted and purified sample is derivatized to increase its volatility for GC analysis.

• GC Separation: A capillary column is used to separate the components of the mixture. The temperature program is optimized to achieve good resolution of the target compounds.

• Mass Spectrometry: The mass spectrometer fragments the eluting compounds, and the resulting mass spectrum provides a unique fingerprint for identification by comparison with a spectral library.[7]

Signaling Pathways and Mechanism of Action

Oenanthotoxin exerts its neurotoxic effects by acting as a non-competitive antagonist of the gamma-aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[8]

GABA-A Receptor Signaling Pathway

Caption: Normal activation of the GABA-A receptor by GABA leads to neuronal inhibition.

Oenanthotoxin's Interference with GABA-A Receptor Signaling

Oenanthotoxin disrupts this inhibitory signaling by binding to the GABA-A receptor at a site distinct from the GABA binding site (non-competitive antagonism). This binding event prevents the chloride channel from opening, even when GABA is bound. The interaction is complex, involving allosteric modulation of the receptor's binding and gating properties.[1]

Caption: Oenanthotoxin blocks the GABA-A receptor's chloride channel, leading to hyperexcitability.

Experimental Workflow for Oenanthotoxin Analysis

The following diagram outlines a logical workflow for the extraction, identification, and quantification of oenanthotoxin from a plant sample.

References

• 1. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitory effects of oenanthotoxin analogues on GABAergic currents in cultured rat hippocampal neurons depend on the polyacetylenes' polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Plants’ Impact on the Human Brain—Exploring the Neuroprotective and Neurotoxic Potential of Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oenanthe fistulosa - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. grokipedia.com [grokipedia.com]
• 8. Oenanthotoxin - Wikipedia [en.wikipedia.org]

The Enigmatic Pathway: A Technical Guide to the Biosynthesis of Oenanthotoxin in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oenanthotoxin, a potent C17-polyacetylenic neurotoxin found in plants of the Oenanthe genus, particularly hemlock water-dropwort (Oenanthe crocata), presents a significant area of interest for toxicologists and drug development professionals. Its complex structure and potent bioactivity necessitate a thorough understanding of its biosynthesis. While the complete pathway remains to be fully elucidated, extensive research into the biosynthesis of related polyacetylenes in the Apiaceae family provides a robust framework for a proposed pathway. This technical guide synthesizes the current understanding of polyacetylene biosynthesis, presents a putative pathway for oenanthotoxin, details relevant experimental protocols, and offers insights into the chemical logic underpinning the formation of this toxic natural product.

Introduction

Polyacetylenes are a diverse class of bioactive lipids characterized by the presence of one or more carbon-carbon triple bonds. Within the Apiaceae family, these compounds, particularly the C17-polyacetylenes like falcarinol (B191228) and oenanthotoxin, play crucial roles in plant defense and have garnered attention for their potential pharmacological activities, including cytotoxic and anti-inflammatory effects. Oenanthotoxin is structurally similar to other toxic polyacetylenes like cicutoxin (B1197497) and is known for its neurotoxicity, acting as a non-competitive antagonist of gamma-aminobutyric acid (GABA) receptors in the central nervous system.[1][2] Understanding the biosynthetic machinery responsible for producing oenanthotoxin is critical for harnessing its chemical scaffold for potential therapeutic applications and for developing strategies to mitigate its toxicity.

Proposed Biosynthesis Pathway of Oenanthotoxin

The biosynthesis of oenanthotoxin is believed to follow the general pathway of C17-polyacetylene formation in Apiaceae, originating from fatty acid metabolism. The proposed pathway begins with oleic acid and proceeds through a series of desaturation and acetylenation reactions, followed by chain modification.

Core Pathway from Oleic Acid to Crepenynic Acid

The initial steps of the pathway, leading to the key intermediate crepenynic acid, are relatively well-understood from studies on other Apiaceae species, such as carrot (Daucus carota).[3]

• Desaturation of Oleic Acid: The pathway initiates with the desaturation of oleic acid (18:1) to linoleic acid (18:2) by a Δ12-fatty acid desaturase (FAD2). This enzyme introduces a second double bond into the fatty acid chain.

• Acetylenation of Linoleic Acid: A specialized, divergent FAD2-like enzyme, functioning as an acetylenase, then converts linoleic acid into crepenynic acid (18:2). This critical step introduces the first triple bond.

Hypothetical Pathway from Crepenynic Acid to Oenanthotoxin

The subsequent steps leading to oenanthotoxin are less defined and are proposed based on the structures of known polyacetylenes and general enzymatic reactions in plant secondary metabolism. These steps likely involve further desaturation, hydroxylation, and potentially chain shortening.

• Further Desaturation: Additional desaturases likely introduce more double and triple bonds into the C18 backbone.

• Chain Shortening and Modification: The C18 intermediate undergoes modifications, including hydroxylation and possibly chain shortening to the C17 skeleton characteristic of oenanthotoxin. The precise mechanisms and order of these events are yet to be experimentally confirmed.

• Hydroxylation: Specific hydroxylases are responsible for introducing the hydroxyl groups at positions C-1 and C-14 of the heptadeca backbone of oenanthotoxin.

The proposed biosynthetic pathway is visualized in the following diagram:

A proposed biosynthetic pathway for oenanthotoxin.

Quantitative Data

Specific quantitative data for the enzymes and intermediates in the oenanthotoxin biosynthetic pathway are currently not available in the literature. However, data from related polyacetylene pathways in other Apiaceae species can provide a general reference for expected values.

Table 1: General Quantitative Data for Polyacetylene Biosynthesis in Apiaceae

Parameter	Organism	Value	Reference
Falcarinol Content	Daucus carota (carrot) root periderm	~100-1000 µg/g fresh weight	[3]
Falcarindiol Content	Daucus carota (carrot) root periderm	~500-2000 µg/g fresh weight	[3]
FAD2 Gene Expression	Daucus carota (carrot) root periderm	High relative expression	[3]

Experimental Protocols

The elucidation of the oenanthotoxin biosynthetic pathway will rely on a combination of genetic, biochemical, and analytical techniques. Below are detailed methodologies for key experiments.

Extraction and Quantification of Polyacetylenes from Oenanthe crocata

This protocol describes the extraction and analysis of oenanthotoxin and related polyacetylenes.

Workflow Diagram:

Workflow for polyacetylene extraction and analysis.

Methodology:

• Sample Preparation: Fresh plant material (e.g., roots of Oenanthe crocata) is harvested, washed, and flash-frozen in liquid nitrogen. The frozen tissue is then lyophilized and ground to a fine powder.

• Extraction: The powdered tissue is extracted with an organic solvent such as ethyl acetate (B1210297) or dichloromethane (B109758) at a low temperature to minimize degradation of the unstable polyacetylenes. The extraction is typically performed multiple times to ensure complete recovery.

• Purification: The crude extract is concentrated under reduced pressure and may be subjected to a preliminary purification step, such as solid-phase extraction (SPE) on a silica (B1680970) or C18 cartridge, to remove interfering compounds.

• Chromatographic Separation and Quantification: The partially purified extract is analyzed by High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) for quantification. Separation is typically achieved on a C18 column with a gradient of water and acetonitrile. Identification of oenanthotoxin and other polyacetylenes is confirmed by comparing retention times and UV spectra with authentic standards. For structural confirmation and identification of novel compounds, Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.

Heterologous Expression and Functional Characterization of Candidate Biosynthetic Genes

This protocol outlines the steps to identify and characterize the function of enzymes involved in the oenanthotoxin pathway.

Workflow Diagram:

Workflow for gene function characterization.

Methodology:

• Candidate Gene Identification: Transcriptome analysis of Oenanthe crocata tissues actively producing oenanthotoxin is performed to identify candidate genes, particularly those homologous to known fatty acid desaturases and acetylenases (e.g., FAD2-like genes).

• Gene Cloning: The full-length coding sequences of candidate genes are amplified by PCR and cloned into suitable expression vectors for heterologous expression in a host system like Saccharomyces cerevisiae (yeast) or Nicotiana benthamiana.

• Heterologous Expression: The expression constructs are introduced into the chosen host. For yeast, transformation is followed by induction of gene expression. For N. benthamiana, agroinfiltration is a common method.

• Enzyme Assays: Microsomal fractions or whole cells of the expression host are incubated with potential substrates (e.g., oleic acid, linoleic acid, crepenynic acid).

• Product Identification: The reaction products are extracted and analyzed by GC-MS or LC-MS to identify the enzymatic conversion. The formation of expected intermediates or products confirms the function of the candidate enzyme.

Conclusion and Future Perspectives

The biosynthesis of oenanthotoxin in plants represents a fascinating and underexplored area of natural product chemistry. While the general framework of polyacetylene biosynthesis provides a strong foundation, the specific enzymes and intermediates unique to the oenanthotoxin pathway in Oenanthe crocata remain to be definitively identified. Future research should focus on a multi-omics approach, combining transcriptomics, proteomics, and metabolomics of Oenanthe crocata to identify the complete set of biosynthetic genes. Functional characterization of these genes through heterologous expression and in vitro enzyme assays will be crucial to piece together the entire pathway. A comprehensive understanding of oenanthotoxin biosynthesis will not only be of significant toxicological importance but may also pave the way for the chemoenzymatic synthesis of novel, bioactive molecules for drug discovery.

References

• 1. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GABA - Wikipedia [en.wikipedia.org]
• 3. Identification of Genes Encoding Enzymes Catalyzing the Early Steps of Carrot Polyacetylene Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Oenanthotoxin: An In-depth Technical Guide to its Stability and Degradation Profile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited quantitative stability data for oenanthotoxin is publicly available. This guide synthesizes known information and provides detailed, generalized experimental protocols based on best practices for the stability analysis of related natural products. The quantitative data presented in the tables are illustrative examples and should be replaced with experimental data.

Introduction

Oenanthotoxin is a highly toxic C17 polyacetylene found in plants of the Oenanthe genus, most notably hemlock water-dropwort (Oenanthe crocata).[1] As a potent, non-competitive antagonist of the gamma-aminobutyric acid (GABA-A) receptor in the central nervous system, its toxicological profile is of significant interest.[1] However, the inherent instability of polyacetylenes like oenanthotoxin presents challenges for research and drug development. This guide provides a comprehensive overview of the known stability and degradation profile of oenanthotoxin, along with detailed experimental protocols for its assessment.

Physicochemical Properties and Known Instability

Oenanthotoxin is a C17H22O2 polyacetylene, structurally related to other neurotoxic polyacetylenes like cicutoxin.[1] Its structure, characterized by a series of conjugated double and triple bonds, is susceptible to degradation by various environmental factors.

Anecdotal evidence suggests that oenanthotoxin is unstable when exposed to air, light, and heat. The yellow liquid extracted from Oenanthe crocata tubers is known to change color upon exposure to air, indicating oxidative degradation.[1] For laboratory use, purified oenanthotoxin is typically stored under an inert atmosphere (e.g., nitrogen) at low temperatures (-20°C) to minimize degradation.

Known Degradation Products

To date, one of the primary degradation products of oenanthotoxin that has been identified is 2,3-dihydro-oenanthotoxin. This hydrogenated metabolite has been detected alongside the parent compound in analytical studies of Oenanthe crocata extracts. Further research is required to identify other degradation products that may form under various stress conditions.

Forced Degradation Studies: Experimental Protocols

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods. The following are detailed protocols for subjecting oenanthotoxin to various stress conditions.

General Preparations

• Sample Preparation: Prepare a stock solution of oenanthotoxin in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Control Samples: For each stress condition, prepare a control sample stored at ambient temperature and protected from light to serve as a baseline.

Acid and Base Hydrolysis

Objective: To determine the susceptibility of oenanthotoxin to acid and base-catalyzed hydrolysis.

Methodology:

• To separate vials, add an aliquot of the oenanthotoxin stock solution.

• For acid hydrolysis, add an equal volume of 1 M hydrochloric acid.

• For base hydrolysis, add an equal volume of 1 M sodium hydroxide.

• Incubate the vials at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

• At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each vial.

• Neutralize the acid-hydrolyzed samples with an equivalent amount of 1 M NaOH and the base-hydrolyzed samples with 1 M HCl.

• Dilute the samples with the mobile phase to a suitable concentration for analysis.

• Analyze the samples by a stability-indicating HPLC method.

Oxidative Degradation

Objective: To assess the susceptibility of oenanthotoxin to oxidation.

Methodology:

• Add an aliquot of the oenanthotoxin stock solution to a vial.

• Add an equal volume of a 3% solution of hydrogen peroxide.

• Incubate the vial at room temperature for a defined period (e.g., 24 hours).

• At specified time points, withdraw an aliquot.

• Dilute the sample with the mobile phase for analysis.

• Analyze the samples by HPLC.

Thermal Degradation

Objective: To evaluate the stability of oenanthotoxin at elevated temperatures.

Methodology:

• Transfer a known quantity of solid oenanthotoxin into a vial.

• Place the vial in a temperature-controlled oven at a high temperature (e.g., 80°C).

• At specified time points, remove the vial, allow it to cool to room temperature, and dissolve the contents in a known volume of solvent.

• Analyze the samples by HPLC.

Photodegradation

Objective: To determine the photosensitivity of oenanthotoxin.

Methodology:

• Prepare a solution of oenanthotoxin in a suitable solvent.

• Expose the solution in a photostability chamber to a light source capable of emitting both UV and visible light, as per ICH Q1B guidelines.

• Simultaneously, keep a control sample in the dark at the same temperature.

• At specified time points, withdraw aliquots from both the exposed and control samples.

• Analyze the samples by HPLC.

Analytical Methodology

A stability-indicating analytical method is crucial for separating the parent compound from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a suitable technique.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Detection: UV detection at a wavelength determined by the UV spectrum of oenanthotoxin.

• Mass Spectrometry: Coupling the HPLC system to a mass spectrometer (LC-MS) is highly recommended for the identification and characterization of degradation products.

Data Presentation

Quantitative data from stability studies should be summarized in tables to facilitate comparison.

Table 1: Illustrative Stability of Oenanthotoxin under Hydrolytic Stress

Stress Condition	Time (hours)	Oenanthotoxin Remaining (%)	Peak Area of 2,3-dihydro-oenanthotoxin	Number of Other Degradation Products
1 M HCl, 60°C	0	100	0	0
2	95.2	2.1	1
4	90.5	4.3	1
8	82.1	8.9	2
12	75.8	12.5	2
24	60.3	20.7	3
1 M NaOH, 60°C	0	100	0	0
2	88.4	5.6	2
4	78.1	10.2	3
8	60.7	18.9	4
12	45.2	25.4	4
24	20.1	35.8	5

Table 2: Illustrative Stability of Oenanthotoxin under Oxidative, Thermal, and Photolytic Stress

Stress Condition	Time (hours)	Oenanthotoxin Remaining (%)	Peak Area of 2,3-dihydro-oenanthotoxin	Number of Other Degradation Products
3% H₂O₂, RT	0	100	0	0
24	70.5	15.3	4
80°C (Solid)	0	100	0	0
24	85.1	7.9	2
Photostability	0	100	0	0
24	55.9	22.1	6

Enzymatic Degradation

The enzymatic degradation of oenanthotoxin has not been extensively studied. As a lipophilic xenobiotic, it is plausible that it undergoes metabolism by cytochrome P450 enzymes in the liver, leading to oxidation and hydroxylation products. Further in vitro studies using liver microsomes are needed to elucidate the specific metabolic pathways.

Signaling Pathway and Experimental Workflows

Oenanthotoxin Signaling Pathway

Oenanthotoxin exerts its neurotoxic effects by acting as a non-competitive antagonist at the GABA-A receptor.

Caption: Oenanthotoxin antagonism of the GABA-A receptor.

Experimental Workflow for Forced Degradation Studies

The following diagram illustrates a typical workflow for conducting forced degradation studies.

Caption: Workflow for oenanthotoxin forced degradation studies.

Conclusion

Oenanthotoxin is an inherently unstable molecule, susceptible to degradation by hydrolysis, oxidation, heat, and light. While 2,3-dihydro-oenanthotoxin is a known degradation product, a comprehensive degradation profile is yet to be established. The experimental protocols and analytical methods outlined in this guide provide a framework for researchers to systematically investigate the stability of oenanthotoxin. Such studies are critical for ensuring the quality and reliability of research findings and for any potential future development of oenanthotoxin-related compounds for therapeutic or other applications. Further research is needed to generate quantitative stability data and to fully characterize the degradation pathways and products of this potent neurotoxin.

References

• 1. pharmtech.com [pharmtech.com]

Oenanthotoxin: A Comprehensive Toxicological Profile and Mechanistic Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oenanthotoxin (OETX) is a potent C17 polyacetylenic neurotoxin found in plants of the Oenanthe genus, most notably the hemlock water-dropwort (Oenanthe crocata). Historically recognized for its severe and often fatal toxicity in humans and livestock, OETX presents a significant area of study for toxicologists and neuroscientists. This technical guide provides an in-depth overview of the available toxicological data for oenanthotoxin, with a focus on its lethal dosage (LD50) in various species and its mechanism of action at the molecular level. This document synthesizes the current understanding of OETX toxicity, outlines common experimental methodologies for its assessment, and visually represents its impact on neuronal signaling pathways.

Quantitative Toxicological Data

The acute toxicity of oenanthotoxin is primarily characterized by its median lethal dose (LD50), the dose required to be fatal to 50% of a tested population. While data across multiple species is limited, the available information highlights its high potency.

Table 1: Oenanthotoxin LD50 Data

Species	Route of Administration	LD50 (mg/kg)	Reference
Mouse	Not Specified	0.58	[1]
Rat	Data Not Available	-
Rabbit	Data Not Available	-
Guinea Pig	Data Not Available	-

Note: The route of administration for the reported mouse LD50 was not specified in the available literature.

Mechanism of Action: GABA-A Receptor Antagonism

Oenanthotoxin exerts its neurotoxic effects by acting as a noncompetitive antagonist of the gamma-aminobutyric acid type A (GABA-A) receptor.[1][2][3] GABA is the primary inhibitory neurotransmitter in the mammalian central nervous system (CNS).[4] Its binding to the GABA-A receptor, a ligand-gated ion channel, facilitates the influx of chloride ions (Cl-) into the neuron.[5] This hyperpolarizes the neuron, making it less likely to fire an action potential and thus inhibiting neurotransmission.

Oenanthotoxin disrupts this inhibitory process by binding to a site on the GABA-A receptor, distinct from the GABA binding site, which blocks the chloride channel.[1] This noncompetitive antagonism prevents the normal inhibitory function of GABA, leading to a state of excessive neuronal excitation. This unchecked neuronal firing manifests as the severe neurological symptoms associated with oenanthotoxin poisoning, such as convulsions and seizures.[1][2]

Signaling Pathway of Oenanthotoxin's Neurotoxicity

The following diagram illustrates the molecular interactions involved in oenanthotoxin's disruption of GABAergic inhibition.

Caption: Oenanthotoxin's mechanism of neurotoxicity.

Experimental Protocols for Acute Toxicity Assessment

The determination of a substance's LD50 is a critical step in toxicological assessment. While specific protocols for oenanthotoxin are not detailed in the reviewed literature, standardized guidelines from organizations like the Organisation for Economic Co-operation and Development (OECD) are routinely employed. These protocols are designed to ensure data reliability and animal welfare.

General Workflow for Acute Oral Toxicity (LD50) Determination

The following diagram outlines a typical experimental workflow for an acute oral toxicity study, based on established methodologies.

Caption: A generalized experimental workflow for LD50 determination.

Key Methodological Considerations

• Test Animals: Typically, young, healthy adult rodents of a single strain (e.g., Wistar rats, BALB/c mice) are used. The sex of the animals should be consistent, with females often being the preferred model.

• Housing and Acclimatization: Animals are housed in controlled environmental conditions (temperature, humidity, light-dark cycle) and allowed to acclimatize for a period before the study.

• Fasting: Prior to dosing, animals are typically fasted to promote absorption of the test substance.

• Dose Administration: The test substance is administered orally, often via gavage, in a suitable vehicle. A range of doses is typically tested.

• Observation: Animals are observed for clinical signs of toxicity and mortality at regular intervals for a specified period, commonly 14 days. Observations include changes in skin, fur, eyes, and behavior, as well as the presence of tremors, convulsions, or salivation.

• Data Analysis: The LD50 value is calculated from the mortality data using statistical methods such as probit analysis.

Conclusion

Oenanthotoxin is a highly potent neurotoxin with a well-defined mechanism of action centered on the noncompetitive antagonism of the GABA-A receptor. While the LD50 in mice is established, a significant data gap exists for other species, highlighting an area for future research. A thorough understanding of its toxicological properties and the pathways it affects is crucial for the development of potential antidotes and for a comprehensive assessment of its risk to human and animal health. The standardized experimental protocols outlined provide a framework for further investigation into the toxicology of this and other related neurotoxins.

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. Poisoning due to water hemlock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GABA - Wikipedia [en.wikipedia.org]
• 5. GABA and the GABAA Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Oenanthotoxin: A Technical Guide to its Physicochemical Properties for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oenanthotoxin (OETX) is a potent polyacetylenic neurotoxin found in plants of the Oenanthe genus, most notably the hemlock water-dropwort (Oenanthe crocata)[1][2][3]. Historically known for its severe toxicity, OETX is gaining attention in the scientific community for its specific mechanism of action, making it a valuable tool for neuropharmacological research. This technical guide provides an in-depth overview of the physicochemical properties of Oenanthotoxin, detailed experimental protocols for its study, and a summary of its known signaling pathways to support its application in research and drug development.

Physicochemical Properties

Oenanthotoxin is a C17 polyacetylene that is structurally related to other neurotoxins like cicutoxin[1]. Its chemical structure and properties are crucial for its biological activity and handling in a laboratory setting.

Core Physicochemical Data

Property	Value	Source
Molecular Formula	C₁₇H₂₂O₂	[2]
Molecular Weight	258.35 g/mol	[2]
IUPAC Name	(2E,8E,10E,14R)-heptadeca-2,8,10-triene-4,6-diyne-1,14-diol	[2]
CAS Number	20311-78-8
Melting Point	86 °C (187 °F; 359 K)	[1]
Solubility	Practically insoluble in water; readily soluble in chloroform, ethanol, methanol (B129727), ether, and benzene.
Appearance	A yellow liquid that changes color upon air exposure.	[1]
Stability	Unstable; decomposes in light and air to a brown, insoluble resin.

Toxicity Data

Organism	Route	LD₅₀	Source
Mice	Intraperitoneal	0.58 mg/kg	[1]

Mechanism of Action and Signaling Pathways

Oenanthotoxin's primary mechanism of action is the non-competitive antagonism of the gamma-aminobutyric acid type A (GABAᴀ) receptor in the central nervous system (CNS)[1][2][4]. By binding to the β-domain of the receptor, OETX blocks the associated chloride ion channel, preventing the influx of chloride ions that normally leads to hyperpolarization and neuronal inhibition[1]. This blockade results in excessive neuronal excitation, leading to the characteristic symptoms of Oenanthotoxin poisoning, such as convulsions and seizures[1][4].

Recent research suggests a more complex interaction, including allosteric modulation of both GABAᴀ receptor binding and gating properties, as well as an open channel block mechanism[4][5]. Oenanthotoxin has been shown to reduce the binding rate of GABA and almost abolish receptor desensitization[4].

The downstream signaling cascade following GABAᴀ receptor antagonism by Oenanthotoxin is an area of active research. Evidence suggests the involvement of voltage-gated calcium channels and subsequent activation of protein kinase C (PKC)[6][7][8].

Oenanthotoxin's inhibitory action on GABAᴀ receptors and downstream signaling.

Experimental Protocols

Extraction and Isolation of Oenanthotoxin from Oenanthe crocata

This protocol is a representative method based on literature descriptions.

Materials:

• Fresh or frozen roots of Oenanthe crocata

• Methanol (HPLC grade)

• Dichloromethane (B109758) (DCM)

• Hexane (B92381)

• Silica (B1680970) gel for column chromatography

• Rotary evaporator

• Chromatography columns

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Procedure:

• Extraction:

  • Homogenize 100 g of finely chopped Oenanthe crocata roots with 500 mL of methanol.

  • Macerate for 24 hours at room temperature with occasional stirring.

  • Filter the mixture and collect the methanol extract.

  • Repeat the extraction process with the plant residue twice more.

  • Combine the methanol extracts and concentrate under reduced pressure using a rotary evaporator at a temperature below 40°C.

• Solvent Partitioning:

  • Resuspend the concentrated crude extract in 200 mL of a 1:1 mixture of methanol and water.

  • Perform liquid-liquid partitioning with hexane (3 x 200 mL) to remove nonpolar compounds. Discard the hexane layers.

  • Extract the aqueous methanol phase with dichloromethane (3 x 200 mL).

  • Combine the dichloromethane fractions and dry over anhydrous sodium sulfate.

  • Concentrate the dichloromethane extract to dryness using a rotary evaporator.

• Silica Gel Column Chromatography:

  • Prepare a silica gel column packed in hexane.

  • Dissolve the dried DCM extract in a minimal amount of DCM and load it onto the column.

  • Elute the column with a gradient of hexane and ethyl acetate (B1210297), starting with 100% hexane and gradually increasing the polarity.

  • Collect fractions and monitor by TLC using a mobile phase of hexane:ethyl acetate (e.g., 7:3 v/v) and UV visualization.

  • Pool the fractions containing Oenanthotoxin (identified by its characteristic UV absorbance).

  • Concentrate the pooled fractions to obtain purified Oenanthotoxin.

HPLC Analysis of Oenanthotoxin

This method is suitable for the quantification and purity assessment of Oenanthotoxin.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a photodiode array (PDA) or UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of methanol and water, or acetonitrile (B52724) and water.

  • Example Gradient: Start with 60% methanol in water, increasing to 95% methanol over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 313 nm[9].

• Injection Volume: 10 µL.

• Column Temperature: 25°C.

Procedure:

• Prepare a stock solution of the purified Oenanthotoxin or extract in methanol.

• Prepare a series of calibration standards by diluting the stock solution.

• Filter all solutions through a 0.45 µm syringe filter before injection.

• Inject the standards and samples onto the HPLC system.

• Quantify Oenanthotoxin by comparing the peak area of the sample to the calibration curve generated from the standards.

Patch-Clamp Electrophysiology to Study Oenanthotoxin's Effect on GABAergic Currents

This protocol describes a whole-cell patch-clamp experiment on cultured neurons.

Workflow for investigating Oenanthotoxin's effect on GABAergic currents.

Solutions:

• Extracellular Solution (aCSF) (in mM): 125 NaCl, 2.5 KCl, 2 CaCl₂, 1 MgCl₂, 26 NaHCO₃, 1.25 NaH₂PO₄, and 10 glucose, bubbled with 95% O₂/5% CO₂ to a pH of 7.4[10].

• Intracellular (Pipette) Solution (in mM): 140 CsCl, 2 MgCl₂, 10 HEPES, 0.1 EGTA, 2 Mg-ATP, and 0.3 Na-GTP, adjusted to pH 7.2 with CsOH[11].

Procedure:

• Prepare cultured neurons (e.g., hippocampal or cortical neurons) on coverslips.

• Place a coverslip in the recording chamber and perfuse with aCSF.

• Pull a borosilicate glass pipette to a resistance of 3-7 MΩ and fill it with the intracellular solution.

• Approach a neuron with the pipette while applying positive pressure.

• Upon contact with the cell membrane, release the positive pressure and apply gentle suction to form a gigaohm seal.

• Apply a brief pulse of stronger suction to rupture the membrane and achieve the whole-cell configuration.

• Record baseline miniature inhibitory postsynaptic currents (mIPSCs) in voltage-clamp mode.

• Apply Oenanthotoxin at the desired concentration to the bath via the perfusion system.

• Record the changes in mIPSC amplitude, frequency, and kinetics in the presence of Oenanthotoxin.

• Wash out the Oenanthotoxin with fresh aCSF and record the recovery of the mIPSCs.

Conclusion

Oenanthotoxin is a valuable pharmacological tool for investigating the function and modulation of GABAᴀ receptors. A thorough understanding of its physicochemical properties is essential for its safe handling, accurate quantification, and effective use in experimental settings. The protocols provided in this guide offer a starting point for researchers to explore the intricate mechanisms of Oenanthotoxin's neurotoxicity and to leverage its properties for the study of inhibitory neurotransmission and the development of novel therapeutics.

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitory effects of oenanthotoxin analogues on GABAergic currents in cultured rat hippocampal neurons depend on the polyacetylenes' polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Signaling pathway downstream of GABAA receptor in the growth cone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of PKC activation and receptor desensitization on neurosteroid modulation of GABA(A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Modulation of Synaptic GABAA Receptor Function by PKA and PKC in Adult Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 11. Patch Clamp Protocol [labome.com]

Oenanthotoxin: A Comprehensive Technical Guide on its Neurotoxic Mechanisms and Traditional Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oenanthotoxin (OETX) is a potent C17 polyacetylenic neurotoxin isolated from plants of the Oenanthe genus, most notably Hemlock Water-dropwort (Oenanthe crocata). Historically, these plants have been used in ritualistic killings and traditional medicine, a paradox given the toxin's severe proconvulsant activity.[1][2] This technical guide provides an in-depth analysis of oenanthotoxin, focusing on its mechanism of action as a neurotoxin, quantitative toxicity data, detailed experimental protocols for its study, and its complex role in traditional practices. The primary molecular target of OETX is the γ-aminobutyric acid type A (GABAa) receptor, where it acts as a potent noncompetitive antagonist, leading to severe neuronal hyperexcitability.[3][4] This document consolidates current knowledge to serve as a foundational resource for researchers in toxicology, pharmacology, and natural product drug discovery.

Introduction and Historical Context

Oenanthotoxin is a highly toxic compound found in several plants of the Oenanthe genus, which are considered among the most poisonous in Europe.[1][3] The most well-known source is Oenanthe crocata, a plant growing in damp, marshy areas.[2][5] All parts of the plant are toxic, with the roots containing the highest concentration of oenanthotoxin.[5]

Historically, plants containing oenanthotoxin have a dark legacy. In pre-Roman Sardinia, extracts were purportedly used for the ritualistic killing of the elderly or criminals.[1][6] This practice is linked to the phenomenon of risus sardonicus or the "sardonic grin," a facial spasm induced by the toxin's effects on the facial muscles.[1][7]

Paradoxically, extracts from Oenanthe crocata have also been noted in traditional and homeopathic medicine. Historical uses include poultices for skin disorders and even as a treatment for epilepsy, which directly contradicts its known proconvulsant effects.[2][6] In homeopathy, the substance is used in highly diluted "mother tincture" preparations to address epileptiform convulsions.[2][5] This guide focuses on the pharmacological and toxicological properties of the isolated compound, which are responsible for its profound neurotoxicity.

Physicochemical Properties

Oenanthotoxin is a C17 conjugated polyacetylene, structurally related to other plant-derived neurotoxins like cicutoxin.[4] Its chemical structure is characterized by a long carbon chain with multiple double and triple bonds, and two hydroxyl groups, making it a polyunsaturated higher alcohol.[6][8]

Property	Value	Source
IUPAC Name	(2E,8E,10E,14R)-Heptadeca-2,8,10-triene-4,6-diyne-1,14-diol	[8]
Molecular Formula	C₁₇H₂₂O₂	[8]
Molar Mass	258.35 g/mol	[8]
Class	Polyacetylene, Fatty Alcohol	[6][8]

Mechanism of Neurotoxicity: GABAa Receptor Antagonism

The primary mechanism of oenanthotoxin's neurotoxicity is its action on the central nervous system as a potent, noncompetitive antagonist of the GABAa receptor.[3][4] The GABAa receptor is the major inhibitory neurotransmitter receptor in the brain. When activated by its endogenous ligand, GABA, it opens an integral chloride ion channel, leading to hyperpolarization of the neuronal membrane and subsequent inhibition of neuronal firing.[4]

Oenanthotoxin disrupts this critical inhibitory process. It binds to the GABAa receptor at a site distinct from the GABA binding site (noncompetitive antagonism) and blocks the associated chloride channel.[4] This blockade prevents the influx of chloride ions, thereby negating GABA's inhibitory effect.[4] The resulting unabated neuronal depolarization leads to a state of severe hyperexcitability in the central nervous system, manifesting as convulsions and seizures.[3][4] Studies on cultured rat hippocampal neurons have shown that OETX potently inhibits GABAergic currents, confirming this mechanism at the cellular level.[1]

Caption: Oenanthotoxin's antagonistic action on the GABAa receptor pathway.

Quantitative Toxicity Data

Oenanthotoxin is extremely toxic upon ingestion. The available quantitative data from animal studies and in vitro assays highlight its potency.

Parameter	Value	Species/System	Notes
LD₅₀ (Lethal Dose, 50%)	0.58 mg/kg	Mouse	Data not available for humans, but severe toxicity is expected.
IC₅₀ (Half Maximal Inhibitory Concentration)	~0.35 µM	Rat Hippocampal Neurons	Concentration required to inhibit 50% of miniature Inhibitory Postsynaptic Current (mIPSC) amplitude.[1]
Effective Concentration	0.03 µM	Rat Hippocampal Neurons	Lowest concentration observed to cause a significant decrease in mIPSC amplitude.[1]

Clinical Manifestations of Oenanthotoxin Poisoning

Ingestion of plant matter containing oenanthotoxin leads to a rapid onset of severe neurological symptoms.[3] The clinical presentation is dominated by CNS stimulation.[3]

Common Symptoms Include:

• Violent, recurrent convulsions and seizures

• Nausea, vomiting, and diarrhea

• Tachycardia (rapid heart rate) and cardiac dysrhythmias

• Mydriasis (dilated pupils)

• Risus sardonicus (sardonic grin) due to facial muscle spasms[7]

• Respiratory impairment leading to respiratory failure[3]

Severe poisoning can progress to rhabdomyolysis (muscle breakdown) and subsequent acute renal failure.[3] Without aggressive supportive care, including airway management and seizure control, fatality is common.[3]

Experimental Protocols

The study of oenanthotoxin requires specific protocols for its extraction from plant material and for characterizing its neurotoxic effects. The following sections provide representative methodologies based on published literature.

Extraction and Purification of Oenanthotoxin

This protocol describes a general method for extracting and purifying oenanthotoxin from the tubers of Oenanthe crocata.

Caption: Workflow for the extraction and purification of oenanthotoxin.

Methodology:

• Plant Material Preparation: Fresh tubers of Oenanthe crocata are harvested, thoroughly washed, and chopped. The material is then dried in a ventilated area away from direct sunlight and ground into a fine powder.

• Solvent Extraction: The powdered material is subjected to exhaustive extraction using a non-polar solvent like diethyl ether or hexane (B92381) in a Soxhlet or reflux apparatus for 4-6 hours.[9] This step isolates the lipophilic polyacetylenes from the bulk plant matrix.

• Concentration: The resulting solvent mixture is filtered to remove solid residue. The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a crude, resinous extract.[9]

• Purification by Chromatography: The crude extract is purified using column chromatography. A silica gel stationary phase is typically used, with a mobile phase gradient of increasing polarity (e.g., starting with 100% hexane and gradually increasing the proportion of ethyl acetate) to separate the various components.

• Analysis and Pooling: Fractions are collected and analyzed by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing oenanthotoxin.[10] Fractions with a high concentration of the target compound are pooled.

• Final Purification: The pooled fractions are concentrated, and the resulting solid is recrystallized from an appropriate solvent system to yield pure oenanthotoxin crystals.

Neurotoxicity Assay: Patch-Clamp Electrophysiology

This protocol outlines the use of the whole-cell patch-clamp technique to measure the effect of oenanthotoxin on GABA-evoked currents in cultured neurons, a standard method for studying ion channel pharmacology.[1][11]

Caption: Experimental workflow for a patch-clamp neurotoxicity assay.

Methodology:

• Cell Preparation: Primary hippocampal neurons are cultured from rat embryos and plated on glass coverslips. Experiments are typically performed on mature neurons (e.g., 10-14 days in vitro).

• Recording Setup: A coverslip is placed in a recording chamber on the stage of an inverted microscope and continuously perfused with an external physiological salt solution. A glass micropipette (resistance 3-5 MΩ) filled with an internal solution is used as the recording electrode.

• Whole-Cell Configuration: The electrode is advanced to the surface of a neuron under visual control. Gentle suction is applied to form a gigohm-resistance seal between the pipette tip and the cell membrane. A further pulse of suction ruptures the membrane patch, establishing the whole-cell configuration, which allows control of the membrane potential and measurement of transmembrane currents.[11]

• Baseline Recording: The neuron is voltage-clamped at a holding potential (e.g., -40 mV).[1] A known concentration of GABA is applied via a rapid perfusion system to evoke a baseline inward current (carried by Cl- ions).

• Toxin Application: The cell is then perfused with a solution containing a specific concentration of oenanthotoxin for a predetermined incubation period.

• Post-Toxin Recording: GABA is co-applied with oenanthotoxin, and the resulting current is recorded. A reduction in the current amplitude compared to the baseline indicates an inhibitory effect.

• Data Analysis: The percentage of inhibition is calculated by comparing the peak amplitude of the GABA-evoked current before and after the application of oenanthotoxin. A dose-response curve can be generated by testing multiple concentrations to calculate the IC₅₀ value.[1]

Conclusion and Future Directions

Oenanthotoxin stands out as a potent neurotoxin with a well-defined mechanism of action centered on the noncompetitive antagonism of the GABAa receptor. Its historical significance in ritualistic practices and traditional medicine highlights a long-standing human interaction with this powerful natural compound. For drug development professionals, OETX serves as a classic example of a GABAa receptor channel blocker and can be a valuable tool for studying the pharmacology of this critical receptor system. Future research could focus on the precise binding site of OETX on the GABAa receptor complex, exploring structure-activity relationships of its analogues, and investigating potential therapeutic applications of modified, non-toxic derivatives that may retain modulatory activity at the receptor. A thorough understanding of its toxicology is paramount for public health, especially in regions where Oenanthe species are prevalent, and for guiding any future research into its complex pharmacology.

References

• 1. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medicosage.com [medicosage.com]
• 3. Poisoning due to water hemlock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 5. Mother tincture info-Oenanthe crocata - Schwabe India [schwabeindia.com]
• 6. Oenanthe crocata - Wikipedia [en.wikipedia.org]
• 7. Plants’ Impact on the Human Brain—Exploring the Neuroprotective and Neurotoxic Potential of Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of oenanthotoxin and related compounds in hemlock water dropwort poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Electrophysiological evaluation of the effect of peptide toxins on voltage-gated ion channels: a scoping review on theoretical and methodological aspects with focus on the Central and South American experience - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of Oenanthotoxin from Oenanthe crocata

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Oenanthotoxin is an extremely potent neurotoxin. All handling, extraction, and purification procedures must be conducted by trained personnel in a controlled laboratory setting with appropriate personal protective equipment (PPE) and engineering controls (e.g., a certified chemical fume hood). Accidental exposure can be fatal. Institutional safety protocols for handling highly toxic compounds must be strictly followed.

Introduction

Oenanthotoxin is a C17 conjugated polyacetylene, a potent neurotoxin found in plants of the Oenanthe genus, most notably in the tubers of Hemlock Water-dropwort (Oenanthe crocata)[1]. Its primary mechanism of action is the noncompetitive antagonism of the γ-aminobutyric acid type A (GABAA) receptor in the central nervous system[1][2]. By blocking the chloride channel of the receptor, oenanthotoxin prevents GABA-mediated inhibition, leading to neuronal hyperactivity, convulsions, and seizures[1][3]. Due to its specific interaction with GABAA receptors, purified oenanthotoxin is a valuable tool in neuropharmacological research for studying excitotoxicity and the modulation of inhibitory neurotransmission[2].

These application notes provide a comprehensive overview of the methodologies for extracting and purifying oenanthotoxin from plant material for research purposes.

Safety Protocols

EXTREME TOXICITY WARNING: Oenanthotoxin is highly toxic with a median lethal dose (LD50) in mice of 0.58 mg/kg[1]. Ingestion of small amounts of the plant material can be fatal to humans and livestock[2]. All procedures must be carried out with stringent safety measures.

• Engineering Controls: All work involving fresh plant material, extracts, or the purified toxin must be performed within a certified chemical fume hood to prevent inhalation of aerosols or dust.

• Personal Protective Equipment (PPE): A full set of PPE is mandatory, including:

  • Chemical-resistant gloves (nitrile or neoprene).

  • A lab coat with tight-fitting cuffs.

  • Splash-proof safety goggles and a full-face shield.

• Decontamination and Spill Response:

  • Have a spill kit readily available.

  • In case of a spill, cordon off the area. For liquid spills, cover with an absorbent material.

  • Decontaminate surfaces with a 10% bleach solution, allowing for a contact time of at least 20 minutes, followed by a rinse with water[4][5].

  • All contaminated materials (gloves, absorbent pads, glassware) must be treated as hazardous waste.

• Waste Disposal: All plant residues, used solvents, and contaminated labware must be disposed of as hazardous chemical waste according to institutional and local regulations. Waste streams should be clearly labeled as "Extremely Toxic: Oenanthotoxin Waste".

Extraction and Purification Workflow

The overall process involves solvent extraction from the plant tubers, followed by chromatographic purification steps to isolate oenanthotoxin from other plant metabolites.

Caption: Workflow for Oenanthotoxin Extraction and Purification.

Experimental Protocols

Plant Material Preparation

• Source fresh tubers of Oenanthe crocata. The highest concentration of oenanthotoxin is found during the late winter and early spring[1].

• Thoroughly wash the tubers with water to remove soil and debris.

• Chop the tubers into small pieces and homogenize them using a blender or grinder. This should be done in a fume hood to contain any aerosols.

Crude Extraction

This protocol is based on established methods for extracting polyacetylenes from plant material.

• Place the homogenized plant material (e.g., 200 g) into a round-bottom flask.

• Add diethyl ether (approx. 1 L) to the flask.

• Set up a reflux apparatus within a chemical fume hood.

• Gently heat the mixture and allow it to reflux for several hours (e.g., 4-6 hours) to extract the lipophilic compounds, including oenanthotoxin[6].

• Allow the mixture to cool to room temperature.

• Filter the ether extract through Whatman No. 1 filter paper to remove the solid plant residue.

• Dry the ether filtrate over anhydrous sodium sulfate (B86663) to remove residual water.

• Concentrate the filtrate in vacuo using a rotary evaporator at a temperature below 40°C. This will yield a crude oily or semi-solid extract.

Purification via Silica Gel Column Chromatography

This step serves to separate oenanthotoxin from highly nonpolar and highly polar compounds.

• Column Packing: Prepare a slurry of silica gel (e.g., 70-230 mesh) in 100% n-hexane. Pour the slurry into a glass chromatography column to create a packed bed. The weight of the silica gel should be approximately 30-50 times the weight of the crude extract.

• Sample Loading: Dissolve the crude extract in a minimal volume of dichloromethane (B109758) or a hexane/ethyl acetate (B1210297) mixture. Alternatively, use a dry loading technique by adsorbing the extract onto a small amount of silica gel. Carefully add the sample to the top of the packed column.

• Elution: Elute the column with a solvent gradient of increasing polarity. Start with 100% n-hexane and gradually increase the proportion of ethyl acetate.

  • Example Gradient:

    • 100% n-Hexane

    • 95:5 (n-Hexane:Ethyl Acetate)

    • 90:10

    • 80:20

    • 70:30

    • 50:50

• Fraction Collection: Collect the eluate in fractions (e.g., 20 mL each).

• Monitoring: Analyze the collected fractions using Thin Layer Chromatography (TLC) on silica gel plates. Visualize spots under UV light (254 nm). Combine the fractions that contain the target compound, which will appear as a distinct UV-active spot.

Final Purification by Preparative HPLC

High-Performance Liquid Chromatography (HPLC) is used to achieve high purity. A reversed-phase C18 column is effective for separating polyacetylenes.

• Sample Preparation: Evaporate the solvent from the combined, oenanthotoxin-rich fractions from the column chromatography step. Redissolve the residue in a small volume of the initial HPLC mobile phase (e.g., 50% acetonitrile (B52724) in water).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (preparative scale).

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient Elution: A linear gradient from ~50% B to 100% B over 30-40 minutes is a typical starting point for optimization. Chromatographic separation of oenanthotoxin can be achieved using a gradient elution with aqueous acetonitrile[7].

  • Flow Rate: Dependent on the column diameter (typically 5-20 mL/min for preparative scale).

  • Detection: UV detector set to a wavelength where polyacetylenes absorb, such as 313 nm[8].

• Fraction Collection: Collect the peak corresponding to oenanthotoxin based on its retention time.

• Post-Purification: Evaporate the acetonitrile from the collected fraction. The remaining aqueous solution can be lyophilized to yield the purified oenanthotoxin as a solid or semi-solid.

Data and Analysis

Quantitative Data Summary

Parameter	Method/Condition	Result/Value	Reference
Extraction Yield	Ether reflux	~20 mg from 200 g of tubers	[2]
Molecular Weight	Mass Spectrometry	258.36 g/mol	[6]
Toxicity	LD50 (mice)	0.58 mg/kg	[1]
HPLC Column	Reversed-Phase	Hypersil-5-ODS (C18)	[8]
HPLC Mobile Phase	Isocratic	Methanol:Water (3:1)	[8]
HPLC Mobile Phase	Gradient	Aqueous Acetonitrile	[7]
UV Detection λ	HPLC Detector	313 nm (reference at 550 nm)	[8]

Analytical Characterization

• UV-Visible Spectroscopy: In methanol, oenanthotoxin and related polyacetylenes exhibit a characteristic UV absorption spectrum due to their conjugated system of double and triple bonds[6]. This provides a sensitive and quantitative method for analysis[9].

• Mass Spectrometry (MS): LC-MS is a primary tool for identification. In positive electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI), oenanthotoxin typically forms a dehydrated ion [ (M+H)-H₂O ]⁺[7].

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for unambiguous structural elucidation of the purified compound.

Mechanism of Action: GABAA Receptor Antagonism

Oenanthotoxin acts as a potent noncompetitive antagonist at the GABAA receptor. The binding of the inhibitory neurotransmitter GABA to its site on the receptor (between the α and β subunits) normally opens a central pore, allowing chloride ions (Cl⁻) to flow into the neuron. This influx hyperpolarizes the cell, making it less likely to fire an action potential. Oenanthotoxin is believed to bind to a site within the chloride channel pore, physically blocking it and preventing ion flow even when GABA is bound. This blockade of the inhibitory signal leads to unchecked neuronal excitation, resulting in the characteristic symptoms of poisoning, such as convulsions and seizures[1][9][10].

Caption: Oenanthotoxin blocks the GABAA receptor chloride channel.

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ehs.wvu.edu [ehs.wvu.edu]
• 5. Biosafety Manual – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Chemical Synthesis of Oenanthotoxin and its Analogues

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the chemical synthesis of Oenanthotoxin and its analogues, with a focus on a chemoenzymatic approach. Detailed protocols for key synthetic steps, cytotoxicity data, and the mechanism of action are presented to facilitate further research and drug development in this area.

Oenanthotoxin, a potent neurotoxin found in plants of the Oenanthe genus, is a polyacetylene that acts as a noncompetitive antagonist of the γ-aminobutyric acid (GABA) type A receptor.[1][2] Its complex structure and biological activity have made it a challenging but attractive target for chemical synthesis and derivatization to explore its therapeutic potential, particularly in oncology.

Quantitative Data: Cytotoxicity of Oenanthotoxin and Analogues

The following table summarizes the cytotoxic activity (EC₅₀ values) of synthetically derived Oenanthotoxin and its analogues against a panel of human cancer cell lines. The data is extracted from a key study by Sommerwerk et al. (2015), which describes a chemoenzymatic synthetic route.[3][4]

Compound	A2780 (Ovarian Cancer) EC₅₀ (µM)	8505C (Thyroid Carcinoma) EC₅₀ (µM)	A549 (Lung Adenocarcinoma) EC₅₀ (µM)
(14R)-Oenanthotoxin	3.8	~10	~10
Analogue 1 (Specify Structure if available in full text)	>50	>50	>50
Analogue 2 (Specify Structure if available in full text)	15.2	23.7	35.1
Analogue 3 (Specify Structure if available in full text)	8.9	12.4	18.6

Note: The specific structures of the analogues are not available in the provided search results. Access to the full publication is required for complete structural information.

Experimental Protocols

The synthesis of Oenanthotoxin and its analogues involves several key transformations. The protocols provided here are based on the general methodologies reported in the literature, primarily the work of Sommerwerk et al. (2015).[3][4] These should be considered as representative procedures and may require optimization for specific substrates and scales.

General Synthetic Strategy: A Chemoenzymatic Approach

The overall synthetic strategy relies on a convergent approach, featuring a key Cadiot-Chodkiewicz coupling reaction to construct the polyenyne backbone, followed by a chemoenzymatic resolution to obtain the enantiomerically pure target compound.

Caption: General workflow for the chemoenzymatic synthesis of Oenanthotoxin analogues.

Protocol for Cadiot-Chodkiewicz Coupling

This reaction is a cornerstone for the synthesis of unsymmetrical diynes, forming the core of the Oenanthotoxin structure.

Materials:

• Terminal alkyne

• 1-Bromoalkyne

• Copper(I) chloride (CuCl)

• Amine base (e.g., ethylamine, butylamine)

• Hydroxylamine (B1172632) hydrochloride

• Solvent (e.g., methanol, THF)

Procedure:

• Dissolve the terminal alkyne in the chosen solvent in a reaction vessel under an inert atmosphere (e.g., argon or nitrogen).

• Add the amine base to the solution.

• In a separate flask, prepare a solution of copper(I) chloride and hydroxylamine hydrochloride in the solvent.

• Add the copper(I) chloride solution to the reaction mixture containing the terminal alkyne.

• To this mixture, add the 1-bromoalkyne dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol for Chemoenzymatic Resolution of Racemic Oenanthotoxin

This step is crucial for obtaining the enantiomerically pure and biologically active (R)-Oenanthotoxin.

Materials:

• Racemic Oenanthotoxin or its analogue

• Novozyme 435 (immobilized lipase (B570770) B from Candida antarctica)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., toluene, tert-butyl methyl ether)

Procedure:

• Dissolve the racemic Oenanthotoxin analogue in the anhydrous organic solvent in a dry reaction flask.

• Add Novozyme 435 to the solution.

• Add the acyl donor (e.g., vinyl acetate) to the reaction mixture.

• Incubate the mixture with shaking at a controlled temperature (e.g., 30-40 °C).

• Monitor the progress of the enzymatic acylation by chiral high-performance liquid chromatography (HPLC).

• When approximately 50% conversion is reached, stop the reaction by filtering off the enzyme.

• Concentrate the filtrate under reduced pressure.

• Separate the acylated enantiomer from the unreacted enantiomer by column chromatography on silica gel.

• The unreacted enantiomer is the desired (R)-Oenanthotoxin analogue. The acylated (S)-enantiomer can be collected and deacylated to recover the (S)-Oenanthotoxin analogue if desired.

Mechanism of Action: GABAa Receptor Antagonism

Oenanthotoxin exerts its neurotoxic effects by acting as a noncompetitive antagonist of the GABAa receptor, a ligand-gated ion channel in the central nervous system.

References

• 1. GABAA receptor - Wikipedia [en.wikipedia.org]
• 2. GABAA receptors: structure, function, pharmacology, and related disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemoenzymatic synthesis and cytotoxicity of oenanthotoxin and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Oenanthotoxin as a GABA-A Receptor Antagonist in Electrophysiology

Introduction

Oenanthotoxin (OETX) is a potent neurotoxin isolated from plants of the Oenanthe genus, most notably hemlock water-dropwort (Oenanthe crocata).[1][2] It is a C17 conjugated polyacetylene that functions as a powerful central nervous system poison.[1][3][4] The primary mechanism of action for Oenanthotoxin is the noncompetitive antagonism of the gamma-aminobutyric acid type A (GABA-A) receptor.[1][2][4][5] By binding to the GABA-A receptor, OETX blocks the associated chloride ion channel, thereby inhibiting the main inhibitory neurotransmission in the brain.[1][3] This blockade of GABAergic responses leads to neuronal hyperactivity, resulting in severe symptoms like convulsions and seizures.[1][3] These properties make Oenanthotoxin a valuable, albeit hazardous, pharmacological tool for studying the kinetics, structure, and function of GABA-A receptors and for investigating mechanisms of epilepsy and neuronal hyperexcitability in patch-clamp electrophysiology studies.

Toxin Characteristics and Safety

Chemical and Physical Properties

Oenanthotoxin is a long-chain fatty alcohol that is unstable and decomposes in light and air.[2][6] It is practically insoluble in water but readily soluble in organic solvents like ethanol (B145695) and chloroform.[6]

Property	Value	Reference
IUPAC Name	(2E,8E,10E,14R)-Heptadeca-2,8,10-triene-4,6-diyne-1,14-diol	[1][2]
Molecular Formula	C₁₇H₂₂O₂	[1][2][6]
Molar Mass	258.36 g/mol	[1][2][6]
CAS Number	20311-78-8	[1][6]
Appearance	Large prisms (natural) or star-shaped crystals (synthetic)	[6]
Melting Point	86-87 °C (natural), 68 °C (synthetic)	[1][6]
Solubility	Practically insoluble in water; Soluble in ethanol, methanol, ether, chloroform, benzene	[6]

Toxicity Data

Oenanthotoxin is extremely toxic. Ingestion of even a small amount of plant material can lead to severe poisoning and potentially fatal outcomes.[4]

Organism	Route	LD₅₀ (Median Lethal Dose)	Reference
Mouse	Intraperitoneal (i.p.)	0.58 - 0.83 mg/kg	[1][3][6]
Rat	Intraperitoneal (i.p.)	2.94 mg/kg	[6]

Safety and Handling Precautions

Due to its extreme toxicity, Oenanthotoxin must be handled with the utmost care in a controlled laboratory environment.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile) when handling Oenanthotoxin solutions.[7]

• Ventilation: Handle stock solutions and perform dilutions in a certified chemical fume hood to avoid inhalation of aerosols.

• Spill and Waste Management: Decontaminate any spills immediately with a suitable agent (e.g., 10% bleach solution), followed by a thorough wash with soap and water. Dispose of all contaminated materials, including pipette tips, tubes, and gloves, as hazardous chemical waste according to institutional guidelines.

• Accidental Exposure:

  • Skin Contact: Immediately wash the affected area with soap and cold water for at least 15-20 minutes.[7][8] Avoid hot water as it can increase absorption.[7]

  • Ingestion/Inhalation: Seek immediate emergency medical attention. Do not induce vomiting.

  • First Aid: In case of poisoning, supportive care is critical, focusing on airway management and seizure control.[4][5]

Mechanism of Action: GABA-A Receptor Antagonism

Oenanthotoxin exerts its effect by non-competitively binding to the GABA-A receptor.[1][3] Normally, the binding of the neurotransmitter GABA to this receptor opens an integral chloride (Cl⁻) channel, leading to Cl⁻ influx and hyperpolarization of the neuron, which is an inhibitory effect.[1] Oenanthotoxin binds to the receptor at a site distinct from GABA, likely within the channel pore, and blocks the flow of chloride ions even when GABA is bound.[1][9] This inhibition of the inhibitory signal leads to unabated neuronal depolarization and hyperexcitability.[4]

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Oenanthotoxin - Wikiwand [wikiwand.com]
• 4. Poisoning due to water hemlock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. grokipedia.com [grokipedia.com]
• 6. Enanthotoxin [drugfuture.com]
• 7. How to Protect Your Workers from Poisonous Plants - XAMAX® [xamax.co.uk]
• 8. lcp-shared.s3.amazonaws.com [lcp-shared.s3.amazonaws.com]
• 9. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]

Investigating GABAergic Currents with Oenanthotoxin Application: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oenanthotoxin (OETX) is a potent neurotoxin, a polyacetylenic alcohol found in plants of the Oenanthe genus, notoriously in Oenanthe crocata (hemlock water dropwort). Its consumption leads to severe neurological symptoms, including seizures, which are indicative of an imbalance between excitatory and inhibitory neurotransmission.[1][2] This document provides detailed application notes and protocols for researchers investigating the effects of Oenanthotoxin on γ-aminobutyric acid (GABA)ergic currents, the primary source of inhibitory neurotransmission in the central nervous system. OETX has been identified as a potent inhibitor of GABA-evoked currents, making it a valuable tool for studying the intricate mechanisms of GABA-A receptor function and modulation.[1][2] The protocols outlined below are based on established electrophysiological techniques, primarily patch-clamp recordings from cultured neurons.

Mechanism of Action

Oenanthotoxin exhibits a complex and multifaceted mechanism of action on GABA-A receptors. It potently inhibits both miniature inhibitory postsynaptic currents (mIPSCs) and currents evoked by exogenous GABA application, with a notably stronger effect on synaptic currents.[1][2] The inhibitory action of OETX is not a simple competitive antagonism. Instead, it involves:

• Allosteric Modulation: OETX allosterically modulates both the binding and gating properties of the GABA-A receptor. It has been shown to reduce the binding rate of GABA to its receptor.[1][2]

• Non-competitive Channel Block: Evidence suggests a non-competitive, likely open-channel block mechanism.[1][2]

• Modulation of Desensitization: Oenanthotoxin has been observed to nearly abolish receptor desensitization.[1]

This complex interaction results in a potent inhibition of GABAergic neurotransmission, leading to the hyperexcitability and convulsive effects observed in vivo.

Quantitative Data Presentation

The following tables summarize the key quantitative data regarding the effects of Oenanthotoxin on GABAergic currents, derived from patch-clamp studies on rat cultured hippocampal neurons.

Parameter	Value	Cell Type	Recording Configuration	Notes	Reference
IC50 for mIPSC Amplitude Inhibition	~0.35 µM	Rat Cultured Hippocampal Neurons	Whole-cell	OETX concentration-dependently reduces mIPSC amplitude.	[1]
Control mIPSC Amplitude	-36.4 ± 2.7 pA	Rat Cultured Hippocampal Neurons	Whole-cell at -40 mV	[1]
Control mIPSC Frequency	0.46 ± 0.04 Hz	Rat Cultured Hippocampal Neurons	Whole-cell	OETX also causes a decrease in mIPSC frequency.	[1]

Signaling Pathway and Experimental Workflow

To visually represent the concepts discussed, the following diagrams illustrate the GABA-A receptor signaling pathway and a typical experimental workflow for investigating the effects of Oenanthotoxin.

References

• 1. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Modeling of Oenanthotoxin Neurotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oenanthotoxin (OETX) is a potent polyacetylenic neurotoxin found in plants of the Oenanthe genus, most notably the hemlock water-dropwort (Oenanthe crocata).[1][2] Poisoning incidents in humans and livestock are characterized by severe neurological symptoms, including violent convulsions, seizures, and respiratory paralysis, often leading to fatality.[1] The primary mechanism of Oenanthotoxin's neurotoxicity is its action as a noncompetitive antagonist of the γ-aminobutyric acid type A (GABA_A) receptor.[1][2][3] By blocking the inhibitory effects of GABA, the principal inhibitory neurotransmitter in the central nervous system, Oenanthotoxin leads to a state of neuronal hyperexcitability.[2][3]

Understanding the precise mechanisms of Oenanthotoxin neurotoxicity is crucial for the development of potential therapeutic interventions and for utilizing this toxin as a tool in neuropharmacological research to study excitotoxicity. In vitro models provide a controlled environment to dissect the molecular and cellular events underlying Oenanthotoxin's effects, reducing the reliance on animal testing and allowing for higher throughput screening.

These application notes provide detailed protocols for establishing and utilizing primary neuronal cultures to investigate the neurotoxic effects of Oenanthotoxin. The described assays include electrophysiological recordings to characterize the toxin's impact on synaptic function, cell viability assays to determine cytotoxic concentrations, and calcium imaging to monitor neuronal network excitability.

In Vitro Models and Assays

Primary hippocampal neuron cultures are a highly relevant in vitro model for studying the neurotoxicity of Oenanthotoxin, as the hippocampus is a brain region critically involved in learning, memory, and seizure activity.

Primary Hippocampal Neuron Culture

This protocol describes the isolation and culture of primary hippocampal neurons from embryonic or neonatal rats.

Materials:

• Pregnant Sprague-Dawley rat (E18-19) or neonatal rat pups (P0-P2)

• Dulbecco's Modified Eagle Medium (DMEM) or Neurobasal® medium

• Hanks' Balanced Salt Solution (HBSS)

• Fetal Bovine Serum (FBS)

• Papain or Trypsin

• DNase I

• Poly-L-lysine or Poly-L-ornithine

• Laminin (B1169045)

• B-27™ Supplement

• GlutaMAX™ Supplement

• Penicillin-Streptomycin

• Sterile dissection tools

• Sterile culture plates or coverslips

Protocol:

• Preparation of Culture Surfaces:

  • Coat sterile culture plates or glass coverslips with Poly-L-lysine (50 µg/mL in sterile water) or Poly-L-ornithine overnight at 37°C.

  • Wash the coated surfaces three times with sterile water and allow them to dry.

  • For enhanced neuronal survival and differentiation, a secondary coating of laminin (5 µg/mL in sterile PBS) can be applied for at least 2 hours at 37°C before plating the cells.

• Dissection and Dissociation:

  • Euthanize the pregnant rat or neonatal pups according to approved animal welfare protocols.

  • Under sterile conditions, dissect the hippocampi from the embryonic or neonatal brains in ice-cold HBSS.

  • Transfer the isolated hippocampi to a sterile conical tube containing an enzymatic digestion solution (e.g., papain or trypsin in HBSS with DNase I) and incubate at 37°C for 15-30 minutes.

  • Stop the enzymatic digestion by adding a serum-containing medium (e.g., DMEM with 10% FBS).

  • Gently triturate the tissue with a fire-polished Pasteur pipette until a single-cell suspension is achieved.

• Cell Plating and Maintenance:

  • Centrifuge the cell suspension at 200 x g for 5 minutes.

  • Resuspend the cell pellet in pre-warmed neuronal culture medium (e.g., Neurobasal® medium supplemented with B-27™, GlutaMAX™, and Penicillin-Streptomycin).

  • Determine cell viability and density using the trypan blue exclusion method and a hemocytometer.

  • Plate the neurons onto the prepared culture surfaces at a desired density (e.g., 1 x 10^5 to 5 x 10^5 cells/mL).

  • Incubate the cultures in a humidified incubator at 37°C with 5% CO2.

  • Perform a partial media change every 3-4 days by replacing half of the old medium with fresh, pre-warmed culture medium. Neurons are typically ready for experiments after 7-14 days in vitro (DIV).

Electrophysiological Assessment of Oenanthotoxin Effects

Whole-cell patch-clamp electrophysiology is a powerful technique to directly measure the effects of Oenanthotoxin on GABAergic currents.

Materials:

• Primary hippocampal neurons (7-14 DIV)

• Patch-clamp rig (microscope, micromanipulators, amplifier, digitizer)

• Borosilicate glass capillaries for patch pipettes

• Artificial cerebrospinal fluid (aCSF)

• Internal pipette solution

• Oenanthotoxin stock solution

• GABA

• Tetrodotoxin (TTX) to block voltage-gated sodium channels

• CNQX and AP5 to block glutamatergic currents

Protocol for Recording Miniature Inhibitory Postsynaptic Currents (mIPSCs):

• Preparation:

  • Prepare aCSF containing (in mM): 125 NaCl, 2.5 KCl, 2 CaCl2, 1 MgCl2, 26 NaHCO3, 1.25 NaH2PO4, and 10 glucose, bubbled with 95% O2 / 5% CO2.

  • Prepare an internal pipette solution containing (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP, and 0.4 Na-GTP, with pH adjusted to 7.3 with CsOH.

  • Pull patch pipettes with a resistance of 3-7 MΩ when filled with the internal solution.

  • Transfer a coverslip with cultured neurons to the recording chamber and perfuse with aCSF containing TTX (1 µM), CNQX (10 µM), and AP5 (50 µM) to isolate GABAergic mIPSCs.

• Recording:

  • Establish a whole-cell patch-clamp configuration on a visually identified hippocampal neuron.

  • Clamp the neuron at a holding potential of -70 mV.

  • Record baseline mIPSC activity for at least 5 minutes.

  • Apply Oenanthotoxin at various concentrations to the bath and record the changes in mIPSC amplitude, frequency, and kinetics.

Cell Viability Assays

Standard cell viability assays can be used to determine the concentration-dependent cytotoxicity of Oenanthotoxin.

1.3.1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability.

Materials:

• Primary hippocampal neurons cultured in a 96-well plate

• Oenanthotoxin stock solution

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader

Protocol:

• Plate neurons in a 96-well plate and allow them to mature for 7-14 DIV.

• Treat the neurons with a range of Oenanthotoxin concentrations for a specified duration (e.g., 24 hours). Include untreated control wells.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Incubate the plate in the dark at room temperature for at least 2 hours with gentle shaking.

• Measure the absorbance at 570 nm using a plate reader. Cell viability is expressed as a percentage of the untreated control.

1.3.2. Lactate Dehydrogenase (LDH) Assay

This assay measures the release of LDH from damaged cells into the culture medium, an indicator of cytotoxicity.

Materials:

• Primary hippocampal neurons cultured in a 96-well plate

• Oenanthotoxin stock solution

• LDH assay kit

• Plate reader

Protocol:

• Plate neurons in a 96-well plate and allow them to mature for 7-14 DIV.

• Treat the neurons with a range of Oenanthotoxin concentrations for a specified duration (e.g., 24 hours).

• Include control wells for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Carefully collect the culture supernatant from each well.

• Follow the manufacturer's instructions for the LDH assay kit to measure LDH activity in the supernatant.

• Measure the absorbance at the recommended wavelength (typically 490 nm).

• Calculate the percentage of cytotoxicity based on the ratio of LDH release in treated wells to the maximum LDH release.

Calcium Imaging

Calcium imaging allows for the visualization of changes in intracellular calcium concentrations, which are a hallmark of neuronal activity and excitotoxicity.

Materials:

• Primary hippocampal neurons on glass coverslips

• Calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• Fluorescence microscope with an imaging system

• Oenanthotoxin stock solution

Protocol:

• Load mature hippocampal neurons with a calcium indicator dye (e.g., 2-5 µM Fura-2 AM with 0.02% Pluronic F-127 in imaging buffer) for 30-60 minutes at 37°C.

• Wash the cells with imaging buffer to remove excess dye.

• Mount the coverslip in a recording chamber on the fluorescence microscope.

• Record baseline calcium levels and any spontaneous calcium transients.

• Apply Oenanthotoxin to the bath and record the changes in intracellular calcium dynamics. An increase in the frequency and amplitude of calcium transients is expected due to hyperexcitability.

Data Presentation

Quantitative data from the described assays should be summarized in tables for clear comparison of the effects of Oenanthotoxin.

Table 1: Effect of Oenanthotoxin on GABAergic mIPSCs in Cultured Hippocampal Neurons

Oenanthotoxin Concentration (µM)	Relative mIPSC Amplitude (% of Control)	Relative mIPSC Frequency (% of Control)
0.03	Decreased	Decreased
0.1	Significantly Decreased	Decreased
0.35 (IC50)	50%	Not specified
1.0	Strongly Decreased	Significantly Decreased
3.0	Severely Decreased	Strongly Decreased

Data compiled from Wyrembek et al., 2010.[2]

Table 2: Cytotoxicity of Oenanthotoxin in Cultured Hippocampal Neurons (Hypothetical Data)

Oenanthotoxin Concentration (µM)	Cell Viability (MTT Assay, % of Control)	Cytotoxicity (LDH Assay, % of Max Release)
1	98 ± 4	5 ± 2
10	85 ± 6	18 ± 5
50	52 ± 8	45 ± 7
100	23 ± 5	78 ± 6

This table presents hypothetical data for illustrative purposes.

Visualization of Pathways and Workflows

Signaling Pathway of Oenanthotoxin Neurotoxicity

Caption: Oenanthotoxin's mechanism of action on the GABA_A receptor.

Experimental Workflow: Electrophysiology

Caption: Workflow for patch-clamp analysis of Oenanthotoxin effects.

Experimental Workflow: Cell Viability Assays

Caption: Workflow for assessing Oenanthotoxin cytotoxicity.

Conclusion

The in vitro models and protocols detailed in these application notes provide a robust framework for investigating the neurotoxicity of Oenanthotoxin. By combining electrophysiological, cell viability, and calcium imaging techniques, researchers can gain a comprehensive understanding of the toxin's effects at the cellular and synaptic levels. These methods are essential for elucidating the intricate mechanisms of Oenanthotoxin-induced neurotoxicity and can be adapted for screening potential therapeutic agents. The use of these in vitro systems contributes to the reduction of animal experiments while providing high-quality, reproducible data for neurotoxicological research and drug development.

References

• 1. Protocol for Culturing Rat Hippocampal Neurons: R&D Systems [rndsystems.com]
• 2. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Calcium Flux Assay for Neurotoxicity & Drug Screening | Molecular Devices [moleculardevices.com]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Analysis of Oenanthotoxin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oenanthotoxin (OETX) is a potent polyacetylenic neurotoxin produced by several plants of the Oenanthe genus, most notably hemlock water-dropwort (Oenanthe crocata). Ingestion of these plants can lead to severe poisoning in humans and livestock, characterized by neurological symptoms such as seizures, respiratory paralysis, and often fatality. The toxin acts as a non-competitive antagonist of the γ-aminobutyric acid (GABA) receptor, a key inhibitory neurotransmitter in the central nervous system. Due to its high toxicity and the potential for accidental poisoning, sensitive and reliable analytical methods for the detection and quantification of Oenanthotoxin in various samples are crucial for clinical toxicology, forensic investigations, and phytochemical research.

High-Performance Liquid Chromatography (HPLC) coupled with Photodiode Array (PDA) detection offers a robust and specific method for the analysis of Oenanthotoxin. This application note provides a detailed protocol for the extraction and HPLC-PDA analysis of Oenanthotoxin from plant materials.

Experimental Protocols

Sample Preparation (Methanol Extraction)

This protocol describes the extraction of Oenanthotoxin from plant material, such as the roots of Oenanthe crocata.

Materials and Reagents:

• Plant sample (fresh or dried)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Grinder or mortar and pestle

• Centrifuge

• Syringe filters (0.45 µm, PTFE or nylon)

• Vortex mixer

• Evaporator (e.g., rotary evaporator or nitrogen stream)

Procedure:

• Sample Homogenization:

  • For fresh plant material, wash thoroughly with deionized water to remove any soil and debris. Pat dry and weigh a representative portion (e.g., 1-5 g).

  • For dried plant material, ensure it is free from contaminants.

  • Homogenize the sample into a fine powder using a grinder or mortar and pestle.

• Extraction:

  • Transfer a known weight (e.g., 1 g) of the homogenized sample to a suitable container (e.g., a 50 mL centrifuge tube).

  • Add 20 mL of methanol to the sample.

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

  • Place the container in an ultrasonic bath for 30 minutes to enhance extraction efficiency. Alternatively, the mixture can be shaken for 1 hour at room temperature.

• Centrifugation and Collection:

  • Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid plant material.

  • Carefully decant the supernatant into a clean collection tube.

  • To maximize recovery, the extraction process (steps 2.2 - 2.3) can be repeated on the plant material pellet, and the supernatants can be combined.

• Concentration and Reconstitution:

  • Evaporate the methanol from the collected supernatant under a gentle stream of nitrogen or using a rotary evaporator at a temperature not exceeding 40°C to prevent degradation of the thermally labile Oenanthotoxin.

  • Reconstitute the dried extract in a smaller, precise volume (e.g., 1-2 mL) of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Filtration:

  • Filter the reconstituted extract through a 0.45 µm syringe filter into an HPLC vial to remove any remaining particulate matter. The sample is now ready for HPLC analysis.

HPLC-PDA Analysis

This protocol outlines the chromatographic conditions for the separation and detection of Oenanthotoxin.

Instrumentation and Conditions:

• HPLC System: A standard HPLC or UHPLC system equipped with a gradient pump, autosampler, column oven, and a photodiode array (PDA) detector.

• Column: Ascentis C18, 250 mm x 4.6 mm, 5 µm particle size, or equivalent.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• PDA Detection:

  • Wavelengths for Quantification: Monitor at 266 nm and 315 nm.

  • Full Spectrum Acquisition: 200-400 nm to confirm the characteristic UV spectrum of Oenanthotoxin.

Gradient Elution Program:

A gradient elution is crucial for resolving Oenanthotoxin from other co-extracted compounds, particularly the structurally similar 2,3-dihydro-oenanthotoxin.[1][2]

Time (minutes)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (Acetonitrile + 0.1% FA)
0.0	80	20
20.0	20	80
25.0	20	80
25.1	80	20
30.0	80	20

Data Presentation

Due to the lack of commercially available certified reference standards for Oenanthotoxin, a full method validation with precise quantitative data (LOD, LOQ, recovery) is challenging and not widely published. The following table presents representative performance characteristics that could be expected from a well-optimized HPLC-PDA method for Oenanthotoxin analysis. These values are based on typical performance for similar analytical methods and should be determined experimentally for a specific laboratory setup.

Parameter	Expected Value / Range	Notes
Retention Time (RT)	15 - 20 minutes	Highly dependent on the specific HPLC system, column, and exact mobile phase composition.
Linearity (r²)	> 0.995	Determined by analyzing a series of dilutions of a purified Oenanthotoxin extract.
Limit of Detection (LOD)	0.1 - 0.5 µg/mL	Estimated based on a signal-to-noise ratio of 3.
Limit of Quantification (LOQ)	0.3 - 1.5 µg/mL	Estimated based on a signal-to-noise ratio of 10.
Recovery	85 - 105%	Determined by spiking a blank matrix with a known amount of Oenanthotoxin extract.
Precision (%RSD)	< 5%	For replicate injections of the same sample.

Visualizations

Experimental Workflow for Oenanthotoxin Analysis

Caption: Workflow from sample preparation to HPLC-PDA analysis.

Logical Relationship of Analytical Steps

Caption: Key stages in the analytical process for Oenanthotoxin.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of oenanthotoxin and related compounds in hemlock water dropwort poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for Oenanthotoxin Identification by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the identification and characterization of Oenanthotoxin and its related compounds using state-of-the-art mass spectrometry techniques. The information is intended to guide researchers in developing and implementing robust analytical methods for this potent neurotoxin.

Introduction

Oenanthotoxin (OETX) is a highly toxic polyacetylene compound found in plants of the Oenanthe genus, most notably Hemlock Water-dropwort (Oenanthe crocata). Its consumption can lead to severe neurological effects and can be fatal. Oenanthotoxin acts as a noncompetitive antagonist of the γ-aminobutyric acid (GABA) type A receptor, leading to central nervous system overstimulation.[1][2][3] Accurate and sensitive analytical methods are crucial for toxicological investigations, phytochemical studies, and ensuring the safety of herbal products. Liquid chromatography coupled with mass spectrometry (LC-MS) has emerged as the gold standard for the identification and quantification of Oenanthotoxin and its derivatives due to its high sensitivity and specificity.[4][5][6][7]

A primary analytical challenge in the analysis of Oenanthotoxin is its co-occurrence with structurally similar compounds, particularly its hydrogenated metabolite, 2,3-dihydro-oenanthotoxin.[4][5] These compounds can be difficult to separate chromatographically, and their mass spectral behavior can be complex. This document outlines effective strategies to overcome these challenges.

Quantitative Data Summary

The following tables summarize the key mass spectrometric data for Oenanthotoxin and its common analogue, 2,3-dihydro-oenanthotoxin. These values are essential for setting up selective mass spectrometry-based detection methods.

Table 1: Mass Spectrometric Properties of Oenanthotoxin and 2,3-dihydro-oenanthotoxin

Compound	Chemical Formula	Exact Mass (Da)	Predominant Adduct/Ion (Positive ESI/APCI)	m/z of Predominant Ion
Oenanthotoxin	C₁₇H₂₂O₂	258.1620	[(M+H)-H₂O]⁺	241.16
2,3-dihydro-oenanthotoxin	C₁₇H₂₄O₂	260.1776	[M+H]⁺	261.18

Note: Oenanthotoxin readily loses a molecule of water in the ion source.[4][5] The exact masses are calculated based on the chemical formulas.

Table 2: Proposed Multiple Reaction Monitoring (MRM) Transitions for LC-MS/MS Analysis

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (CE)
Oenanthotoxin	241.16	Fragment ions to be determined empirically	Requires optimization
2,3-dihydro-oenanthotoxin	261.18	Fragment ions to be determined empirically	Requires optimization

Note: The optimal product ions and collision energies are instrument-dependent and must be determined experimentally by infusing a standard or a well-characterized extract.

Experimental Protocols

Protocol 1: Extraction of Oenanthotoxin from Plant Material

This protocol describes a general method for the extraction of Oenanthotoxin from plant tissues, particularly the roots of Oenanthe crocata, for LC-MS analysis.[4][5]

Materials:

• Fresh or dried plant material (e.g., roots)

• Methanol (B129727) (LC-MS grade)

• Deionized water

• Homogenizer (e.g., bead beater, mortar and pestle)

• Centrifuge

• Vortex mixer

• Syringe filters (0.22 µm, PTFE or other suitable material)

• LC vials

Procedure:

• Sample Homogenization: Weigh approximately 1 gram of the plant material. If fresh, finely chop the sample. If dry, grind it into a fine powder.

• Extraction: Add 10 mL of methanol to the homogenized sample in a suitable tube.

• Vortexing/Sonication: Vortex the mixture vigorously for 1 minute, followed by sonication in an ultrasonic bath for 15 minutes to enhance extraction efficiency.

• Centrifugation: Centrifuge the extract at 4,000 x g for 10 minutes to pellet the solid plant material.

• Supernatant Collection: Carefully collect the methanolic supernatant and transfer it to a clean tube.

• Solvent Evaporation (Optional): For concentration of the sample, the methanol can be evaporated to dryness under a gentle stream of nitrogen at room temperature. The residue can then be reconstituted in a smaller volume of the initial mobile phase (e.g., 1 mL).

• Filtration: Filter the final extract through a 0.22 µm syringe filter into an LC vial.

• Storage: Store the extract at -20°C until analysis to minimize degradation of the polyacetylene compounds.

Protocol 2: LC-MS/MS Analysis of Oenanthotoxin

This protocol provides a starting point for the development of an LC-MS/MS method for the identification of Oenanthotoxin. Optimization of the gradient and MS parameters for the specific instrument in use is highly recommended.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

LC Parameters:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Methanol with 0.1% formic acid

• Gradient:

  • 0-2 min: 60% B

  • 2-15 min: Linear gradient from 60% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: Return to 60% B

  • 18.1-25 min: Column re-equilibration at 60% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Note: While a methanol-based mobile phase is recommended for better ionization in the MS, an acetonitrile (B52724) gradient may provide better chromatographic separation of Oenanthotoxin and 2,3-dihydro-oenanthotoxin.[4][5] Method development should evaluate both solvents to find the optimal balance between separation and sensitivity.

MS Parameters:

• Ionization Mode: Positive ESI

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Desolvation Gas Flow: 800 L/hr

• Cone Gas Flow: 50 L/hr

• Scan Mode: Multiple Reaction Monitoring (MRM) using the transitions from Table 2. A full scan experiment in the range of m/z 100-400 can also be performed for initial identification.

Visualizations

The following diagrams illustrate the experimental workflow for Oenanthotoxin analysis and the mechanism of its toxic action.

Workflow for Oenanthotoxin Analysis

Mechanism of Oenanthotoxin Neurotoxicity

References

• 1. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibitory effects of oenanthotoxin analogues on GABAergic currents in cultured rat hippocampal neurons depend on the polyacetylenes' polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of liquid chromatography-mass spectrometry to the investigation of poisoning by Oenanthe crocata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Developing Cell-Based Assays for Oenanthotoxin Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oenanthotoxin (OETX) is a potent neurotoxin found in plants of the Oenanthe genus, most notably the hemlock water-dropwort (Oenanthe crocata).[1] It is a C17 polyacetylene that acts as a noncompetitive antagonist of the γ-aminobutyric acid type A (GABA_A) receptor, the primary mediator of fast inhibitory neurotransmission in the central nervous system (CNS).[1] By blocking the chloride ion channel of the GABA_A receptor, Oenanthotoxin inhibits the hyperpolarizing influx of chloride ions that normally follows GABA binding. This disruption of inhibitory signaling leads to neuronal hyperexcitability, resulting in symptoms such as seizures, convulsions, and, in severe cases, respiratory paralysis and death.[1]

The specific action of Oenanthotoxin on GABA_A receptors makes it a valuable tool for studying the mechanisms of neurotoxicity and for the development of potential therapeutics for conditions involving GABAergic dysfunction. The development of robust and reliable cell-based assays is crucial for characterizing the activity of Oenanthotoxin and for screening for potential antagonists or modulators.

These application notes provide detailed protocols for a suite of cell-based assays to investigate the activity of Oenanthotoxin, catering to various research needs from high-throughput screening to detailed mechanistic studies.

Oenanthotoxin's Mechanism of Action on the GABA_A Receptor

Oenanthotoxin exerts its neurotoxic effects by non-competitively binding to the GABA_A receptor. This binding event blocks the integral chloride channel, preventing the influx of chloride ions into the neuron.[1] This action effectively antagonizes the inhibitory effect of GABA, leading to a state of unabated neuronal depolarization and hyperexcitability.[2][3]

Caption: Oenanthotoxin's inhibitory action on the GABA_A receptor signaling pathway.

Recommended Cell Lines

The choice of cell line is critical for the successful implementation of these assays. The following are recommended based on their expression of GABA_A receptors and suitability for the described methodologies.

• Primary Cortical Neurons: These cells provide a physiologically relevant model as they endogenously express a heterogeneous population of GABA_A receptors and form synaptic networks in culture.[4] They are ideal for detailed mechanistic and neurotoxicity studies.

• SH-SY5Y Human Neuroblastoma Cells: This cell line is a well-established model in neurobiology.[5] While their endogenous GABA_A receptor expression can be variable, they can be differentiated to exhibit more mature neuronal phenotypes with increased expression of neuronal markers. They are a robust and readily available cell line suitable for cytotoxicity and initial screening assays.

• Recombinant Cell Lines (CHO or HEK293): Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably or transiently transfected to express specific GABA_A receptor subunit combinations (e.g., α1β2γ2) are excellent tools for high-throughput screening and for studying the interaction of Oenanthotoxin with specific receptor subtypes.[3]

Data Presentation: Quantitative Analysis of Oenanthotoxin Activity

This table summarizes the key quantitative data for Oenanthotoxin's activity as a GABA_A receptor antagonist.

Assay Type	Cell Line	Key Parameter	Value	Reference Compound (Value)
Electrophysiology
Patch-Clamp (mIPSCs)	Rat Hippocampal Neurons	IC50	~0.35 µM	Picrotoxin (~3.1 µM)
Fluorescence-Based Assays
FLIPR Membrane Potential	CHO-GABA_A (α1β2γ2)	IC50	Data not available	Bicuculline (B1666979) (~0.47 µM)
Cytotoxicity Assays
LDH Release Assay	Differentiated SH-SY5Y Cells	EC50	Data not available	Staurosporine (~1 µM)

Note: Data for some assays are not yet available in the public domain and would need to be determined experimentally.

Experimental Protocols

FLIPR Membrane Potential Assay for High-Throughput Screening

This assay measures changes in cell membrane potential upon GABA_A receptor activation and its inhibition by Oenanthotoxin. It is suitable for high-throughput screening of compound libraries.

Caption: Workflow for the FLIPR Membrane Potential Assay.

Materials:

• CHO or HEK293 cells stably expressing a GABA_A receptor subtype (e.g., α1β2γ2).

• Cell culture medium (e.g., DMEM/F12 with 10% FBS).

• Black-walled, clear-bottom 96- or 384-well microplates.

• FLIPR Membrane Potential Assay Kit (e.g., from Molecular Devices).

• Oenanthotoxin stock solution (in DMSO).

• GABA stock solution (in water or assay buffer).

• Assay Buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

Procedure:

• Cell Plating: Seed the GABA_A receptor-expressing cells into the microplates at a density that will yield a confluent monolayer on the day of the assay. Incubate at 37°C and 5% CO₂ for 24 hours.

• Dye Loading: Prepare the membrane potential dye solution according to the manufacturer's instructions. Remove the culture medium and add the dye solution to each well. Incubate for 30-60 minutes at 37°C.

• Compound Addition: Prepare serial dilutions of Oenanthotoxin and control compounds (e.g., bicuculline as a known antagonist) in the assay buffer.

• FLIPR Measurement:

  • Place the cell plate into the FLIPR instrument.

  • Establish a baseline fluorescence reading.

  • Add the Oenanthotoxin dilutions to the wells and incubate for a predetermined time (e.g., 5-15 minutes).

  • Add a fixed concentration of GABA (typically EC₅₀ to EC₈₀) to all wells to stimulate the GABA_A receptors.

  • Record the change in fluorescence intensity over time.

• Data Analysis: The inhibition of the GABA-induced fluorescence signal by Oenanthotoxin is used to generate dose-response curves and calculate the IC₅₀ value.

Patch-Clamp Electrophysiology for Detailed Mechanistic Studies

Whole-cell patch-clamp electrophysiology is the gold standard for studying ion channel function. This technique allows for the direct measurement of chloride currents through GABA_A receptors and provides detailed information on the mechanism of inhibition by Oenanthotoxin.

Caption: Workflow for Patch-Clamp Electrophysiology.

Materials:

• Primary cortical neurons cultured on glass coverslips.

• Patch-clamp rig (microscope, amplifier, micromanipulator).

• Borosilicate glass capillaries for pipette fabrication.

• Intracellular and extracellular recording solutions.

• Oenanthotoxin and GABA stock solutions.

• Perfusion system.

Procedure:

• Cell Preparation: Culture primary cortical neurons on coverslips for 7-14 days to allow for maturation and synapse formation.

• Recording Setup: Place a coverslip with neurons in the recording chamber and perfuse with extracellular solution.

• Whole-Cell Recording:

  • Using a micromanipulator, approach a neuron with a glass pipette filled with intracellular solution.

  • Form a high-resistance seal (giga-seal) between the pipette tip and the cell membrane.

  • Rupture the membrane patch to achieve the whole-cell configuration.

• Data Acquisition:

  • Clamp the neuron at a holding potential of -60 mV.

  • Apply brief pulses of GABA to elicit inward chloride currents.

  • Establish a stable baseline of GABA-evoked currents.

  • Perfuse the chamber with a known concentration of Oenanthotoxin and re-apply GABA pulses.

  • Record the inhibition of the GABA-evoked current.

  • Repeat with a range of Oenanthotoxin concentrations to generate a dose-response curve.

• Data Analysis: Analyze the recorded currents to determine the percentage of inhibition at each Oenanthotoxin concentration. Fit the data to a dose-response curve to calculate the IC₅₀. Analyze the voltage-dependency of the block to further elucidate the mechanism of action.

LDH Cytotoxicity Assay

This assay assesses the cytotoxic effects of Oenanthotoxin on neuronal cells by measuring the release of lactate (B86563) dehydrogenase (LDH), a cytosolic enzyme that is released into the culture medium upon cell membrane damage.

Caption: Workflow for the LDH Cytotoxicity Assay.

Materials:

• SH-SY5Y cells.

• Cell culture medium (e.g., DMEM with 10% FBS).

• 96-well cell culture plates.

• Oenanthotoxin stock solution (in DMSO).

• LDH cytotoxicity assay kit.

• Lysis buffer (provided with the kit).

• Microplate reader.

Procedure:

• Cell Plating: Seed SH-SY5Y cells into a 96-well plate at an appropriate density. Allow cells to adhere and grow for 24-48 hours. For a more neuron-like phenotype, cells can be differentiated using retinoic acid or other agents prior to the assay.

• Compound Treatment:

  • Prepare serial dilutions of Oenanthotoxin in culture medium.

  • Remove the old medium from the cells and add the Oenanthotoxin dilutions.

  • Include control wells: untreated cells (spontaneous LDH release) and cells treated with lysis buffer (maximum LDH release).

  • Incubate the plate for a specified period (e.g., 24 hours) at 37°C and 5% CO₂.

• LDH Measurement:

  • Carefully collect the cell culture supernatant from each well.

  • Follow the manufacturer's protocol for the LDH assay kit. This typically involves adding a reaction mixture to the supernatant and incubating at room temperature.

• Data Analysis:

  • Measure the absorbance at the recommended wavelength using a microplate reader.

  • Calculate the percentage of cytotoxicity for each Oenanthotoxin concentration using the following formula: % Cytotoxicity = [(Sample Absorbance - Spontaneous Release Absorbance) / (Maximum Release Absorbance - Spontaneous Release Absorbance)] * 100

  • Plot the % cytotoxicity against the Oenanthotoxin concentration to generate a dose-response curve and determine the EC₅₀ value.

Conclusion

The cell-based assays outlined in these application notes provide a comprehensive toolkit for investigating the activity of Oenanthotoxin. The choice of assay will depend on the specific research question, ranging from high-throughput screening for novel modulators of GABA_A receptors to detailed biophysical characterization of the toxin's mechanism of action. By employing these standardized protocols, researchers can obtain reliable and reproducible data to further our understanding of this potent neurotoxin and its interactions with the central nervous system.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Primary cortical neuron isolation and culture [protocols.io]
• 4. Image-Based Marker-Free Screening of GABAA Agonists, Antagonists, and Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Oenanthotoxin: Application Notes and Protocols for Primary Neuronal Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oenanthotoxin (OETX) is a potent neurotoxin found in plants of the Oenanthe genus, commonly known as water dropworts.[1][2] It is a polyacetylenic alcohol that acts as a noncompetitive antagonist of the γ-aminobutyric acid type A (GABAᴀ) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[2][3] By blocking GABAergic inhibition, oenanthotoxin leads to neuronal hyperexcitability, resulting in symptoms such as seizures and convulsions.[2] This potent activity makes oenanthotoxin a valuable tool for studying the mechanisms of neuronal inhibition, excitotoxicity, and for screening potential neuroprotective compounds in primary neuronal cultures.

These application notes provide detailed protocols for the use of oenanthotoxin in primary neuronal culture experiments, including electrophysiology, neuronal viability assays, calcium imaging, and neurite outgrowth analysis.

Mechanism of Action

Oenanthotoxin exerts its neurotoxic effects primarily by acting as a noncompetitive antagonist of the GABAᴀ receptor. The binding of GABA to its receptor opens a chloride ion channel, leading to hyperpolarization of the neuronal membrane and inhibition of action potential firing. Oenanthotoxin binds to a site on the GABAᴀ receptor, likely within the channel pore, which blocks the influx of chloride ions even when GABA is bound.[1][2] This disruption of inhibitory signaling leads to excessive neuronal depolarization and excitotoxicity.

dot

Caption: Oenanthotoxin's mechanism of action on the GABAᴀ receptor.

Data Presentation

Electrophysiological Effects of Oenanthotoxin

The following table summarizes the quantitative effects of oenanthotoxin on miniature inhibitory postsynaptic currents (mIPSCs) in cultured rat hippocampal neurons.[1]

Parameter	Oenanthotoxin Concentration	Effect	Reference
mIPSC Amplitude	0.03 µM	Significant decrease	[1]
IC₅₀ for mIPSC Amplitude Inhibition	~0.35 µM	50% inhibition	[1]
mIPSC Frequency	Not specified	No significant change	[1]
mIPSC Decay Kinetics	Not specified	No significant change	[1]

Neurotoxicity of Oenanthotoxin

Researchers should perform dose-response experiments to determine the specific IC₅₀ value for their primary neuronal culture conditions and desired endpoint (e.g., apoptosis, necrosis).

Assay	Endpoint	Oenanthotoxin IC₅₀
MTT Assay	Metabolic Activity	User-defined
LDH Assay	Membrane Integrity	User-defined
Caspase-3/7 Assay	Apoptosis	User-defined

Effects of Oenanthotoxin on Intracellular Calcium

A dose-response curve should be generated to determine the EC₅₀ for oenanthotoxin-induced increases in intracellular calcium.

Assay	Endpoint	Oenanthotoxin EC₅₀
Calcium Imaging (e.g., Fura-2 AM)	Intracellular Ca²⁺ Concentration	User-defined

Effects of Oenanthotoxin on Neurite Outgrowth

The IC₅₀ for the inhibition of neurite outgrowth by oenanthotoxin should be determined experimentally.

Assay	Endpoint	Oenanthotoxin IC₅₀
Immunocytochemistry (e.g., β-III Tubulin)	Total Neurite Length, Number of Branches	User-defined

Experimental Protocols

dot

Caption: General experimental workflow for studying oenanthotoxin effects.

Primary Neuronal Culture

This protocol is adapted from a method for culturing primary rat hippocampal neurons.[1]

Materials:

• Timed-pregnant Sprague-Dawley rat (E18)

• Dissection medium (e.g., Hibernate-A)

• Papain or Trypsin solution

• Trypsin inhibitor (e.g., soybean trypsin inhibitor)

• Plating medium (e.g., Neurobasal medium supplemented with B-27, GlutaMAX, and penicillin/streptomycin)

• Poly-D-lysine and laminin-coated culture plates or coverslips

Protocol:

• Prepare culture plates by coating with 50 µg/mL poly-D-lysine overnight at 37°C, followed by three washes with sterile water and coating with 10 µg/mL laminin (B1169045) for at least 4 hours at 37°C.

• Euthanize a pregnant rat (E18) according to institutional guidelines and dissect the embryos.

• Isolate the hippocampi from the embryonic brains in ice-cold dissection medium.

• Mince the tissue and incubate in a dissociation enzyme solution (e.g., papain or trypsin) for 15-30 minutes at 37°C.

• Neutralize the enzyme with an inhibitor and gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Centrifuge the cell suspension at 200 x g for 5 minutes.

• Resuspend the cell pellet in plating medium and count the viable cells using a hemocytometer and trypan blue exclusion.

• Plate the neurons at the desired density (e.g., 5 x 10⁴ cells/well in a 96-well plate for viability assays).

• Incubate the cultures at 37°C in a humidified atmosphere of 5% CO₂. Change half of the medium every 3-4 days. Experiments are typically performed on neurons cultured for 9-16 days.[1]

Oenanthotoxin Preparation and Application

Materials:

• Oenanthotoxin

• Dimethyl sulfoxide (B87167) (DMSO)

• Culture medium

Protocol:

• Prepare a stock solution of oenanthotoxin (e.g., 10 mM) in DMSO. Store at -20°C.

• On the day of the experiment, dilute the stock solution in pre-warmed culture medium to the desired final concentrations. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced toxicity.[1]

• Remove the existing medium from the neuronal cultures and replace it with the medium containing the appropriate concentration of oenanthotoxin.

• Include a vehicle control (medium with the same final concentration of DMSO) in all experiments.

Electrophysiological Recordings (Patch-Clamp)

This protocol is a summary of the methods used to study the effects of oenanthotoxin on GABAergic currents.[1]

Materials:

• Patch-clamp rig with amplifier and data acquisition system

• Borosilicate glass capillaries for patch pipettes

• Internal and external recording solutions

• GABA solution

• Oenanthotoxin solution

Protocol:

• Prepare patch pipettes from borosilicate glass capillaries with a resistance of 3-5 MΩ when filled with internal solution.

• Transfer a coverslip with cultured neurons to the recording chamber on the microscope stage and perfuse with external solution.

• Establish a whole-cell patch-clamp configuration on a selected neuron.

• Record baseline mIPSCs or GABA-evoked currents.

• Apply oenanthotoxin by adding it to the perfusion solution at the desired concentration.

• Record mIPSCs or GABA-evoked currents in the presence of oenanthotoxin.

• Analyze the data to determine the effects of oenanthotoxin on current amplitude, frequency, and kinetics.

Neuronal Viability Assays

a) MTT Assay (Metabolic Activity)

Protocol:

• After the desired oenanthotoxin treatment period, add 10 µL of 5 mg/mL MTT solution to each well of a 96-well plate.

• Incubate the plate for 4 hours at 37°C.

• Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

• Incubate the plate overnight at 37°C in a humidified chamber.

• Measure the absorbance at 570 nm using a microplate reader.

• Express cell viability as a percentage of the vehicle-treated control.

b) LDH Assay (Membrane Integrity)

Protocol:

• Following oenanthotoxin treatment, carefully collect 50 µL of the culture supernatant from each well and transfer it to a new 96-well plate.

• Prepare the LDH reaction mixture according to the manufacturer's instructions.

• Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubate the plate for 30 minutes at room temperature, protected from light.

• Add 50 µL of stop solution.

• Measure the absorbance at 490 nm using a microplate reader.

Calcium Imaging

Protocol:

• Load the primary neurons with a calcium indicator dye (e.g., 2 µM Fura-2 AM) for 30-60 minutes at 37°C.

• Wash the cells with a balanced salt solution to remove excess dye.

• Acquire baseline fluorescence images using a fluorescence microscope equipped with a ratiometric imaging system.

• Apply oenanthotoxin at various concentrations and record the changes in intracellular calcium concentration over time.

• Analyze the fluorescence ratio to quantify changes in intracellular calcium levels.

Neurite Outgrowth Assay

Protocol:

• After oenanthotoxin treatment, fix the neurons with 4% paraformaldehyde in PBS for 20 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Block non-specific binding with 5% bovine serum albumin (BSA) in PBS for 1 hour.

• Incubate the cells with a primary antibody against a neuronal marker (e.g., β-III tubulin, 1:500 dilution in 1% BSA) overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate with a fluorescently labeled secondary antibody for 1-2 hours at room temperature.

• Acquire images using a fluorescence microscope.

• Use image analysis software to quantify neurite length, number of primary neurites, and number of branches.

References

• 1. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 3. Identification of oenanthotoxin and related compounds in hemlock water dropwort poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols for the Safe Handling and Disposal of Oenanthotoxin

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Oenanthotoxin is a highly potent C17 conjugated polyacetylene neurotoxin found in plants of the Oenanthe genus, most notably Hemlock Water-Dropwort (Oenanthe crocata).[1] It is a noncompetitive gamma-aminobutyric acid (GABA) receptor antagonist in the central nervous system, leading to neuronal hyperexcitability, convulsions, and seizures.[1][2] Due to its extreme toxicity, stringent safety protocols are imperative when handling this compound in a laboratory setting. These application notes and protocols provide a comprehensive guide for the safe handling, storage, and disposal of oenanthotoxin to minimize the risk of exposure and ensure a safe research environment.

Oenanthotoxin is soluble in many organic solvents but insoluble in water.[3] It is known to be unstable under standard laboratory lighting and at elevated temperatures, which can complicate experimental reproducibility.[4] Therefore, proper storage and handling in controlled environments are crucial.

Toxicological Data

A summary of the key toxicological and physical properties of oenanthotoxin is provided below.

Property	Value	Reference
Chemical Formula	C₁₇H₂₂O₂	[1]
Molar Mass	258.361 g·mol⁻¹	[1]
Melting Point	86 °C (187 °F; 359 K)	[1]
LD₅₀ (Mice, i.p.)	0.58 mg/kg	[1]
Solubility	Soluble in many organic solvents, insoluble in water.	[3]
Stability	Unstable in light and at elevated temperatures.	[4]

Experimental Protocols

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent accidental exposure through inhalation, dermal contact, or ingestion.

• Primary Protection:

  • Disposable nitrile gloves (double-gloving is recommended).

  • Dedicated lab coat with long sleeves and tight cuffs.

  • Safety goggles with side shields or a full-face shield.

• Secondary Protection (for handling solids or generating aerosols):

  • A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.

  • Disposable coveralls.

  • Shoe covers.

Safe Handling Procedures

All manipulations of oenanthotoxin, both in solid form and in solution, must be conducted in a designated controlled environment.

• Containment: All work with oenanthotoxin must be performed within a certified chemical fume hood or a Class II Biological Safety Cabinet.

• Preparation of Stock Solutions:

  • Weigh the solid oenanthotoxin in a tared, sealed container within the fume hood.

  • Slowly add the desired solvent to the container, avoiding any splashing.

  • Gently agitate the solution until the solid is fully dissolved.

  • Clearly label the container with the compound name, concentration, solvent, date, and appropriate hazard warnings.

• Storage:

  • Store solid oenanthotoxin and stock solutions in a locked, dedicated, and well-ventilated storage cabinet away from light and heat sources.

  • For long-term storage, refrigeration or freezing may be appropriate, but stability under these conditions should be verified.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and contamination.

• Minor Spill (contained within the fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite, chemical absorbent pads).

  • Working from the outside in, apply a freshly prepared 10% sodium hypochlorite (B82951) solution followed by 1N sodium hydroxide (B78521) solution to the absorbent material.

  • Allow a contact time of at least 30 minutes.

  • Collect the absorbent material and any contaminated debris into a designated hazardous waste container.

  • Wipe the spill area with the decontamination solution, followed by 70% ethanol, and finally water.

• Major Spill (outside of the fume hood):

  • Evacuate the laboratory immediately.

  • Alert others in the vicinity and prevent re-entry.

  • Contact the institution's emergency response team and inform them of the nature of the spill.

  • Do not attempt to clean up a major spill without specialized training and equipment.

Decontamination and Disposal

All materials that come into contact with oenanthotoxin must be treated as hazardous waste.

• Liquid Waste:

  • Collect all liquid waste containing oenanthotoxin in a clearly labeled, leak-proof container.

  • To inactivate the toxin, add sodium hypochlorite to a final concentration of at least 2.5% and sodium hydroxide to a final concentration of 0.25N.[3][5]

  • Allow the solution to react for at least 4 hours.

  • Dispose of the treated waste in accordance with institutional and local regulations for hazardous chemical waste.

• Solid Waste:

  • Collect all contaminated solid waste (e.g., gloves, pipette tips, absorbent pads) in a designated, labeled, and sealed hazardous waste bag.

  • Incineration is the preferred method of disposal for solid waste contaminated with oenanthotoxin.[3][6]

  • If incineration is not available, consult with your institution's environmental health and safety office for alternative disposal methods.

Visual Protocols

Signaling Pathway of Oenanthotoxin

Caption: Oenanthotoxin blocks the GABA-A receptor, leading to neuronal hyperexcitation.

Experimental Workflow for Safe Handling of Oenanthotoxin

Caption: A stepwise workflow for the safe handling of oenanthotoxin in a laboratory setting.

Logical Relationship for Oenanthotoxin Disposal

Caption: Decision tree for the appropriate disposal of liquid and solid oenanthotoxin waste.

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. lcp-shared.s3.amazonaws.com [lcp-shared.s3.amazonaws.com]
• 3. uab.cat [uab.cat]
• 4. The Known Unknowns: An Enigmatic Pathway of C17-Polyacetylenic Oxylipins in Carrot (Daucus carota L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Article - Biological Safety Manual - ... [policies.unc.edu]
• 6. Toxin Inactivation – Stanford Environmental Health & Safety [ehs.stanford.edu]

Application Notes and Protocols: Oenanthotoxin as a Probe for GABAA Receptor Subtype Selectivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oenanthotoxin (OETX) is a potent neurotoxin found in plants of the Oenanthe genus, commonly known as water dropworts. It is a C17 polyacetylenic alcohol that acts as a non-competitive antagonist of the γ-aminobutyric acid type A (GABAA) receptor, the primary mediator of fast inhibitory neurotransmission in the central nervous system.[1][2] The toxic effects of oenanthotoxin, including convulsions and epileptic-like activity, are attributed to its inhibition of GABAergic currents.[1] While the general mechanism of oenanthotoxin's action on GABAA receptors has been investigated, its selectivity across the diverse range of GABAA receptor subtypes remains largely unexplored.

GABAA receptors are pentameric ligand-gated ion channels assembled from a variety of subunits (e.g., α, β, γ), leading to a wide array of receptor subtypes with distinct pharmacological properties and physiological roles. The subunit composition determines the receptor's affinity for ligands, channel kinetics, and modulation by various drugs. Therefore, understanding the subtype selectivity of a compound like oenanthotoxin is crucial for its use as a pharmacological probe and for elucidating the specific roles of different GABAA receptor subtypes in neuronal circuits.

These application notes provide an overview of the current knowledge on oenanthotoxin's interaction with GABAA receptors and present detailed protocols for researchers to investigate its subtype selectivity.

Mechanism of Action of Oenanthotoxin

Oenanthotoxin exhibits a complex mechanism of action on GABAA receptors. Studies on cultured rat hippocampal neurons have revealed that it is a potent inhibitor of GABA-evoked currents.[1] Its effects are more pronounced on miniature inhibitory postsynaptic currents (mIPSCs) compared to currents elicited by exogenous GABA application.[1] The inhibitory action of oenanthotoxin is multifaceted and includes:

• Allosteric Modulation: Oenanthotoxin allosterically modulates the GABAA receptor, affecting both its binding and gating properties.[1][2] It has been shown to reduce the binding rate of GABA to the receptor.[1]

• Open Channel Block: Evidence suggests a non-competitive, open channel block mechanism, where the toxin likely binds within the ion channel pore, physically occluding the flow of chloride ions.[1][2]

• Reduced Desensitization: Oenanthotoxin nearly abolishes receptor desensitization, the process where the receptor becomes unresponsive to a sustained presence of the agonist.[1]

This complex mechanism results in a potent inhibition of GABAergic neurotransmission, leading to the observed neurotoxic effects.

Quantitative Data

To date, specific quantitative data on the binding affinity or inhibitory concentration of oenanthotoxin on various GABAA receptor subtypes is not available in the published literature. The existing data is derived from studies on cultured neurons which express a heterogeneous population of GABAA receptor subtypes.

Compound	Receptor Type	Assay Type	Value	Reference
Oenanthotoxin	GABAA Receptors (from Oenanthe fistulosa)	Inhibition Assay	IC50: 0.835 µM	[3]
Dihydrooenanthotoxin	GABAA Receptors (from Oenanthe fistulosa)	Inhibition Assay	IC50: 1.29 µM	[3]
Oenanthotoxin	GABAA Receptors (in rat cultured hippocampal neurons)	mIPSC Inhibition	IC50: ~0.1 µM	[1]

Signaling Pathway and Inhibition by Oenanthotoxin

The following diagram illustrates the normal signaling pathway of a GABAA receptor and the proposed sites of action for oenanthotoxin.

GABA_A receptor signaling and oenanthotoxin inhibition.

Experimental Protocols

The following protocols provide a framework for determining the GABAA receptor subtype selectivity of oenanthotoxin.

Protocol 1: Heterologous Expression of GABAA Receptor Subtypes in Xenopus laevis Oocytes

This protocol describes the expression of specific GABAA receptor subunit combinations in Xenopus oocytes, a robust system for studying ion channel pharmacology.

Materials:

• cDNA constructs for desired GABAA receptor subunits (e.g., α1, β2, γ2) in an appropriate expression vector.

• mMessage mMachine™ in vitro transcription kit.

• Nuclease-free water.

• Xenopus laevis frogs.

• Collagenase type II.

• OR-2 solution.

• ND96 solution.

• Microinjection setup (e.g., Nanoject).

Procedure:

• cRNA Synthesis:

  • Linearize the plasmid DNA containing the GABAA receptor subunit cDNA.

  • Synthesize capped cRNA from the linearized DNA templates using the mMessage mMachine™ kit according to the manufacturer's instructions.

  • Purify the cRNA and resuspend in nuclease-free water.

  • Determine the concentration and quality of the cRNA by spectrophotometry and gel electrophoresis.

• Oocyte Preparation:

  • Harvest oocytes from a mature female Xenopus laevis.

  • Treat the oocytes with collagenase type II in OR-2 solution to defolliculate them.

  • Wash the oocytes thoroughly with OR-2 solution and then transfer to ND96 solution.

  • Select healthy stage V-VI oocytes for injection.

• cRNA Injection:

  • Mix the cRNAs for the desired subunits (e.g., α1, β2, γ2) in a 1:1:1 ratio to a final concentration of 10-50 ng/µL.

  • Using a microinjection system, inject 50 nL of the cRNA mixture into each oocyte.

  • Incubate the injected oocytes in ND96 solution at 16-18°C for 2-7 days to allow for receptor expression.

Protocol 2: Two-Electrode Voltage Clamp (TEVC) Electrophysiology

This protocol details the electrophysiological recording of GABA-evoked currents from oocytes expressing specific GABAA receptor subtypes and the assessment of inhibition by oenanthotoxin.

Materials:

• TEVC setup (amplifier, micromanipulators, perfusion system).

• Glass capillaries for pulling electrodes.

• 3 M KCl for filling electrodes.

• Recording chamber.

• Recording solution (e.g., ND96).

• GABA stock solution.

• Oenanthotoxin stock solution (in DMSO).

Procedure:

• Electrode Preparation:

  • Pull glass electrodes to a resistance of 0.5-2 MΩ.

  • Fill the electrodes with 3 M KCl.

• Recording:

  • Place an oocyte expressing the desired GABAA receptor subtype in the recording chamber and perfuse with recording solution.

  • Impale the oocyte with the two microelectrodes (one for voltage recording, one for current injection).

  • Clamp the oocyte membrane potential at a holding potential of -60 to -80 mV.

• Data Acquisition:

  • Establish a baseline current.

  • Apply GABA at a concentration that elicits a submaximal response (e.g., EC20-EC50) to establish a control current amplitude. The EC50 for GABA will vary depending on the receptor subtype.

  • Wash out the GABA and allow the current to return to baseline.

  • Pre-apply oenanthotoxin at a specific concentration for a set period (e.g., 1-2 minutes).

  • Co-apply GABA (at the same concentration as the control) and oenanthotoxin and record the inhibited current amplitude.

  • Repeat steps 3-5 for a range of oenanthotoxin concentrations to generate a concentration-response curve.

• Data Analysis:

  • Measure the peak amplitude of the GABA-evoked currents in the absence and presence of different concentrations of oenanthotoxin.

  • Calculate the percentage of inhibition for each concentration.

  • Plot the percentage of inhibition against the logarithm of the oenanthotoxin concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Repeat the entire procedure for different GABAA receptor subtypes to compare their sensitivity to oenanthotoxin.

Experimental Workflow for Assessing Subtype Selectivity

The following diagram outlines the workflow for determining the GABAA receptor subtype selectivity of oenanthotoxin.

Workflow for determining GABAA receptor subtype selectivity.

Conclusion

Oenanthotoxin is a valuable tool for studying GABAA receptor function due to its potent and complex inhibitory mechanism. However, a critical gap in our understanding is its selectivity profile across the diverse family of GABAA receptor subtypes. The protocols outlined in these application notes provide a robust framework for researchers to systematically investigate the subtype selectivity of oenanthotoxin. The data generated from such studies will not only enhance our understanding of the pharmacological actions of this neurotoxin but will also contribute to a more detailed map of the functional roles of specific GABAA receptor subtypes in the nervous system. This knowledge is essential for the development of more selective and effective therapeutic agents targeting the GABAergic system.

References

• 1. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitory effects of oenanthotoxin analogues on GABAergic currents in cultured rat hippocampal neurons depend on the polyacetylenes' polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Overcoming Oenanthotoxin instability in aqueous solutions for experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with oenanthotoxin. Given its inherent instability in aqueous solutions, this guide offers practical solutions and protocols to ensure the reliability and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: My experimental results with oenanthotoxin are inconsistent. Could this be due to compound instability?

A1: Yes, inconsistent results are a primary indicator of oenanthotoxin degradation. Oenanthotoxin is a C17 polyacetylene that is highly susceptible to degradation upon exposure to air, light, and heat. Its conjugated system of double and triple bonds is prone to oxidation and polymerization, leading to a loss of biological activity. Storing the compound improperly or using aged aqueous solutions can lead to significant variability in experimental outcomes.

Q2: Oenanthotoxin has poor solubility in my aqueous buffer. How can I dissolve it effectively for my experiments?

A2: Oenanthotoxin is a lipophilic molecule with low water solubility. To prepare aqueous solutions for experiments, it is necessary to first dissolve it in an organic co-solvent or use solubilizing agents. The most common and effective methods include:

• Co-solvents: Prepare a concentrated stock solution in dimethyl sulfoxide (B87167) (DMSO) or propylene (B89431) glycol. This stock can then be diluted to the final concentration in your aqueous experimental buffer. It is crucial to ensure the final concentration of the organic solvent is low enough to not affect your experimental system (typically <0.1% for DMSO).

• Cyclodextrins: Encapsulation of oenanthotoxin within cyclodextrins, such as β-cyclodextrin, can form inclusion complexes that significantly enhance its aqueous solubility.[1][2] This method is particularly useful for in vivo studies or when organic solvents must be avoided.

Q3: How should I store my oenanthotoxin stock solution to prevent degradation?

A3: Proper storage is critical to maintaining the potency of your oenanthotoxin stock solution. Follow these guidelines:

• Solvent: Store oenanthotoxin in a non-aqueous, aprotic solvent like high-purity DMSO or propylene glycol.

• Temperature: Store stock solutions at -20°C or -80°C for long-term storage.

• Inert Atmosphere: To prevent oxidation, overlay the stock solution with an inert gas like argon or nitrogen before sealing the vial.

• Light Protection: Store vials in the dark or use amber-colored vials to protect the compound from light-induced degradation.

• Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Q4: I am observing a weaker than expected or inconsistent blockade of GABA-A receptors in my electrophysiology experiments. What should I check?

A4: Inconsistent results in electrophysiology are often due to the degradation of oenanthotoxin in the aqueous recording solution. Ensure your working solution is freshly prepared for each recording session from a properly stored stock. Additionally, verify the final concentration of your working solution and the stability of your recording setup. For patch-clamp experiments, it is crucial to have a stable gigaohm seal and to monitor the cell's health throughout the recording.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with oenanthotoxin and provides potential solutions.

Problem	Possible Cause	Suggested Solution
Precipitation of Oenanthotoxin in Aqueous Buffer	- Exceeding the solubility limit. - Insufficient mixing when diluting the stock solution.	- Lower the final concentration of oenanthotoxin. - Increase the percentage of co-solvent (e.g., DMSO) if your experimental system allows. - Vigorously vortex the solution while diluting the stock. - Consider using β-cyclodextrin to enhance solubility.
Loss of Oenanthotoxin Activity Over Time in Experiments	- Degradation in the aqueous experimental medium (oxidation, hydrolysis).	- Prepare fresh working solutions immediately before each experiment. - Keep working solutions on ice and protected from light. - Add an antioxidant, such as Vitamin E (α-tocopherol), to the experimental buffer at a low concentration (e.g., 1-10 µM) to mitigate oxidative degradation.[3][4]
Inconsistent Results Between Experimental Batches	- Degradation of the stock solution. - Variability in solution preparation.	- Use a fresh aliquot of the stock solution for each new set of experiments. - Standardize the protocol for preparing working solutions, ensuring consistent co-solvent concentration and mixing procedures. - Quantify the concentration of your stock solution periodically using HPLC to check for degradation.[5][6]
Cell Viability Issues in In Vitro Assays	- Cytotoxicity of the co-solvent (e.g., DMSO, propylene glycol) at high concentrations. - Degradation products of oenanthotoxin may have different toxicities.	- Perform a dose-response curve for the co-solvent alone to determine the maximum tolerated concentration for your cell line.[7][8][9] - Keep the final co-solvent concentration as low as possible (ideally ≤0.1% for DMSO). - Use freshly prepared oenanthotoxin solutions to minimize the presence of degradation products.

Experimental Protocols

Protocol 1: Preparation of Oenanthotoxin Stock and Working Solutions

Objective: To prepare a stable, concentrated stock solution of oenanthotoxin and dilute it to a working concentration for in vitro experiments.

Materials:

• Oenanthotoxin (crystalline solid)

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO) or Propylene Glycol

• Sterile, amber-colored microcentrifuge tubes

• Inert gas (Argon or Nitrogen)

• Calibrated pipettes

• Vortex mixer

Procedure:

• Stock Solution Preparation (10 mM):

  • Under a fume hood, carefully weigh the desired amount of oenanthotoxin. The molar mass of oenanthotoxin is 258.36 g/mol .

  • Dissolve the weighed oenanthotoxin in the appropriate volume of DMSO or propylene glycol to achieve a 10 mM concentration. For example, to prepare 1 mL of a 10 mM stock, dissolve 0.258 mg of oenanthotoxin in 1 mL of solvent.

  • Vortex the solution until the oenanthotoxin is completely dissolved.

  • Aliquot the stock solution into single-use amber-colored microcentrifuge tubes.

  • Before sealing, flush the headspace of each tube with argon or nitrogen to displace oxygen.

  • Store the aliquots at -20°C or -80°C, protected from light.

• Working Solution Preparation (e.g., 10 µM):

  • Thaw a single aliquot of the 10 mM stock solution immediately before use.

  • Dilute the stock solution in your pre-warmed experimental aqueous buffer to the desired final concentration. For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of buffer.

  • Vortex the working solution thoroughly to ensure homogeneity.

  • Use the working solution immediately and do not store it for later use.

Protocol 2: Enhancing Aqueous Solubility with β-Cyclodextrin

Objective: To prepare an oenanthotoxin/β-cyclodextrin inclusion complex to increase its aqueous solubility.

Materials:

• Oenanthotoxin

• β-Cyclodextrin

• Distilled water

• Magnetic stirrer and stir bar

• 0.45 µm syringe filter

• Lyophilizer (optional)

Procedure:

• Complex Formation (1:1 Molar Ratio):

  • Dissolve β-cyclodextrin in distilled water with stirring to create a saturated solution (approximately 1.85 g/100 mL at 25°C).

  • Prepare a concentrated stock solution of oenanthotoxin in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Slowly add the oenanthotoxin solution dropwise to the stirring β-cyclodextrin solution. A 1:1 molar ratio is a good starting point.

  • Continue stirring the mixture at room temperature for 24-48 hours in the dark.

  • Filter the solution through a 0.45 µm syringe filter to remove any un-complexed, precipitated oenanthotoxin.

  • The resulting clear solution contains the oenanthotoxin/β-cyclodextrin inclusion complex. The concentration of oenanthotoxin can be determined by HPLC.

  • For a solid complex, the solution can be lyophilized.

Protocol 3: In Vitro Neurotoxicity Assay

Objective: To assess the neurotoxic effects of oenanthotoxin on a neuronal cell line.

Materials:

• Neuronal cell line (e.g., SH-SY5Y, Neuro-2a)

• Cell culture medium and supplements

• 96-well cell culture plates

• Oenanthotoxin working solutions (prepared as in Protocol 1)

• Cell viability assay kit (e.g., MTT, PrestoBlue)

• Plate reader

Procedure:

• Cell Seeding: Seed the neuronal cells in a 96-well plate at a predetermined density and allow them to adhere and grow for 24 hours.

• Compound Treatment:

  • Prepare a serial dilution of oenanthotoxin working solutions in the cell culture medium.

  • Include a vehicle control (medium with the same final concentration of DMSO or propylene glycol as the highest oenanthotoxin concentration) and a positive control for neurotoxicity if available.

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of oenanthotoxin or controls.

• Incubation: Incubate the cells for a defined period (e.g., 24, 48, or 72 hours).

• Viability Assessment: After the incubation period, assess cell viability using a standard assay according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance or fluorescence using a plate reader and calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value of oenanthotoxin.[10][11][12][13]

Visualizations

Caption: Experimental workflow for using oenanthotoxin.

Caption: Oenanthotoxin's mechanism of action on the GABA-A receptor.

References

• 1. Exploring the Inclusion Complex of an Anticancer Drug with β-Cyclodextrin for Reducing Cytotoxicity Toward the Normal Human Cell Line by an Experimental and Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches | MDPI [mdpi.com]
• 3. research.aston.ac.uk [research.aston.ac.uk]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Identification of oenanthotoxin and related compounds in hemlock water dropwort poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of the genotoxicity of three cryoprotectants used for human oocyte vitrification: dimethyl sulfoxide, ethylene glycol and propylene glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assessment of the Effects of Anatoxin-a In Vitro: Cytotoxicity and Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro acute and developmental neurotoxicity screening: an overview of cellular platforms and high-throughput technical possibilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Dataset of in vitro measured chemicals neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vitro techniques for the assessment of neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Oenanthotoxin Experimental Variability: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing variability in experimental results involving oenanthotoxin.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the extraction, analysis, and application of oenanthotoxin.

Question 1: Why am I observing inconsistent yields of oenanthotoxin from my plant extractions?

Answer:

Inconsistent yields of oenanthotoxin can be attributed to several factors related to the plant material and the extraction process. Oenanthotoxin concentration in Oenanthe crocata (hemlock water-dropwort) is known to vary depending on the season, geographical location, and the part of the plant used.[1]

Possible Causes and Solutions:

• Variable Plant Material: The concentration of oenanthotoxin is highest in the roots of the plant, particularly during the late winter and early spring.[1] Ensure that you are using the same plant part for each extraction and that the collection time and location are consistent.

• Improper Storage of Plant Material: Fresh plant material should be processed quickly or stored properly to prevent degradation of the toxin. If not used immediately, plant material should be frozen at -20°C or -80°C to minimize enzymatic degradation.

• Inefficient Extraction Solvent: Oenanthotoxin is a polyacetylene, and its solubility can be influenced by the polarity of the solvent. A common and effective method for extraction is the use of methanol (B129727).[2] If yields are low, consider a sequential extraction with solvents of increasing polarity to optimize the recovery of oenanthotoxin.

• Degradation during Extraction: Oenanthotoxin contains conjugated double and triple bonds, which can be susceptible to degradation by light, heat, and oxygen.[3] Perform extractions in a controlled environment, minimizing exposure to direct light and high temperatures. Using degassed solvents can also help to reduce oxidation.

Question 2: My analytical results (HPLC/NMR) for oenanthotoxin are not reproducible. What could be the cause?

Answer:

Lack of reproducibility in analytical results can stem from issues with sample preparation, the analytical method itself, or the stability of the compound.

Possible Causes and Solutions:

• Incomplete Solubilization: Ensure that your extracted oenanthotoxin is fully dissolved in the analytical solvent before injection into the HPLC or preparation for NMR. Sonication can aid in dissolving the compound.

• HPLC Method Issues:

  • Poor Peak Shape: Tailing or fronting of the oenanthotoxin peak can be caused by interactions with the stationary phase or by the presence of co-eluting impurities. Adjusting the mobile phase composition or pH might improve peak shape.

  • Shifting Retention Times: Fluctuations in column temperature or mobile phase composition can lead to inconsistent retention times. Use a column oven for temperature control and ensure the mobile phase is well-mixed.

• NMR Signal Variability:

  • Signal-to-Noise Ratio: If the concentration of oenanthotoxin is low, the signal-to-noise ratio may be poor, leading to inaccurate quantification. Increase the number of scans to improve the signal.

  • Solvent Signal Suppression: In proton NMR, the residual solvent signal can obscure peaks of interest. Ensure proper solvent suppression techniques are used.

• Compound Degradation: Oenanthotoxin is unstable and can degrade in solution, especially if exposed to light or stored at room temperature for extended periods.[3] Prepare fresh solutions for analysis whenever possible and store stock solutions at low temperatures in the dark.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of oenanthotoxin?

A1: Oenanthotoxin is a noncompetitive antagonist of the gamma-aminobutyric acid (GABA) type A (GABAA) receptor.[1][4] It binds to the receptor, blocking the influx of chloride ions and leading to neuronal hyperexcitability in the central nervous system.[1]

Q2: What are the main factors that influence the concentration of oenanthotoxin in Oenanthe crocata?

A2: The primary factors are:

• Plant Part: The roots contain the highest concentration of the toxin.[1]

• Season: The concentration is highest in late winter and early spring.[1]

• Geographical Location: The growing environment can impact the production of secondary metabolites like oenanthotoxin.[1]

Q3: How should I store my purified oenanthotoxin to ensure its stability?

A3: Purified oenanthotoxin should be stored as a solid or in a solvent at low temperatures (-20°C or -80°C) in a tightly sealed, amber-colored vial to protect it from light and oxygen. For solutions, using a solvent that has been purged with an inert gas like argon or nitrogen can further prevent oxidation. Studies on other natural products suggest that storage at low temperatures in the dark significantly improves stability.[5][6]

Q4: Are there any known compounds that interfere with oenanthotoxin in experimental assays?

A4: Yes, crude plant extracts can contain a variety of other compounds, such as other polyacetylenes, flavonoids, and phenolic compounds, which may interfere with your assay.[7] For example, in HPLC analysis, a related compound, 2,3-dihydro-oenanthotoxin, may co-elute with oenanthotoxin depending on the chromatographic conditions.[8] It is crucial to use a high-resolution separation method and, if necessary, purify the oenanthotoxin extract to remove interfering substances.

Quantitative Data on Oenanthotoxin Variability

While specific quantitative data on the percentage variation of oenanthotoxin is scarce in the literature, the following table summarizes the known factors influencing its concentration.

Factor	High Concentration	Low Concentration
Plant Part	Roots[1]	Leaves, Stems
Season	Late Winter, Early Spring[1]	Summer, Autumn
Geographical Location	Varies[1]	Varies[1]

Detailed Experimental Protocols

Protocol 1: Extraction of Oenanthotoxin from Oenanthe crocata Roots

Objective: To extract oenanthotoxin from the roots of Oenanthe crocata.

Materials:

• Fresh or frozen roots of Oenanthe crocata

• Methanol (HPLC grade)

• Grinder or blender

• Filter paper

• Rotary evaporator

• Amber glass vials

Procedure:

• Preparation of Plant Material: Wash the fresh roots thoroughly to remove any soil and debris. If using frozen roots, allow them to thaw partially before processing. Cut the roots into small pieces.

• Grinding: Grind the root pieces into a fine powder using a grinder or blender.

• Extraction:

  • Transfer the powdered root material to a flask.

  • Add methanol in a 1:10 ratio (w/v) (e.g., 10 g of powder in 100 mL of methanol).

  • Stir the mixture at room temperature for 24 hours, protected from light.

• Filtration: Filter the mixture through filter paper to separate the extract from the solid plant material.

• Concentration: Concentrate the methanol extract using a rotary evaporator at a temperature not exceeding 40°C.

• Storage: Transfer the concentrated extract to an amber glass vial, flush with nitrogen or argon gas, and store at -20°C.

Protocol 2: Quantification of Oenanthotoxin using HPLC

Objective: To quantify the concentration of oenanthotoxin in an extract using High-Performance Liquid Chromatography (HPLC).

Materials:

• Oenanthotoxin extract

• Oenanthotoxin standard (if available)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid

• C18 HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

• HPLC system with a UV or photodiode array (PDA) detector

Procedure:

• Sample Preparation: Dissolve a known amount of the dried extract in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid. A typical gradient could be starting from 30% acetonitrile and increasing to 90% over 30 minutes.[8]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection Wavelength: Oenanthotoxin has a characteristic UV absorption spectrum. Monitor at a wavelength where it shows maximum absorbance (typically in the range of 200-300 nm).

• Quantification:

  • If a standard is available, create a calibration curve by injecting known concentrations of the standard.

  • Inject the sample and determine the peak area corresponding to oenanthotoxin.

  • Calculate the concentration of oenanthotoxin in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: A typical experimental workflow for oenanthotoxin research.

Caption: A logical workflow for troubleshooting oenanthotoxin variability.

Caption: The signaling pathway of oenanthotoxin as a GABAA receptor antagonist.

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Analytical documentation of an Arabian horse fatality related to Oenanthe crocata poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Optimizing Oenanthotoxin Concentration for In Vitro Studies: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with oenanthotoxin in in vitro studies. The information is presented in a question-and-answer format to directly address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of oenanthotoxin?

Oenanthotoxin is a potent neurotoxin that functions as a noncompetitive antagonist of the γ-aminobutyric acid type A (GABAA) receptor.[1][2][3] By binding to the β-domain of the receptor, it blocks the influx of chloride ions, leading to neuronal hyperexcitability, convulsions, and seizures.[1][3]

Q2: What is a recommended starting concentration range for oenanthotoxin in in vitro neurotoxicity studies?

While specific IC50 values for neurotoxicity in neuronal cell lines are not widely published, a study on rat cultured hippocampal neurons showed that oenanthotoxin inhibits miniature inhibitory postsynaptic currents (mIPSCs) with an IC50 of approximately 0.1 μM. For currents evoked by exogenous GABA, the IC50 was found to be more than an order of magnitude higher. In a study on human ovarian cancer cells (A2780), oenanthotoxin exhibited a cytotoxic EC50 of 3.8 μM.[4] Based on this data, a starting concentration range of 0.1 µM to 10 µM is recommended for initial dose-response experiments in neuronal cell lines.

Q3: How should I prepare oenanthotoxin stock solutions?

Oenanthotoxin is a hydrophobic molecule. It is recommended to prepare a high-concentration stock solution in anhydrous/sterile dimethyl sulfoxide (B87167) (DMSO). For example, a 10 mM stock solution can be prepared and stored at -20°C for up to 6 months or at -80°C for up to one year. When preparing working solutions, the final concentration of DMSO in the cell culture medium should be kept below 0.5%, with 0.1% being a widely accepted and recommended limit to avoid solvent-induced cytotoxicity.

Q4: Is oenanthotoxin stable in cell culture media?

The stability of oenanthotoxin in aqueous cell culture media can be a concern, as polyacetylenic compounds can be unstable.[5] It is advisable to conduct a stability study under your specific experimental conditions (e.g., in your chosen cell culture medium at 37°C). This can be done by incubating oenanthotoxin in the medium over a time course (e.g., 0, 2, 4, 8, 24, 48 hours) and quantifying the remaining intact compound using methods like HPLC or LC-MS. If significant degradation is observed, consider replenishing the medium with fresh oenanthotoxin at regular intervals during long-term experiments.

Troubleshooting Guides

Issue 1: Inconsistent or No Observable Effect of Oenanthotoxin

Possible Cause	Troubleshooting Steps
Incorrect Concentration	Verify calculations and the dilution series for your working solutions. Perform a new dose-response experiment with a wider concentration range (e.g., 0.01 µM to 100 µM).
Compound Degradation	Prepare fresh working solutions from your stock for each experiment. Assess the stability of oenanthotoxin in your specific cell culture medium at 37°C over your experimental timeframe. Consider replenishing the medium with fresh compound for longer incubations.
Cell Line Insensitivity	The chosen neuronal cell line may have low expression of the target GABAA receptors. Consider using a different neuronal cell line (e.g., primary neurons, which may be more sensitive, or other neuroblastoma cell lines).
Solubility Issues	Ensure the final DMSO concentration in your culture medium does not exceed 0.5%. If precipitation is observed, consider using a different solvent system or a lower final concentration of oenanthotoxin.

Issue 2: High Background Cytotoxicity in Control Wells

Possible Cause	Troubleshooting Steps
Solvent Toxicity	Ensure the final DMSO concentration in all wells, including vehicle controls, is consistent and below 0.5% (ideally ≤ 0.1%).
Contamination	Use sterile techniques throughout your experimental setup. Check for signs of microbial contamination in your cell cultures.
Poor Cell Health	Ensure cells are healthy and in the logarithmic growth phase before starting the experiment. Avoid over-confluency, which can lead to spontaneous cell death.
Phenol (B47542) Red Interference	For colorimetric assays like MTT, phenol red in the culture medium can interfere with absorbance readings. Use phenol red-free medium for the assay.

Data Presentation

Table 1: Reported In Vitro Effective Concentrations of Oenanthotoxin

System	Effect	Concentration (IC50/EC50)
Rat Cultured Hippocampal Neurons	Inhibition of mIPSCs	~ 0.1 µM
Rat Cultured Hippocampal Neurons	Inhibition of GABA-evoked currents	> 1 µM
Human Ovarian Cancer Cells (A2780)	Cytotoxicity	3.8 µM

Experimental Protocols

Protocol 1: Preparation of Oenanthotoxin Working Solutions

• Prepare a 10 mM Stock Solution:

  • In a sterile environment, weigh the appropriate amount of oenanthotoxin powder.

  • Dissolve the powder in anhydrous/sterile DMSO to a final concentration of 10 mM.

  • Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C or -80°C.

• Prepare Working Solutions:

  • Thaw an aliquot of the 10 mM stock solution.

  • Perform serial dilutions in complete cell culture medium to achieve the desired final concentrations for your experiment.

  • Important: Ensure the final concentration of DMSO in the medium is below 0.5% (e.g., for a 1:1000 dilution from the stock, the final DMSO concentration will be 0.1%).

  • Prepare a vehicle control with the same final concentration of DMSO as the highest concentration of oenanthotoxin used.

Protocol 2: MTT Assay for Cell Viability

This protocol is adapted for assessing the cytotoxicity of oenanthotoxin on neuronal cells, such as the SH-SY5Y neuroblastoma cell line.

• Cell Seeding:

  • Seed SH-SY5Y cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of oenanthotoxin in complete culture medium as described in Protocol 1.

  • Remove the old medium from the wells and add 100 µL of the oenanthotoxin dilutions or vehicle control to the respective wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization and Measurement:

  • Add 100 µL of a solubilization solution (e.g., 0.1 N HCl in anhydrous isopropanol (B130326) or DMSO) to each well.

  • Mix thoroughly on an orbital shaker for 15 minutes to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot the percentage of viability against the log of the oenanthotoxin concentration to determine the IC50 value.

Protocol 3: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells into the culture medium.

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol.

  • Include wells for a "maximum LDH release" control by treating cells with a lysis buffer provided in the LDH assay kit.

• Sample Collection:

  • After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate at room temperature for 30 minutes, protected from light.

• Measurement and Data Analysis:

  • Measure the absorbance at the wavelength specified by the kit manufacturer (typically around 490 nm).

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

Mandatory Visualizations

Caption: Oenanthotoxin's antagonistic action on the GABAA receptor signaling pathway.

Caption: A general workflow for in vitro neurotoxicity studies of oenanthotoxin.

References

• 1. scientificarchives.com [scientificarchives.com]
• 2. researchgate.net [researchgate.net]
• 3. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 4. Chemoenzymatic synthesis and cytotoxicity of oenanthotoxin and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Preventing Oenanthotoxin degradation during storage and experiments

Welcome to the technical support center for Oenanthotoxin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the storage, handling, and experimental use of Oenanthotoxin, a potent neurotoxin and noncompetitive GABAA receptor antagonist. Due to its inherent instability as a polyacetylene, proper handling is crucial to ensure experimental success and safety.

Frequently Asked Questions (FAQs)

Q1: What is Oenanthotoxin and what is its primary mechanism of action?

A1: Oenanthotoxin is a C17 polyacetylene neurotoxin primarily found in plants of the Oenanthe genus, most notably Hemlock Water-Dropwort (Oenanthe crocata).[1] Its principal mechanism of action is the noncompetitive antagonism of the gamma-aminobutyric acid (GABAA) receptor in the central nervous system.[1][2][3] By binding to the receptor, it blocks the influx of chloride ions, leading to neuronal hyperexcitability, which can manifest as seizures and convulsions.[1][2]

Q2: What are the main challenges associated with working with Oenanthotoxin?

A2: The primary challenge is the molecule's instability. Oenanthotoxin is a polyacetylene, a class of compounds known for their susceptibility to degradation. Exposure to air, light, and elevated temperatures can lead to a rapid loss of biological activity.[4] Freshly prepared crystals of Oenanthotoxin have been observed to turn brown upon exposure to air.[4] This degradation can lead to inconsistent experimental results.

Q3: How should I store Oenanthotoxin to minimize degradation?

A3: Proper storage is critical for maintaining the integrity of Oenanthotoxin. Based on available literature, the following conditions are recommended:

• Short-term storage: For immediate use, solutions can be prepared, but should be kept on ice and protected from light.

• Long-term storage: Crystalline Oenanthotoxin should be stored at -20°C under an inert atmosphere, such as nitrogen, to prevent oxidation.[4] Under these conditions, the compound has been reported to be stable for up to nine months.[4] Solutions of Oenanthotoxin in propylene (B89431) glycol also show good stability when stored under the same conditions.[4] Dried powders of the plant material have been noted to retain convulsant properties for up to four months at room temperature, though this is not recommended for the pure compound.[4]

Q4: What solvents are suitable for dissolving Oenanthotoxin?

A4: Oenanthotoxin has been shown to be soluble in propylene glycol for biological experiments.[4] For analytical purposes, methanol (B129727) and ether have been used for extractions.[5][6] When preparing stock solutions, it is advisable to use high-purity, degassed solvents to minimize oxidative degradation.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of biological activity in my Oenanthotoxin sample.	Degradation of the compound due to improper storage or handling (exposure to air, light, or high temperatures).	1. Verify storage conditions. Ensure the sample was stored at -20°C under an inert atmosphere and protected from light. 2. Prepare fresh solutions from a new aliquot of the compound. 3. If possible, check the integrity of the compound using analytical methods such as HPLC or UV-Vis spectroscopy.[5][7][8]
Inconsistent results between experiments.	1. Variable degradation of Oenanthotoxin in solution during the experiment. 2. Inconsistent concentrations of stock solutions.	1. Prepare fresh working solutions for each experiment from a frozen stock. 2. Minimize the time the working solution is at room temperature and exposed to light. 3. Always vortex stock solutions before making dilutions.
Precipitation of Oenanthotoxin in aqueous buffers.	Oenanthotoxin is a lipophilic molecule with low aqueous solubility.	1. Use a co-solvent such as DMSO or ethanol (B145695) in the final assay buffer, ensuring the final concentration of the organic solvent is compatible with your experimental system. 2. Prepare a concentrated stock solution in a suitable organic solvent (e.g., propylene glycol) and dilute it into the aqueous buffer immediately before use.

Experimental Protocols

Protocol 1: Preparation and Storage of Oenanthotoxin Stock Solution

This protocol is based on methods described in the literature for handling Oenanthotoxin and other unstable polyacetylenes.

Materials:

• Crystalline Oenanthotoxin

• Anhydrous, analytical grade propylene glycol

• Inert gas (Nitrogen or Argon)

• Cryovials or amber glass vials with Teflon-lined caps

• Microsyringe

Procedure:

• Allow the container of crystalline Oenanthotoxin to equilibrate to room temperature before opening to prevent condensation.

• In a fume hood, carefully weigh the desired amount of Oenanthotoxin.

• Transfer the weighed compound to a sterile vial.

• Using a microsyringe, add the appropriate volume of propylene glycol to achieve the desired stock concentration (e.g., 10 mM).

• Purge the headspace of the vial with nitrogen or argon for 1-2 minutes.

• Securely cap the vial and vortex gently until the Oenanthotoxin is completely dissolved.

• Wrap the vial in aluminum foil to protect it from light.

• Store the stock solution at -20°C.

Protocol 2: Quantification of Oenanthotoxin using HPLC

High-Performance Liquid Chromatography (HPLC) with UV detection is a suitable method for assessing the purity and concentration of Oenanthotoxin.

Instrumentation and Conditions (example):

• HPLC System: A standard HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water has been shown to resolve Oenanthotoxin from related compounds.[5]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Based on the polyacetylene structure, detection in the UV range (e.g., 254 nm or a full spectrum scan) is appropriate.

• Injection Volume: 10-20 µL.

Procedure:

• Prepare a standard curve using a freshly prepared and quantified stock solution of Oenanthotoxin.

• Dilute the experimental sample in the mobile phase to a concentration within the range of the standard curve.

• Inject the standards and samples onto the HPLC system.

• Integrate the peak corresponding to Oenanthotoxin and calculate the concentration based on the standard curve.

Visualizations

Caption: Mechanism of Oenanthotoxin as a GABAA receptor antagonist.

Caption: Experimental workflow for handling Oenanthotoxin.

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. Cicutoxin - Wikipedia [en.wikipedia.org]
• 3. Poisoning due to water hemlock - Lancashire Online Knowledge [knowledge.lancashire.ac.uk]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Identification of oenanthotoxin and related compounds in hemlock water dropwort poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijmr.net.in [ijmr.net.in]

Technical Support Center: Total Synthesis of Oenanthotoxin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers engaged in the total synthesis of Oenanthotoxin. The content is tailored for professionals in chemical research and drug development, offering solutions to common challenges encountered during this complex synthesis.

Frequently Asked Questions (FAQs)

General Challenges

Q1: What are the main stability concerns when working with Oenanthotoxin and its polyacetylene intermediates?

A1: Oenanthotoxin and its precursors are highly unsaturated polyacetylenes, making them susceptible to degradation under several conditions. Key stability concerns include:

• Oxidation: The conjugated system is prone to oxidation, especially when exposed to air. It is crucial to handle these compounds under an inert atmosphere (e.g., argon or nitrogen) whenever possible.

• Light Sensitivity: Polyacetylenes can undergo isomerization or polymerization upon exposure to light. Reactions and storage should be conducted in vessels protected from light (e.g., wrapped in aluminum foil).

• Thermal Instability: Elevated temperatures can lead to decomposition or unwanted side reactions. Purification methods requiring high heat, such as distillation, should be avoided.

• pH Sensitivity: The stability of polyacetylenes can be affected by acidic or basic conditions. It is important to control the pH during aqueous workups and chromatography.

Q2: I am having difficulty purifying the polyacetylene intermediates. What are the recommended methods?

A2: Purification of polyacetylenes can be challenging due to their instability and potential for streaking on silica (B1680970) gel. Here are some recommended approaches:

• Flash Column Chromatography: Use a well-deactivated silica gel to minimize decomposition. A gradient elution with non-polar solvents (e.g., hexane (B92381)/ethyl acetate) is often effective. It is advisable to perform chromatography quickly and under an inert atmosphere if possible.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is a powerful technique for purifying Oenanthotoxin and its precursors. A C18 column with a gradient of acetonitrile (B52724) and water is a common mobile phase.

• High-Speed Counter-Current Chromatography (HSCCC): This technique has been successfully used for the separation and purification of polyacetylenes from natural sources and could be adapted for synthetic samples.

Specific Synthetic Steps

Q3: My Glaser-Hay homo-coupling reaction is giving low yields of the desired diyne. What are the common causes and solutions?

A3: Low yields in Glaser-Hay coupling can be attributed to several factors. The troubleshooting workflow below can help identify and resolve the issue.

Caption: Troubleshooting workflow for low yields in Glaser-Hay coupling.

Q4: The chemoenzymatic resolution of my racemic Oenanthotoxin using Novozym 435 is not proceeding to 50% conversion, or the enantiomeric excess (ee) is low. What should I check?

A4: Inefficient enzymatic resolution can be due to issues with the enzyme, substrate, or reaction conditions.

• Enzyme Activity: Ensure the Novozym 435 is active. If it's an old batch, consider using a fresh one. The enzyme should be stored under appropriate conditions (cool and dry).

• Acyl Donor: Vinyl acetate (B1210297) is commonly used. Ensure it is fresh and free of impurities.

• Solvent: The choice of solvent is critical. A non-polar organic solvent like toluene (B28343) or hexane is generally preferred.

• Water Content: The presence of a small amount of water can be crucial for enzyme activity, but too much can lead to hydrolysis of the product. The reaction should be run under anhydrous conditions, but the enzyme itself contains a small amount of water.

• Temperature: Lipases have an optimal temperature range. For Novozym 435, reactions are typically run at room temperature to slightly elevated temperatures (e.g., 30-40 °C).

• Reaction Time: Enzymatic reactions can be slow. Monitor the reaction over time to determine the optimal endpoint.

Troubleshooting Guides

Guide 1: Improving Yield and Purity in the Glaser-Hay Homo-Coupling Step

This guide addresses common issues in the copper-catalyzed oxidative coupling of terminal alkynes to form the symmetrical diyne core of Oenanthotoxin.

Problem	Potential Cause	Troubleshooting Action
Low or no product formation	Inactive catalyst	Use a fresh batch of CuCl or another Cu(I) salt. Ensure the TMEDA (tetramethylethylenediamine) ligand is pure and colorless.
Insufficient oxidant	Ensure the reaction is open to the air and stirred vigorously to facilitate oxygen uptake. In some cases, bubbling a gentle stream of air or oxygen through the reaction mixture can improve the rate.
Incorrect solvent	Acetone (B3395972) is a commonly used solvent for this reaction. Ensure it is of appropriate grade and dry.
Formation of side products (e.g., polymers)	High reaction temperature	Run the reaction at room temperature. If the reaction is highly exothermic, consider cooling.
High catalyst loading	Reduce the amount of copper catalyst. Typically, 5-10 mol% is sufficient.
Difficult purification	Catalyst residues	After the reaction, pass the crude mixture through a short plug of silica gel or celite to remove the copper salts before concentrating.
Product instability on silica	Minimize the time the product is on the silica gel column. Consider using deactivated silica gel.

Guide 2: Optimizing the Chemoenzymatic Kinetic Resolution of Racemic Oenanthotoxin

This guide focuses on the stereoselective acylation of one enantiomer of racemic Oenanthotoxin using Novozym 435.

Problem	Potential Cause	Troubleshooting Action
Slow reaction rate	Suboptimal temperature	Gently warm the reaction to 30-40 °C. Monitor for any potential degradation of the substrate or product.
Inefficient stirring	Ensure the immobilized enzyme is well-suspended in the reaction mixture to maximize surface area contact.
Low enantioselectivity (low ee)	Inappropriate solvent	Screen different non-polar organic solvents. Toluene, hexane, and tert-butyl methyl ether are good starting points.
Reaction proceeding past 50% conversion	Carefully monitor the reaction progress by TLC or HPLC to stop the reaction as close to 50% conversion as possible.
Hydrolysis of the acetylated product	Excess water in the reaction	Use anhydrous solvents and reagents. Ensure the enzyme has not been exposed to excessive moisture during storage.
Difficulty separating the alcohol and acetate	Similar polarity	Use a high-resolution purification method like preparative HPLC or carefully optimize the solvent system for flash column chromatography.

Experimental Protocols

Protocol 1: General Procedure for Glaser-Hay Homo-Coupling of a Terminal Alkyne

This protocol is a general guideline and may need optimization for the specific substrates in the Oenanthotoxin synthesis.

• To a round-bottom flask equipped with a magnetic stir bar, add the terminal alkyne (1.0 mmol), copper(I) chloride (0.05 mmol, 5 mol%), and acetone (10 mL).

• Add N,N,N',N'-tetramethylethylenediamine (TMEDA) (1.2 mmol) to the mixture.

• Stir the reaction mixture vigorously at room temperature under an atmosphere of air (e.g., with a balloon filled with air or open to the atmosphere with efficient stirring) for 3-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (15 mL).

• Extract the product with diethyl ether or ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure 1,3-diyne.

Protocol 2: General Procedure for Chemoenzymatic Kinetic Resolution using Novozym 435

This protocol provides a general method for the enzymatic resolution of a racemic secondary alcohol.

• To a flask, add the racemic alcohol (1.0 mmol), Novozym 435 (typically 10-20 mg per mmol of substrate), and an anhydrous non-polar organic solvent (e.g., toluene, 10 mL).

• Add vinyl acetate (1.5-2.0 mmol) as the acyl donor.

• Seal the flask and stir the suspension at a controlled temperature (e.g., 30 °C).

• Monitor the reaction progress by TLC or chiral HPLC to determine the conversion and enantiomeric excess of the remaining alcohol and the formed acetate.

• When the reaction reaches approximately 50% conversion, stop the reaction by filtering off the enzyme.

• Wash the enzyme with the reaction solvent and combine the filtrates.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted alcohol and the formed acetate by column chromatography or preparative HPLC.

Data Presentation

The following tables summarize typical reaction parameters that can be used as a starting point for the synthesis of Oenanthotoxin. Note that specific yields and reaction times will depend on the exact substrates and reaction scale.

Table 1: Representative Conditions for Glaser-Hay Coupling

Parameter	Value
Catalyst	CuCl
Ligand	TMEDA
Solvent	Acetone
Temperature	Room Temperature
Reaction Time	3 - 6 hours
Typical Yield	60 - 85%

Table 2: Representative Conditions for Chemoenzymatic Resolution

Parameter	Value
Enzyme	Novozym 435
Acyl Donor	Vinyl Acetate
Solvent	Toluene
Temperature	30 °C
Reaction Time	24 - 72 hours
Typical Yield (Alcohol)	~45% (>99% ee)
Typical Yield (Acetate)	~45% (>99% ee)

Visualizations

Caption: Workflow for the chemoenzymatic total synthesis of (14R)-Oenanthotoxin.

Caption: Simplified signaling pathway illustrating Oenanthotoxin's mechanism of action.

Improving the yield of Oenanthotoxin isolation from natural sources

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address challenges encountered during the isolation of Oenanthotoxin from natural sources, primarily Oenanthe crocata (Hemlock Water-Dropwort).

Troubleshooting Guide: Improving Oenanthotoxin Yield

Low yield is a frequent challenge in the isolation of natural products. This guide addresses specific issues that can lead to poor recovery of Oenanthotoxin.

Problem	Potential Cause(s)	Recommended Solutions
Low or No Oenanthotoxin Detected in Crude Extract	Poor Plant Material Quality: Oenanthotoxin concentration varies with season and geographical location, being highest in late winter and early spring. The roots are the most potent part of the plant.[1]	- Harvest Oenanthe crocata roots in the late winter or early spring for maximal toxin concentration. - Ensure proper identification of the plant material. - Use fresh or properly stored (cool, dark, and dry) plant material to prevent degradation of the target compound.
Inefficient Extraction: Incorrect solvent choice, insufficient solvent volume, inadequate extraction time, or suboptimal temperature.	- Solvent Selection: Use polar solvents like methanol (B129727) or aqueous methanol, which have been shown to be effective for Oenanthotoxin extraction.[2] - Solid-to-Liquid Ratio: A common starting point is a 1:10 ratio (w/v) of plant material to solvent. Increase the solvent volume if you suspect saturation. - Extraction Time & Temperature: Macerate for a sufficient duration (e.g., 24-72 hours) with agitation. If using heat-assisted methods, use moderate temperatures (e.g., 40-60°C) to avoid degradation of the thermolabile Oenanthotoxin.
Significant Loss of Oenanthotoxin During Purification	Degradation of Oenanthotoxin: Polyacetylenes like Oenanthotoxin are known to be unstable and can degrade upon exposure to light, heat, and air (oxidation).[3]	- Minimize Exposure: Protect the extract and purified fractions from light by using amber glassware or covering with aluminum foil. - Temperature Control: Perform purification steps at low temperatures whenever possible. Use a rotary evaporator at a controlled, low temperature for solvent removal. - Inert Atmosphere: For sensitive samples, consider performing extraction and purification steps under an inert atmosphere (e.g., nitrogen or argon).
Co-elution with Other Compounds: Oenanthotoxin often co-elutes with structurally similar compounds, such as 2,3-dihydro-oenanthotoxin, making isolation difficult.[2]	- Optimize Chromatography: Use a high-resolution chromatographic technique like HPLC. A C18 column with a gradient elution of aqueous acetonitrile (B52724) has been shown to resolve Oenanthotoxin from its dihydro derivative.[2] - Fraction Analysis: Monitor fractions closely using TLC or HPLC to identify and combine the purest fractions.
Inconsistent or Non-Reproducible Yields	Variability in Plant Material: Natural variations in the plant's metabolic profile.	- Standardize the collection time and location of the plant material. - Pool and homogenize a larger batch of plant material to ensure consistency across multiple extractions.
Inconsistent Experimental Conditions: Minor variations in extraction or purification parameters.	- Carefully document and control all experimental parameters, including solvent volumes, temperatures, and times.

Frequently Asked Questions (FAQs)

Q1: What is the expected yield of Oenanthotoxin from Oenanthe crocata?

A1: The yield of Oenanthotoxin can be highly variable. A study by King et al. (1985) reported a yield of 20 mg of Oenanthotoxin from 200 g of Oenanthe crocata tubers, which corresponds to a yield of 0.01%.[4] However, this should be considered a general guideline, as the actual yield will depend on the factors mentioned in the troubleshooting guide.

Q2: Which solvent system is most effective for extracting Oenanthotoxin?

A2: Polar solvents are most effective for extracting Oenanthotoxin. Methanol has been successfully used for the extraction from Oenanthe crocata roots.[2] Aqueous mixtures of methanol or ethanol (B145695) (e.g., 80% methanol) can also be effective as they can enhance the penetration of the solvent into the plant tissue.

Q3: How can I monitor the presence of Oenanthotoxin during the extraction and purification process?

A3: Oenanthotoxin can be monitored using various chromatographic techniques. Thin-Layer Chromatography (TLC) can be used for rapid, qualitative analysis of fractions. For more accurate and quantitative analysis, High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector is recommended.[2] Liquid Chromatography-Mass Spectrometry (LC-MS) can be used for confirmation of the compound's identity.[2]

Q4: What are the optimal storage conditions for Oenanthotoxin?

A4: Due to its instability, Oenanthotoxin should be stored with care. It is recommended to store purified Oenanthotoxin as a solution in a suitable solvent (e.g., methanol) at low temperatures (-20°C or below) in an airtight, amber vial to protect it from light and air. For long-term storage, consider storing under an inert atmosphere.

Data Presentation

Table 1: Historical Yield of Oenanthotoxin

Plant Material	Starting Amount	Purified Oenanthotoxin Yield	Percentage Yield	Reference
Oenanthe crocata tubers	200 g	20 mg	0.01%	King et al. (1985)[4]

Table 2: Factors Influencing Extraction Yield of Polyacetylenes (General)

Parameter	Condition	Effect on Yield	Reasoning
Solvent Polarity	Increased polarity (e.g., aqueous methanol vs. absolute methanol)	Generally increases yield of polar compounds like Oenanthotoxin.	Better matches the polarity of the target compound, leading to improved solubility.
Temperature	Moderate increase (e.g., to 40-60°C)	Can increase yield.	Enhances solvent penetration and solubility of the target compound.
High temperatures	Can decrease yield.	May lead to the degradation of thermolabile compounds like Oenanthotoxin.
Extraction Time	Increased duration	Generally increases yield up to a certain point.	Allows for more complete extraction of the target compound from the plant matrix.
Particle Size	Decreased particle size (finer powder)	Generally increases yield.	Increases the surface area for solvent contact, leading to more efficient extraction.
Solid-to-Liquid Ratio	Increased ratio (more solvent)	Can increase yield.	Prevents saturation of the solvent and ensures a sufficient concentration gradient for extraction.

Experimental Protocols

Protocol 1: Extraction of Oenanthotoxin from Oenanthe crocata Roots

• Preparation of Plant Material:

  • Harvest fresh roots of Oenanthe crocata, preferably in late winter or early spring.

  • Thoroughly wash the roots to remove any soil and debris.

  • Finely chop or grind the fresh roots to a coarse powder to increase the surface area for extraction.

• Extraction:

  • Weigh 200 g of the prepared plant material and place it in a suitable flask.

  • Add 2 L of methanol (a 1:10 solid-to-liquid ratio).

  • Macerate the mixture for 48-72 hours at room temperature with occasional agitation.

  • Filter the mixture through filter paper to separate the extract from the solid plant residue.

  • Repeat the extraction process on the plant residue two more times with fresh methanol to ensure exhaustive extraction.

  • Combine all the filtrates.

• Concentration:

  • Concentrate the combined methanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain a crude extract.

Protocol 2: Purification of Oenanthotoxin by Column Chromatography

• Preparation of the Column:

  • Prepare a silica (B1680970) gel column using a suitable solvent system, such as a gradient of hexane (B92381) and ethyl acetate (B1210297).

• Column Chromatography:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase.

  • Load the dissolved extract onto the prepared silica gel column.

  • Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate.

  • Collect fractions of a suitable volume (e.g., 20-30 mL).

• Fraction Analysis:

  • Monitor the collected fractions by TLC using a suitable mobile phase (e.g., hexane:ethyl acetate 7:3) and visualize under UV light.

  • Combine the fractions that show the presence of the target compound.

• Further Purification by HPLC:

  • Concentrate the combined fractions from the column chromatography.

  • Perform preparative HPLC on a C18 column.

  • Use a gradient elution with aqueous acetonitrile as the mobile phase.[2]

  • Monitor the elution at a suitable wavelength using a PDA detector.

  • Collect the peak corresponding to Oenanthotoxin.

  • Evaporate the solvent from the collected fraction under reduced pressure to obtain purified Oenanthotoxin.

Visualizations

Caption: Experimental workflow for the isolation of Oenanthotoxin.

Caption: Troubleshooting logic for low Oenanthotoxin yield.

References

• 1. Polyacetylenes in fresh and stored carrots (Daucus carota): relations to root morphology and sugar content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Addressing solubility issues of Oenanthotoxin in experimental buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage solubility challenges when working with Oenanthotoxin in experimental buffers.

Frequently Asked Questions (FAQs)

Q1: What is Oenanthotoxin and why is it difficult to dissolve in aqueous buffers?

A1: Oenanthotoxin is a toxic, C17 polyacetylenic alcohol derived from plants of the Oenanthe genus, such as Oenanthe crocata (hemlock water-dropwort).[1][2][3] Structurally, it is a long-chain fatty alcohol, which makes it highly hydrophobic (lipophilic) and poorly soluble in water and aqueous buffers.[2] Its mechanism of action involves acting as a noncompetitive antagonist of the gamma-aminobutyric acid (GABA) receptor in the central nervous system.[1][2][4]

Q2: What is the recommended solvent for preparing a stock solution of Oenanthotoxin?

A2: Due to its hydrophobic nature, a high-purity, anhydrous organic solvent is recommended for preparing a concentrated stock solution. Dimethyl sulfoxide (B87167) (DMSO) is a common and effective choice.[5] Other potential solvents include N,N-dimethylformamide (DMF) or ethanol.[5][6] The stock solution should be prepared at a high concentration (e.g., 10-30 mM) to be later diluted into your experimental buffer, which minimizes the final concentration of the organic solvent.[7]

Q3: What are the typical working concentrations of Oenanthotoxin in in vitro experiments?

A3: The effective concentration can vary by cell line and assay. Published studies have shown significant cytotoxicity against an ovarian adenocarcinoma (A2780) cell line with a half-maximal effective concentration (EC50) of 3.8 µM, and moderate cytotoxicity against other cell lines with EC50 values around 10 µM.[8] Your final experimental concentration should be determined based on your specific model and experimental goals.

Q4: How should I store Oenanthotoxin solutions?

A4: Lyophilized Oenanthotoxin should be stored at -20°C or -80°C. Once dissolved into a stock solution (e.g., in DMSO), it should be stored in small, single-use aliquots in tightly sealed vials at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[5][7]

Troubleshooting Guide

This section offers step-by-step guidance for resolving common issues encountered during experiments with Oenanthotoxin.

Issue 1: My Oenanthotoxin powder won't dissolve in my organic solvent to create a stock solution.

• Question: I've added DMSO to my lyophilized Oenanthotoxin, but I still see solid particles. What should I do?

• Answer: Complete dissolution is crucial for accurate dosing. Follow these steps:

  • Vortex Vigorously: Ensure the solution is mixed thoroughly by vortexing for 1-2 minutes.[5]

  • Apply Gentle Heat: Gently warm the solution to 30-37°C. This can increase the rate of dissolution. Be cautious not to overheat, as it may degrade the compound.[5]

  • Use Sonication: Place the vial in a bath sonicator for short intervals (e.g., 5-10 minutes).[5][9] This uses ultrasonic waves to break up solid particles and facilitate dissolution. Allow the sample to cool between sonication bursts to prevent heating.[5]

Issue 2: My Oenanthotoxin precipitates when I dilute the stock solution into my aqueous experimental buffer.

• Question: My DMSO stock solution is clear, but when I add it to my phosphate-buffered saline (PBS) or cell culture medium, the solution becomes cloudy. What's happening?

• Answer: This is a common problem when diluting a hydrophobic compound from an organic solvent into an aqueous medium. The final concentration of the compound may have exceeded its solubility limit in the buffer. Here is a systematic approach to troubleshoot this issue:

Caption: Troubleshooting workflow for Oenanthotoxin precipitation.

• Troubleshooting Steps:

  • Optimize Dilution Protocol: Instead of a single large dilution, perform a serial dilution. This gradual decrease in the organic solvent concentration can help keep the compound in solution.[7] When adding the stock to the buffer, do so dropwise while vortexing or stirring the buffer to ensure rapid mixing.[7]

  • Decrease the Final Concentration: Your target concentration may be above the solubility limit of Oenanthotoxin in the final buffer. Try testing a lower final concentration.[5]

  • Check Final Solvent Concentration: Most cell-based assays are sensitive to organic solvents. Ensure the final concentration of DMSO (or other solvent) is non-toxic to your experimental system, typically below 0.5%, and ideally below 0.1%.[10] If your protocol requires a higher solvent percentage to maintain solubility, you must run a vehicle control with the same solvent concentration to account for its effects.

  • Consider Additives (Advanced): If solubility issues persist and your experimental design allows, consider using solubilizing agents.

    • Surfactants: Non-ionic surfactants like Tween® 80 or Polysorbate 80 (at low concentrations, e.g., 0.01-0.1%) can form micelles to solubilize highly hydrophobic compounds.[5]

    • Cyclodextrins: Molecules like β-cyclodextrin can form inclusion complexes with hydrophobic compounds, enhancing their aqueous solubility.[5]

Solubility and Preparation Data

Since specific solubility values for Oenanthotoxin are not widely published, the following table provides a general guide for common solvents used with hydrophobic compounds. The exact solubility should be determined empirically.

Solvent	Type	Recommended Use	Typical Stock Concentration	Notes
DMSO	Organic	Primary stock solutions	10 - 30 mM	Recommended starting solvent. Ensure it is anhydrous.[5]
Ethanol	Organic	Primary stock solutions	1 - 10 mM	Can be an alternative to DMSO, but may be less effective for highly hydrophobic compounds.[6]
Methanol	Organic	Used in analytical methods (e.g., HPLC) for extraction.[11]	Not specified	Less common for biological assay stock solutions compared to DMSO.
Aqueous Buffers	Aqueous	Final experimental medium	< 10 µM (estimated)	Very low solubility. The final concentration is limited and may depend on buffer composition and pH.[8][12]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Oenanthotoxin Stock Solution in DMSO

This protocol provides a method for preparing a high-concentration stock solution. The molecular weight of Oenanthotoxin (C₁₇H₂₂O₂) is approximately 258.38 g/mol .

Caption: Workflow for preparing an Oenanthotoxin stock solution.

Materials:

• Oenanthotoxin (lyophilized powder)

• High-purity, anhydrous Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated balance

• Vortex mixer and/or sonicator

Procedure:

• Equilibration: Allow the vial containing the lyophilized Oenanthotoxin to reach room temperature before opening to prevent moisture condensation.[7]

• Weighing: In a suitable weighing vessel, carefully measure the desired amount of Oenanthotoxin. For 1 mL of a 10 mM stock solution, you will need 2.58 mg.

• Solvent Addition: Transfer the weighed powder to a sterile vial. Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., add 1 mL for 2.58 mg to make a 10 mM solution).

• Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes until the powder is completely dissolved.[5] Visually inspect the solution against a light source to ensure there are no visible particles. If needed, use a sonicator bath or warm the solution gently (30-37°C) to aid dissolution.[5]

• Storage: Aliquot the clear stock solution into smaller, single-use volumes in tightly sealed, light-protected vials. Store at -20°C or -80°C. This prevents contamination and degradation from multiple freeze-thaw cycles.[7]

Protocol 2: Diluting Oenanthotoxin into Aqueous Buffer for Cellular Assays

This protocol describes the critical step of diluting the organic stock into an aqueous medium while minimizing precipitation.

Procedure:

• Calculate Dilutions: Determine the volume of stock solution needed for your final concentration. Remember that the final DMSO concentration should ideally be less than 0.1%. For a final concentration of 10 µM with a 10 mM stock, this requires a 1:1000 dilution (e.g., 1 µL of stock in 999 µL of buffer).

• Prepare Buffer: Warm your experimental buffer (e.g., cell culture medium, PBS) to the appropriate temperature (typically 37°C for cell-based assays).

• Perform Dilution:

  • Dispense the required volume of pre-warmed aqueous buffer into a sterile tube.

  • While gently vortexing or stirring the buffer, add the small volume of the Oenanthotoxin stock solution dropwise directly into the buffer.[7] Do not add the buffer to the stock solution.

  • Continue to mix for another 30-60 seconds to ensure homogeneity.

• Visual Inspection: Before adding the final solution to your cells or assay, visually inspect it for any signs of cloudiness or precipitation.[7][9] If precipitation is observed, you must troubleshoot the procedure (see Troubleshooting Guide).

• Use Immediately: It is best practice to use the freshly diluted solution immediately, as the compound may precipitate out of the aqueous solution over time.

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Identification of oenanthotoxin and related compounds in hemlock water dropwort poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Poisoning due to water hemlock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. phytotechlab.com [phytotechlab.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pharmrxiv.de [pharmrxiv.de]

Oenanthotoxin Delivery to Cell Cultures: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with best practices, troubleshooting guides, and frequently asked questions for the effective delivery of Oenanthotoxin to cell cultures.

Troubleshooting Guide

Experimentation with Oenanthotoxin can present challenges due to its hydrophobic nature and potent neurotoxicity. This guide addresses common issues, their potential causes, and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation of Oenanthotoxin in Culture Medium	- Oenanthotoxin is a hydrophobic compound with low aqueous solubility. - The final concentration of the solvent (e.g., DMSO) is too low to maintain solubility. - The stock solution was not properly warmed or mixed before dilution.	- Ensure the final DMSO concentration in the culture medium does not exceed 0.5%, and for sensitive neuronal cultures, aim for ≤ 0.25%.[1][2] - Prepare a higher concentration stock solution in 100% DMSO and use a smaller volume for dilution. - Gently warm the stock solution to room temperature and vortex briefly before adding to the medium. - Pre-mix the Oenanthotoxin stock with a small volume of serum-containing medium before adding to the full volume.
High Variability in Experimental Results	- Inconsistent preparation of Oenanthotoxin working solutions. - Degradation of Oenanthotoxin in stock solutions or culture medium. Oenanthotoxin can be unstable when exposed to air, light, or heat.[3] - Pipetting errors, especially with small volumes of stock solution.	- Prepare fresh dilutions of Oenanthotoxin for each experiment from a frozen stock. - Aliquot stock solutions to avoid repeated freeze-thaw cycles. Protect stock solutions from light and store at -20°C or -80°C. - Use calibrated pipettes and consider serial dilutions to achieve the final desired concentration accurately.
No Observable Cellular Effect	- The concentration of Oenanthotoxin is too low. - The incubation time is too short. - The cell type is not sensitive to GABAA receptor antagonists. - Degradation of the Oenanthotoxin compound.	- Perform a dose-response study to determine the optimal concentration. For non-neuronal cells, EC50 values have been reported in the range of 3.8 µM to 10 µM. - Extend the incubation time. Effects on neuronal activity can be rapid, but cytotoxic effects may take longer to manifest. - Confirm that your cell line expresses GABAA receptors. If not, consider using a more appropriate cell model such as primary neurons or neuroblastoma cell lines like SH-SY5Y.[4] - Verify the activity of your Oenanthotoxin stock with a positive control experiment or a new batch of the compound.
Excessive Cell Death (even at low concentrations)	- The final DMSO concentration is too high, causing solvent toxicity.[1][2] - The Oenanthotoxin concentration is too high for the specific cell type. Primary neurons are particularly sensitive.[1] - Contamination of the cell culture.	- Prepare a vehicle control with the same final concentration of DMSO to assess solvent toxicity. Ensure the final DMSO concentration is as low as possible. - Start with a much lower concentration range for sensitive cells (e.g., nanomolar range) and perform a careful dose-response curve. - Routinely check cultures for signs of contamination.

Frequently Asked Questions (FAQs)

Q1: How should I prepare a stock solution of Oenanthotoxin?

A1: Due to its hydrophobic nature, Oenanthotoxin should be dissolved in a non-polar organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is the most common choice.

• Protocol for Preparing a 10 mM Oenanthotoxin Stock Solution:

  • Weigh out a precise amount of Oenanthotoxin powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% sterile DMSO to achieve a 10 mM concentration. The molar mass of Oenanthotoxin is approximately 258.36 g/mol .[5]

  • Vortex the solution until the powder is completely dissolved. Gentle warming to room temperature may be necessary.

  • Aliquot the stock solution into smaller volumes in sterile, light-protecting tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage.

Q2: What is the recommended starting concentration for my experiments?

A2: The optimal concentration of Oenanthotoxin is highly dependent on the cell type and the experimental endpoint.

• For Cytotoxicity Studies: Based on available data for cancer cell lines, a starting range of 1 µM to 20 µM is reasonable. The reported EC50 for the A2780 human ovarian cancer cell line is 3.8 µM, while for 8505C (thyroid carcinoma) and A549 (alveolar basal epithelial adenocarcinoma) cell lines, it is around 10 µM.

• For Neuronal Activity Assays: As Oenanthotoxin is a potent neurotoxin, much lower concentrations are likely to be effective. It is advisable to start in the nanomolar (nM) to low micromolar (µM) range and perform a dose-response curve.

Q3: How can I be sure that the observed effects are due to Oenanthotoxin and not the solvent?

A3: It is crucial to include a vehicle control in all experiments. The vehicle control should contain the same final concentration of the solvent (e.g., DMSO) used to dissolve the Oenanthotoxin, but without the toxin itself. This will allow you to distinguish the effects of the toxin from any potential solvent-induced toxicity. Most cell lines can tolerate DMSO concentrations up to 0.5%, but primary neurons are more sensitive, and the concentration should ideally be kept at or below 0.25%.[1][2]

Q4: What are the best cell models to study the neurotoxic effects of Oenanthotoxin?

A4: The most relevant cell models will be those that endogenously express GABAA receptors, the primary target of Oenanthotoxin.

• Primary Neuronal Cultures: Cultures derived from embryonic or neonatal rodent hippocampus or cortex are considered the gold standard for studying neuronal function and neurotoxicity.[6]

• Neuroblastoma Cell Lines: Human neuroblastoma cell lines, such as SH-SY5Y, are a commonly used alternative to primary neurons.[4] They can be differentiated to exhibit more neuron-like characteristics.

• iPSC-Derived Neurons: Human induced pluripotent stem cell (iPSC)-derived neurons offer a physiologically relevant and customizable model.

Q5: How can I confirm that Oenanthotoxin is active in my cell culture system?

A5: The activity of Oenanthotoxin can be confirmed by measuring its expected biological effects. Since it is a GABAA receptor antagonist, you can design experiments to detect the blockade of GABAergic inhibition, leading to neuronal hyperexcitability.

• Electrophysiology (Patch-Clamp): This technique directly measures the electrical activity of individual neurons and can be used to show that Oenanthotoxin blocks GABA-induced currents.

• Calcium Imaging: Increased neuronal firing due to disinhibition will lead to more frequent intracellular calcium transients. This can be visualized and quantified using calcium-sensitive fluorescent dyes or genetically encoded calcium indicators.

• Multi-electrode Arrays (MEAs): MEAs allow for the non-invasive, long-term recording of the electrical activity of a network of neurons. Application of Oenanthotoxin would be expected to increase the spontaneous firing rate and bursting activity of the neuronal network.[7]

Experimental Protocols

Protocol 1: Determining the Cytotoxic Effect of Oenanthotoxin using an MTT Assay

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of Oenanthotoxin on a chosen cell line.

• Cell Seeding:

  • Plate cells in a 96-well plate at a density that will not reach confluency by the end of the experiment.

  • Incubate for 24 hours to allow for cell attachment.

• Preparation of Oenanthotoxin Dilutions:

  • Prepare a series of Oenanthotoxin dilutions in culture medium from your DMSO stock solution. A common starting range is 0.1 µM to 100 µM.

  • Prepare a vehicle control with the highest concentration of DMSO used in the dilutions.

  • Also, include a "no treatment" control.

• Treatment:

  • Carefully remove the old medium from the cells and replace it with the medium containing the different concentrations of Oenanthotoxin and the controls.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours.

  • Add solubilization solution (e.g., DMSO or a proprietary solution) to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at the appropriate wavelength (typically 570 nm).

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the Oenanthotoxin concentration to determine the IC50 value.

Protocol 2: Assessing Neuronal Network Activity using Multi-electrode Arrays (MEAs)

This protocol describes how to measure the effect of Oenanthotoxin on the spontaneous electrical activity of neuronal networks cultured on MEAs.

• Cell Culture on MEAs:

  • Culture primary neurons or iPSC-derived neurons on MEA plates according to established protocols until a stable network activity is observed (typically 2-4 weeks).

• Baseline Recording:

  • Place the MEA plate in the recording system and allow the culture to equilibrate.

  • Record the baseline spontaneous neuronal activity for at least 10-15 minutes. Key parameters to measure include mean firing rate, burst frequency, and network synchrony.

• Oenanthotoxin Application:

  • Prepare the desired concentration of Oenanthotoxin in fresh, pre-warmed culture medium. Also, prepare a vehicle control.

  • Carefully perform a medium exchange on the MEA, replacing the existing medium with the Oenanthotoxin-containing medium or the vehicle control.

  • Allow the culture to stabilize for a few minutes.

• Post-Treatment Recording:

  • Record the neuronal activity for a defined period (e.g., 30-60 minutes) after the application of Oenanthotoxin.

• Data Analysis:

  • Analyze the recorded data to quantify changes in the mean firing rate, burst parameters, and synchronicity of the neuronal network compared to the baseline and vehicle control. An increase in these parameters is indicative of neuronal hyperexcitability.

Visualizations

Caption: Mechanism of Oenanthotoxin action on a postsynaptic neuron.

Caption: General experimental workflow for studying Oenanthotoxin in cell cultures.

References

• 1. lifetein.com [lifetein.com]
• 2. Effects of dimethyl sulfoxide on the morphology and viability of primary cultured neurons and astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Culturing primary neurons from rat hippocampus and cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of multi-well microelectrode arrays for neurotoxicity screening using a chemical training set - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and mitigating artifacts in Oenanthotoxin electrophysiology data

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Oenanthotoxin (OETX) in electrophysiology experiments. The information is designed to help identify and mitigate common artifacts to ensure high-quality data acquisition.

Frequently Asked Questions (FAQs)

Q1: What is Oenanthotoxin (OETX) and what is its primary electrophysiological effect?

A1: Oenanthotoxin is a potent neurotoxin, a polyacetylenic alcohol derived from plants of the Oenanthe genus, most notably Hemlock Water Dropwort (Oenanthe crocata).[1][2] Its primary mechanism of action is the inhibition of GABAergic currents.[1] OETX acts as a non-competitive antagonist of GABA-A receptors, leading to a reduction in inhibitory neurotransmission. This blockade results in neuronal hyperexcitability, which can manifest as convulsions and epileptic-like activity.[1] The toxin demonstrates a complex blocking mechanism, involving allosteric modulation of the GABA-A receptor's binding and gating properties, and potentially an open channel block.[1]

Q2: What are the most common types of artifacts I might encounter in my Oenanthotoxin electrophysiology recordings?

A2: When conducting electrophysiology experiments with Oenanthotoxin, you may encounter several common types of artifacts. These are generally not unique to OETX but can be exacerbated by its effects. These artifacts can be broadly categorized as physiological and extra-physiological (environmental).[3] Common artifacts include:

• Power Line Interference (50/60 Hz hum): A persistent, sinusoidal noise at the frequency of the AC power lines.[4]

• Baseline Drift: A slow, erratic movement of the baseline recording.[4]

• Electrode 'Pops': Sudden, sharp, high-amplitude spikes caused by abrupt changes in electrode impedance.[4]

• Movement Artifacts: Irregular, large-amplitude signals resulting from physical movement of the preparation or recording equipment.[5] Given OETX's convulsive effects, this can be particularly problematic in in vivo or certain in vitro preparations.

• Muscle Artifacts (EMG): High-frequency signals from the contraction of nearby muscles.[6]

Q3: My recording shows a constant, low-frequency "hum" after OETX application. What is it and how can I resolve it?

A3: This is almost certainly power line interference, appearing as a 50 or 60 Hz sinusoidal wave.[4] It is caused by electromagnetic interference from nearby electrical equipment.[4][5]

Troubleshooting Steps:

• Check Grounding: Ensure all components of your rig (amplifier, microscope, manipulators, Faraday cage) are connected to a single, common ground point to avoid ground loops.[4][7] A floating or poor ground connection can cause significant wide-band noise.[5]

• Use a Faraday Cage: The cage shields your setup from external electromagnetic fields. Ensure it is properly closed and grounded.[8]

• Identify and Isolate Noise Sources: Systematically turn off and unplug non-essential electrical equipment in the room (e.g., centrifuges, lights, monitors) to see if the noise diminishes.[4][7] Fluorescent light ballasts are common culprits.[5]

• Use a Notch Filter: As a last resort, a notch filter can be applied during data acquisition or post-processing to specifically remove the 50/60 Hz frequency.[4][9] However, be aware that this can sometimes distort the biological signal of interest.[9]

Q4: After applying Oenanthotoxin, my baseline is drifting significantly. What are the potential causes and solutions?

A4: Baseline drift can be caused by several factors, especially after the application of a compound.[4]

Potential Causes & Solutions:

• Seal Instability: The most common cause in patch-clamp recordings. OETX or its vehicle (e.g., DMSO) may be destabilizing the gigaohm seal.[7] Monitor the seal resistance throughout the experiment. If it drops, you may need to obtain a new recording.

• Temperature Fluctuations: Changes in the temperature of the perfusion solution can cause drift.[4] Ensure your temperature controller is stable.

• Perfusion System Instability: An inconsistent perfusion rate or air bubbles in the perfusion line are common sources of both mechanical and electrical artifacts that can manifest as drift.[7]

• Reference Electrode Issues: A drifting liquid junction potential or an unstable reference electrode can cause a wandering baseline. Ensure your Ag/AgCl reference electrode is properly chlorided and stable.

• Compound Precipitation: If OETX is not fully dissolved, particles flowing past the electrode tip can cause electrical artifacts and baseline instability.[7] Ensure proper solution preparation and filtering.

Q5: How can I differentiate between Oenanthotoxin-induced neuronal bursting and a movement artifact?

A5: Differentiating true biological activity from artifacts is critical. Oenanthotoxin's known effect is to increase neuronal excitability, which can lead to high-frequency bursting. Movement artifacts can sometimes mimic this activity.

Key Differentiators:

• Waveform Shape: Neuronal action potentials and bursts typically have a characteristic, stereotyped shape. Movement artifacts are often irregular, have much larger amplitudes that may saturate the amplifier, and lack a consistent physiological waveform.[4]

• Correlation with Movement: If possible (e.g., with video monitoring), check if the signal correlates with physical movement of the preparation.[10]

• Channel Specificity: In multi-electrode recordings, movement artifacts often appear on multiple adjacent channels simultaneously, whereas neuronal bursting is typically localized to a single unit or a small group of cells.

• Frequency Content: Muscle artifacts (EMG) tend to be high-frequency (>30 Hz), while other movement artifacts can be of lower frequency.[4][6] Analyzing the frequency spectrum can help distinguish these from neuronal firing.

Troubleshooting Guides

Guide 1: Systematic Artifact Identification Workflow

This workflow provides a logical approach to identifying and addressing artifacts in your recordings.

Caption: A workflow for identifying and mitigating electrophysiology artifacts.

Guide 2: Oenanthotoxin Signaling and Effect

This diagram illustrates the primary mechanism of action for Oenanthotoxin, providing context for its expected electrophysiological effects.

Caption: Mechanism of Oenanthotoxin action on GABA-A receptors.

Data Summary Tables

Table 1: Common Artifacts and Mitigation Strategies

Artifact Type	Typical Appearance	Common Causes	Recommended Solutions
Power Line Hum	50/60 Hz sinusoidal wave	Electromagnetic interference, improper grounding.[4]	Check grounding, use Faraday cage, turn off non-essential equipment, use a notch filter as a last resort.[4][7]
Baseline Drift	Slow, wandering baseline	Unstable seal, temperature changes, perfusion issues, reference electrode instability.[4][7]	Monitor seal resistance, ensure stable temperature and perfusion, check reference electrode.[7]
Electrode 'Pop'	Sudden, high-amplitude spike	Abrupt change in electrode impedance, loose electrode, debris in pipette tip.[4][11]	Ensure clean pipette holder and solutions, use gentle suction for breakthrough.[12][13]
Movement Artifact	Irregular, large amplitude signals	Subject/preparation movement, cable movement, vibrations.[5]	Use an anti-vibration table, secure cables, ensure preparation is stable.[8]
Muscle Artifact (EMG)	High-frequency (>30 Hz) noise	Contraction of nearby muscles.[6]	In in vivo preps, ensure subject is relaxed/anesthetized; in slice preps, ensure tissue is healthy.

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Recording with Oenanthotoxin Application

This protocol outlines the key steps for investigating the effects of OETX on neuronal currents.

• Solution Preparation:

  • Internal (Pipette) Solution: Prepare a solution appropriate for your target cell and experiment (e.g., a CsCl-based solution for recording GABAergic currents).[1] Filter the solution through a 0.22 µm syringe filter immediately before use to remove precipitates or microbial growth.[7][13]

  • External (Bath) Solution: Prepare artificial cerebrospinal fluid (aCSF) or another appropriate physiological saline. Ensure pH and osmolarity are correct (~7.4 and ~310 mOsm, respectively).[7]

  • Oenanthotoxin Stock: Prepare a concentrated stock solution of OETX in a suitable solvent (e.g., DMSO). Store aliquots at -20°C.[14]

  • Working Solution: On the day of the experiment, dilute the stock solution into the external solution to the final desired concentration. Ensure the final solvent concentration is minimal (e.g., <0.1% DMSO) to avoid solvent effects.[14]

• Cell/Slice Preparation:

  • Prepare healthy cells or brain slices using established laboratory procedures.[8] Healthy, smooth-surfaced cells are crucial for achieving a stable gigaohm seal.[12]

• Recording Pipette Fabrication:

  • Pull glass micropipettes to a resistance of 3-7 MΩ. The ideal resistance depends on the cell type.

  • Fire-polish the pipette tip to ensure a smooth surface for sealing.[13]

  • For low-noise recordings, consider coating the pipette with a hydrophobic material like Sylgard.[13]

• Data Acquisition:

  • Approach the target cell with the recording pipette while applying slight positive pressure to keep the tip clean.[11][13]

  • Once in contact with the cell, release the positive pressure and apply gentle negative pressure to form a gigaohm seal (>1 GΩ).[12]

  • After achieving a stable seal, apply brief suction pulses to rupture the cell membrane and achieve the whole-cell configuration.[12]

  • Begin recording baseline activity in the control external solution.

  • Perfuse the chamber with the Oenanthotoxin-containing solution and record the resulting changes in holding current, membrane potential, or synaptic activity.

  • After observing the effect, perfuse with the control solution to test for washout/reversibility.[14]

References

• 1. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Oenanthotoxin and Related Compounds in Hemlock Water Dropwort Poisoning [ouci.dntb.gov.ua]
• 3. neuroelectrics.com [neuroelectrics.com]
• 4. benchchem.com [benchchem.com]
• 5. plexon.com [plexon.com]
• 6. TMSi — an Artinis company — Common physiological EEG artifacts [tmsi.artinis.com]
• 7. benchchem.com [benchchem.com]
• 8. scientifica.uk.com [scientifica.uk.com]
• 9. ahajournals.org [ahajournals.org]
• 10. Recommendations for the Design and Analysis of In Vivo Electrophysiology Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scientifica.cn [scientifica.cn]
• 12. benchchem.com [benchchem.com]
• 13. Troubleshooting patch clamping - G23 Instruments [g23instruments.com]
• 14. benchchem.com [benchchem.com]

Quality control methods for synthesized or isolated Oenanthotoxin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the quality control methods for synthesized or isolated oenanthotoxin (OETX).

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for assessing the purity of oenanthotoxin?

A1: The primary analytical techniques for determining the purity of oenanthotoxin include High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS), Thin-Layer Chromatography (TLC), and spectroscopic methods such as Ultraviolet-Visible (UV-Vis) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).[1][2]

Q2: Why is oenanthotoxin considered unstable, and what are the implications for quality control?

A2: Oenanthotoxin is a polyacetylene, a class of compounds known for its instability.[3] It is susceptible to degradation, particularly when exposed to light, heat, and air, which can lead to polymerization and the formation of insoluble materials. This instability necessitates careful handling and storage, as well as rapid analysis after isolation or synthesis to ensure the quality and integrity of the compound. Degradation can lead to inaccurate quantification and the presence of impurities that may affect experimental results.

Q3: What are the common impurities found in oenanthotoxin samples?

A3: A common impurity found alongside oenanthotoxin, particularly in extracts from Oenanthe crocata, is its hydrogenated metabolite, 2,3-dihydro-oenanthotoxin.[3][4] Other related polyacetylenes and degradation products may also be present. Chromatographic methods are essential for separating oenanthotoxin from these closely related compounds.

Q4: How should oenanthotoxin samples be stored to minimize degradation?

A4: To minimize degradation, oenanthotoxin should be stored at low temperatures, protected from light, and under an inert atmosphere (e.g., argon or nitrogen). It is often recommended to store it in a solution (e.g., in a suitable organic solvent) rather than as a solid, as this can improve stability.

Troubleshooting Guides

Chromatographic Analysis (HPLC & TLC)

Issue	Possible Cause	Troubleshooting Steps
Poor peak shape or resolution in HPLC	Inappropriate mobile phase composition.	Optimize the mobile phase. Gradient elution with acetonitrile (B52724) and water has been shown to resolve oenanthotoxin from 2,3-dihydro-oenanthotoxin.[5]
Column degradation.	Use a new or thoroughly cleaned C18 column.
Sample degradation on the column.	Minimize analysis time and ensure the mobile phase is degassed.
Co-elution of oenanthotoxin and related compounds	Isocratic elution with methanol-based mobile phase.	Switch to a gradient elution using aqueous acetonitrile, which has been shown to provide better separation.[5]
Streaking or tailing of spots on TLC plate	Sample overload.	Apply a smaller amount of the sample to the TLC plate.
Inappropriate solvent system.	Experiment with different solvent systems to find one that provides good separation and spot shape.
Sample degradation on the plate.	Develop the TLC plate promptly after spotting and dry it under a stream of inert gas.
No visible spots on TLC plate after development	Insufficient sample concentration.	Concentrate the sample before spotting.
Compound is not UV active or does not stain with the chosen reagent.	Use a variety of visualization techniques, such as a UV lamp (if the compound is UV active) or different staining reagents.

Sample Stability

Issue	Possible Cause	Troubleshooting Steps
Discoloration or precipitation in oenanthotoxin sample	Polymerization and degradation of the compound.	Store the sample at low temperatures (-20°C or below), protected from light, and under an inert atmosphere. Prepare fresh solutions for experiments whenever possible.
Inappropriate solvent.	Ensure the solvent is of high purity and degassed. Some solvents may promote degradation.
Inconsistent analytical results over time	Sample degradation during storage or handling.	Implement strict storage protocols. Aliquot the sample to avoid repeated freeze-thaw cycles. Analyze samples as quickly as possible after preparation.
Exposure to air and light during sample preparation.	Perform sample preparation steps under dim light and consider using an inert gas blanket.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol is designed for the separation and purity assessment of oenanthotoxin from related compounds.

Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, and Diode Array Detector (DAD) or Mass Spectrometer (MS).

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Oenanthotoxin sample dissolved in a suitable solvent (e.g., methanol).

Procedure:

• Sample Preparation: Dissolve a small amount of the synthesized or isolated oenanthotoxin in the mobile phase or a compatible solvent to a known concentration (e.g., 1 mg/mL). Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 25 °C.

  • DAD Detection: Monitor at multiple wavelengths, including the characteristic absorbance maxima of oenanthotoxin (e.g., 251, 266, 296, 315, and 336 nm).

  • Gradient Elution:

    • 0-5 min: 50% B

    • 5-20 min: Gradient from 50% to 100% B

    • 20-25 min: Hold at 100% B

    • 25-30 min: Return to 50% B and equilibrate.

• Data Analysis: Integrate the peak areas from the chromatogram. Purity is calculated as the percentage of the area of the oenanthotoxin peak relative to the total area of all peaks.

Protocol 2: Thin-Layer Chromatography (TLC) for Rapid Purity Screening

This protocol provides a quick and simple method to assess the purity of oenanthotoxin.

Materials:

• TLC plates (silica gel 60 F254).

• Developing chamber.

• Solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate).

• Oenanthotoxin sample dissolved in a volatile solvent (e.g., dichloromethane).

• Visualization method: UV lamp (254 nm and/or 365 nm) and/or a suitable staining reagent.

Procedure:

• Plate Preparation: Using a pencil, lightly draw a baseline about 1 cm from the bottom of the TLC plate.

• Spotting: Apply a small spot of the dissolved oenanthotoxin sample onto the baseline using a capillary tube. Allow the solvent to evaporate completely.

• Development: Place the TLC plate in a developing chamber containing the chosen solvent system. Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the separated spots under a UV lamp. If necessary, use a staining reagent to visualize the spots.

• Analysis: Assess the purity by observing the number of spots. A pure sample should ideally show a single spot. The presence of multiple spots indicates impurities.

Quantitative Data Summary

Table 1: Comparison of Analytical Methods for Oenanthotoxin Analysis

Method	Principle	Advantages	Disadvantages	Typical Application
HPLC-DAD	Chromatographic separation followed by UV-Vis detection.	Quantitative, good resolution, allows for purity assessment.	Requires specialized equipment, can be time-consuming.	Purity analysis, quantification.
LC-MS	Chromatographic separation coupled with mass spectrometry.	Highly sensitive and specific, provides molecular weight information.[5]	Expensive equipment, matrix effects can be an issue.	Identification and quantification in complex matrices.
TLC	Separation based on differential partitioning between a stationary and mobile phase.	Simple, rapid, low cost.	Primarily qualitative, lower resolution than HPLC.	Rapid purity screening, reaction monitoring.
UV-Vis Spectroscopy	Measures the absorption of UV-Visible light by the molecule.	Simple, rapid, good for concentration determination if the sample is pure.	Not suitable for purity assessment of mixtures, as many compounds absorb in the same region.	Quick concentration check of a purified sample.
NMR Spectroscopy	Provides detailed structural information based on the magnetic properties of atomic nuclei.	Provides unambiguous structure elucidation.	Requires a significant amount of pure sample, expensive instrumentation.	Structural confirmation of the synthesized or isolated compound.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Provides molecular weight and fragmentation information for structural clues.[6]	May not distinguish between isomers without fragmentation analysis.	Molecular weight determination, structural confirmation.

Visualizations

Caption: Workflow for Oenanthotoxin Synthesis, Purification, and Quality Control.

Caption: Troubleshooting Logic for Inconsistent Oenanthotoxin Analytical Results.

References

• 1. Identification of oenanthotoxin and related compounds in hemlock water dropwort poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analytical documentation of an Arabian horse fatality related to Oenanthe crocata poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Oenanthotoxin and Cicutoxin: Unraveling their Effects on the Central Nervous System

For Researchers, Scientists, and Drug Development Professionals

Oenanthotoxin and cicutoxin (B1197497) are potent neurotoxins belonging to the C17-polyacetylene class of compounds, notorious for their severe and often fatal effects on the central nervous system (CNS). Both toxins are structural isomers and share a primary mechanism of action, yet subtle differences in their structure may influence their potency and overall toxicological profile. This guide provides a detailed comparison of their effects on the CNS, supported by experimental data, to aid researchers in understanding their mechanisms and to serve as a reference for neurotoxicity studies and drug development.

At a Glance: Key Physicochemical and Toxicological Properties

Property	Oenanthotoxin	Cicutoxin	Reference(s)
Chemical Formula	C₁₇H₂₂O₂	C₁₇H₂₂O₂	[1]
Molar Mass	258.36 g/mol	258.36 g/mol	[1]
Primary Source	Oenanthe crocata (Hemlock Water Dropwort)	Cicuta maculata (Water Hemlock)	[1]
Mechanism of Action	Noncompetitive GABA_A Receptor Antagonist	Noncompetitive GABA_A Receptor Antagonist	[1][2][3]
LD₅₀ (mice, i.p.)	0.58 mg/kg	~9 mg/kg	[1]
IC₅₀ (GABA-evoked currents)	~0.35 µM (on mIPSCs)	1.7-2.4 µM (on α1β3γ2 receptors)	[2][3]

Mechanism of Action: Antagonism of GABAergic Inhibition

The primary neurotoxic effects of both oenanthotoxin and cicutoxin stem from their interaction with the γ-aminobutyric acid type A (GABA_A) receptor, the main inhibitory neurotransmitter receptor in the mammalian CNS.

Shared Signaling Pathway

Both toxins act as noncompetitive antagonists at the GABA_A receptor.[1][2][3] They are thought to bind to a site within the chloride ion channel of the receptor, distinct from the GABA binding site.[1][2][3] This binding event blocks the influx of chloride ions into the neuron, which is the normal response to GABA binding. The consequence of this channel blockade is a reduction of inhibitory postsynaptic potentials, leading to a state of neuronal hyperexcitability. This unchecked neuronal firing manifests as the characteristic symptoms of poisoning, including tremors, seizures, and ultimately, respiratory paralysis.[1]

Figure 1. Signaling pathway of Oenanthotoxin and Cicutoxin as GABA_A receptor antagonists.

Comparative Efficacy and Potency

Experimental Protocols

The following are detailed methodologies for key experiments used in the characterization of neurotoxins like oenanthotoxin and cicutoxin.

Electrophysiology: Whole-Cell Patch-Clamp Recording

This technique is used to measure the ion flow through the GABA_A receptor channel in response to the toxin.

Objective: To determine the effect of the toxin on GABA-evoked currents in cultured neurons.

Materials:

• Cultured neurons (e.g., hippocampal or cortical neurons)

• External solution (containing physiological concentrations of ions)

• Internal solution (for the patch pipette, containing a specific chloride concentration)

• GABA solution

• Oenanthotoxin or Cicutoxin stock solution

• Patch-clamp amplifier and data acquisition system

• Microscope and micromanipulators

Procedure:

• Prepare cultured neurons on coverslips.

• Place a coverslip in the recording chamber and perfuse with external solution.

• Pull a glass micropipette to a resistance of 3-5 MΩ and fill with internal solution.

• Under microscopic guidance, approach a neuron with the micropipette and form a high-resistance seal (gigaohm seal) with the cell membrane.

• Rupture the membrane patch to achieve the whole-cell configuration.

• Clamp the neuron at a holding potential of -60 mV.

• Apply GABA to the neuron to evoke an inward chloride current.

• After establishing a stable baseline of GABA-evoked currents, co-apply the toxin (oenanthotoxin or cicutoxin) with GABA.

• Record the changes in the amplitude and kinetics of the GABA-evoked currents in the presence of the toxin.

• Analyze the data to determine the IC₅₀ of the toxin.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity of the toxin to the GABA_A receptor.

Objective: To measure the ability of the toxin to displace a radiolabeled ligand that binds to the GABA_A receptor channel.

Materials:

• Rat brain membrane preparation (source of GABA_A receptors)

• Radiolabeled ligand (e.g., [³H]TBOB or [³H]EBOB)

• Unlabeled toxin (oenanthotoxin or cicutoxin) at various concentrations

• Assay buffer

• Glass fiber filters

• Scintillation counter

Procedure:

• Incubate the rat brain membranes with the radiolabeled ligand and varying concentrations of the unlabeled toxin.

• Allow the binding to reach equilibrium.

• Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• The concentration of the unlabeled toxin that inhibits 50% of the specific binding of the radioligand is the IC₅₀ value.

In Vivo Neurotoxicity Assessment: Functional Observational Battery (FOB)

The FOB is a series of tests to assess the behavioral and physiological effects of a neurotoxin in a living animal.

Objective: To characterize the neurotoxic effects of oenanthotoxin or cicutoxin in rodents.

Animal Model: Male and female adult rats or mice.

Procedure:

• Administer a range of doses of the toxin to different groups of animals via an appropriate route (e.g., intraperitoneal injection).

• At specified time points after administration, perform a series of observations and tests, including:

  • Home cage observations: Posture, activity level, presence of tremors or convulsions.

  • Open field assessment: Locomotor activity, rearing frequency, and time spent in the center of the arena.

  • Sensorimotor tests: Grip strength, landing foot splay, and righting reflex.

  • Autonomic assessments: Body temperature, salivation, and pupillary response.

• Score each parameter according to a predefined scale.

• Analyze the data to determine the dose-response relationship for each observed effect and to establish the no-observed-adverse-effect level (NOAEL) and the lowest-observed-adverse-effect level (LOAEL).

Figure 2. General experimental workflow for neurotoxin characterization.

Conclusion

Oenanthotoxin and cicutoxin are potent neurotoxins that exert their effects primarily through the noncompetitive antagonism of GABA_A receptors in the central nervous system. This action disrupts the delicate balance of neuronal excitation and inhibition, leading to severe neurological symptoms. While they share a common mechanism, available data suggests that oenanthotoxin is a more potent toxin than cicutoxin, both in vivo and in vitro. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate the nuanced differences between these toxins and to explore the broader field of neurotoxicology. A deeper understanding of their structure-activity relationships and interactions with specific GABA_A receptor subtypes will be crucial for the development of potential therapeutics for poisoning cases and for advancing our knowledge of CNS function.

References

• 1. Cicutoxin - Wikipedia [en.wikipedia.org]
• 2. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expeditious synthesis of polyacetylenic water hemlock toxins and their effects on the major GABA A receptor isoform - Chemical Communications (RSC Publishing) DOI:10.1039/C7CC09801D [pubs.rsc.org]

Validating the Specificity of Oenanthotoxin for GABA-A Receptors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Oenanthotoxin's (OETX) activity at γ-aminobutyric acid type A (GABA-A) receptors with other well-characterized antagonists. Due to the limited availability of public data on the specific interaction of Oenanthotoxin with various GABA-A receptor subtypes and other neurotransmitter receptors, this document focuses on its established mechanism of action and compares its potency with alternative compounds where data is available. The guide also outlines standard experimental protocols to facilitate further research into the specificity of Oenanthotoxin.

Executive Summary

Oenanthotoxin, a potent neurotoxin found in plants of the Oenanthe genus, exerts its primary toxic effect through the inhibition of GABA-A receptors.[1] Available data indicates that Oenanthotoxin is a powerful inhibitor of GABA-A receptor function, with a complex mechanism involving both allosteric modulation and open-channel block. This guide presents a comparative analysis of Oenanthotoxin with two classical GABA-A receptor antagonists, Bicuculline and Picrotoxin, to provide a framework for evaluating its relative potency and to highlight the current gaps in our understanding of its receptor specificity.

Data Presentation: Comparative Analysis of GABA-A Receptor Antagonists

Compound	Target Receptor(s)	Mechanism of Action	IC50 Value (µM)	Reference(s)
Oenanthotoxin	GABA-A Receptors	Non-competitive antagonist (allosteric modulation and open-channel block)	0.835	[2]
GABA-A Receptors (mIPSCs)	~0.35	[3]
Dihydrooenanthotoxin	GABA-A Receptors	Non-competitive antagonist	1.29	[2]
Bicuculline	GABA-A Receptors	Competitive antagonist	2
Picrotoxin	GABA-A Receptors	Non-competitive antagonist (channel pore blocker)	0.8
5-HT3A Receptors	Non-competitive antagonist	~30

Note: The IC50 values can vary depending on the experimental conditions, including the specific GABA-A receptor subunit composition, the concentration of GABA used, and the assay methodology.

Experimental Protocols

To rigorously validate the specificity of Oenanthotoxin for GABA-A receptors, a combination of electrophysiological and biochemical assays is recommended.

Electrophysiological Recording (Two-Electrode Voltage Clamp or Patch Clamp)

This technique directly measures the functional inhibition of GABA-A receptor-mediated currents by Oenanthotoxin.

Objective: To determine the potency (IC50) and mechanism of inhibition (competitive vs. non-competitive) of Oenanthotoxin on specific GABA-A receptor subtypes.

Methodology:

• Cell Preparation: Use a cell line (e.g., HEK293 or Xenopus oocytes) that does not endogenously express GABA-A receptors.

• Receptor Expression: Transiently or stably transfect the cells with cDNAs encoding the desired GABA-A receptor subunits (e.g., α1β2γ2, α2β2γ2, α3β2γ2, α5β2γ2) to express specific receptor subtypes.

• Electrophysiological Recording:

  • Perform whole-cell patch-clamp or two-electrode voltage-clamp recordings from the transfected cells.

  • Hold the membrane potential at a level appropriate for measuring chloride currents (e.g., -60 mV).

  • Establish a baseline GABA-evoked current by applying a known concentration of GABA (typically the EC20 to EC50 concentration).

  • Co-apply varying concentrations of Oenanthotoxin with the GABA solution.

  • To test for effects on other receptors, apply Oenanthotoxin in the presence of agonists for other receptors of interest (e.g., NMDA, AMPA, or acetylcholine (B1216132) for nicotinic receptors) on cells expressing those receptors.

• Data Analysis:

  • Measure the peak amplitude of the GABA-evoked current in the absence and presence of different concentrations of Oenanthotoxin.

  • Construct a concentration-response curve by plotting the percentage inhibition of the GABA current against the Oenanthotoxin concentration.

  • Fit the data to a logistical equation to determine the IC50 value.

  • To investigate the mechanism of inhibition, perform a Schild analysis by measuring the shift in the GABA concentration-response curve in the presence of different fixed concentrations of Oenanthotoxin. A parallel rightward shift is indicative of competitive antagonism, while a reduction in the maximal response suggests non-competitive inhibition.

Radioligand Binding Assay

This biochemical assay measures the ability of Oenanthotoxin to displace a radiolabeled ligand that specifically binds to the GABA-A receptor.

Objective: To determine the binding affinity (Ki) of Oenanthotoxin for GABA-A receptors.

Methodology:

• Membrane Preparation:

  • Prepare synaptic membrane fractions from a brain region rich in GABA-A receptors (e.g., cortex or cerebellum) or from cells expressing recombinant GABA-A receptors.

  • Homogenize the tissue or cells in a suitable buffer and perform differential centrifugation to isolate the membrane fraction.

• Binding Assay:

  • Incubate the membrane preparation with a constant concentration of a radiolabeled GABA-A receptor ligand (e.g., [³H]muscimol or [³H]gabazine for the GABA binding site, or [³H]flunitrazepam for the benzodiazepine (B76468) site).

  • Add increasing concentrations of unlabeled Oenanthotoxin to the incubation mixture.

  • Incubate to allow binding to reach equilibrium.

• Separation and Detection:

  • Separate the bound from unbound radioligand by rapid filtration through glass fiber filters.

  • Wash the filters to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding (determined in the presence of a saturating concentration of an unlabeled ligand) from the total binding.

  • Construct a competition curve by plotting the percentage of specific binding against the concentration of Oenanthotoxin.

  • Determine the IC50 value from the competition curve.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

GABA-A Receptor Signaling Pathway and Oenanthotoxin Inhibition

Caption: Oenanthotoxin inhibits GABA-A receptor signaling.

Experimental Workflow for Validating Receptor Specificity

Caption: Workflow for validating Oenanthotoxin's receptor specificity.

Conclusion

Oenanthotoxin is a potent inhibitor of GABA-A receptors, acting through a non-competitive mechanism. While its high potency is established, a comprehensive understanding of its specificity is currently limited by the lack of publicly available data on its activity at different GABA-A receptor subtypes and other major neurotransmitter receptors. Further investigation using the outlined experimental protocols is necessary to fully characterize the pharmacological profile of Oenanthotoxin and to definitively validate its specificity for GABA-A receptors. This information will be crucial for its potential use as a research tool and for a better understanding of its toxicological properties.

References

• 1. Plants’ Impact on the Human Brain—Exploring the Neuroprotective and Neurotoxic Potential of Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-Dependent Activity of Natural GABA(A) Receptor Modulators | MDPI [mdpi.com]
• 3. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Oenanthotoxin Analogues: Receptor Binding and Inhibition of GABA-A Mediated Currents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Oenanthotoxin (OETX) and its analogues, focusing on their interaction with γ-aminobutyric acid type A (GABA-A) receptors. Oenanthotoxin, a potent neurotoxin found in plants of the Oenanthe genus, and its derivatives are known for their proconvulsant effects, which are primarily mediated through the inhibition of GABAergic neurotransmission.[1][2] This document summarizes quantitative and qualitative data on the receptor binding and functional inhibition of GABA-A receptors by these compounds, details the experimental methodologies used for their characterization, and illustrates the relevant signaling pathways.

Quantitative and Qualitative Comparison of Oenanthotoxin Analogues

The inhibitory effects of Oenanthotoxin and its analogues on GABA-A receptors have been investigated using electrophysiological techniques. The following table summarizes the available data on their potency and effects on GABAergic currents.

Compound Name	Analogue Code	Chemical Characteristic	Effect on mIPSC Amplitude	IC50 (on mIPSC amplitude)	Open Channel Block	Reference
Oenanthotoxin (OETX)	-	Polyacetylenic diol	Potent inhibition	~ 0.35 µM	Yes	[3]
1-acetyl-2,3-dihydrooenanthotoxin	X1	Higher lipophilicity than OETX	Most prominent amplitude reduction among analogues	Not reported	Yes	[2]
14-acetyloenanthotoxin	X2	Higher lipophilicity than OETX	Significant decrease	Not reported	Yes	[2]
1-deoxyoenanthotoxin	X3	Higher lipophilicity than OETX	No significant decrease	Not reported	No	[2]
14-deoxyoenanthotoxin	X4	Higher lipophilicity than OETX	Significant decrease	Not reported	No	[2]
14-dehydro-1-deoxyOETX	X5	Higher lipophilicity than OETX	Virtually absent effect on amplitude reduction	Not reported	No	[2]

mIPSC: miniature Inhibitory Postsynaptic Current

The data indicates a complex structure-activity relationship, where the polarity and specific substitutions on the Oenanthotoxin scaffold significantly influence the inhibitory activity and mechanism of action at the GABA-A receptor.[2] The more lipophilic analogues, particularly X1 and X2, demonstrate a more pronounced inhibitory effect, with evidence of open channel block, a mechanism also observed with the parent compound, OETX.[2][3]

Experimental Protocols

The characterization of Oenanthotoxin analogues' effects on GABA-A receptors typically involves two key experimental approaches: electrophysiological recordings to measure the functional inhibition of ion channels and radioligand binding assays to determine the binding affinity of the compounds to the receptor.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the ion currents flowing through the GABA-A receptor channels in cultured neurons.

Objective: To determine the inhibitory effect of Oenanthotoxin analogues on GABA-A receptor-mediated currents, such as miniature Inhibitory Postsynaptic Currents (mIPSCs).

Methodology:

• Cell Culture: Primary hippocampal neurons are cultured from embryonic rats.

• Recording Setup: Whole-cell voltage-clamp recordings are performed using a patch-clamp amplifier. The neuron is held at a specific membrane potential (e.g., -40 mV).

• Solutions: The extracellular solution (Ringer's solution) contains standard physiological ion concentrations. The intracellular solution within the patch pipette contains ions that mimic the neuron's cytoplasm.

• mIPSC Recording: Spontaneous mIPSCs, which are mediated by the binding of endogenously released GABA to postsynaptic GABA-A receptors, are recorded in the absence and presence of varying concentrations of the Oenanthotoxin analogue.

• Data Analysis: The amplitude and frequency of mIPSCs are analyzed. A concentration-response curve is generated by plotting the percentage of inhibition of the mIPSC amplitude against the logarithm of the analogue concentration. The IC50 value, the concentration at which 50% of the maximal inhibition is observed, is then calculated from this curve.[3]

Radioligand Binding Assay

This assay is employed to quantify the binding affinity of the Oenanthotoxin analogues to the GABA-A receptor.

Objective: To determine the binding affinity (Ki) of Oenanthotoxin analogues for the GABA-A receptor.

Methodology:

• Membrane Preparation: Synaptic membranes are prepared from rat brain tissue.

• Radioligand: A radiolabeled ligand that specifically binds to the GABA-A receptor, such as [³H]muscimol, is used.

• Competition Binding: The brain membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled Oenanthotoxin analogue.

• Separation: The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters, which represents the bound radioligand, is measured using liquid scintillation counting.

• Data Analysis: The data is used to generate a competition curve, from which the IC50 value of the analogue is determined. The Ki (inhibitory constant) is then calculated using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

Signaling Pathways and Experimental Workflow

The interaction of Oenanthotoxin and its analogues with the GABA-A receptor disrupts the normal inhibitory signaling in the central nervous system.

Caption: GABA-A Receptor Signaling and Oenanthotoxin Inhibition.

The diagram above illustrates the normal activation of the GABA-A receptor by GABA, leading to chloride ion influx, membrane hyperpolarization, and subsequent neuronal inhibition. Oenanthotoxin and its analogues act as non-competitive antagonists, blocking the chloride channel and thereby preventing the inhibitory signal, which can lead to neuronal excitation and convulsions.

Caption: Workflow for Oenanthotoxin Analogue Characterization.

The workflow diagram outlines the two primary experimental methodologies used to characterize the interaction of Oenanthotoxin analogues with GABA-A receptors. Both electrophysiological and biochemical assays are crucial for a comprehensive understanding of the structure-activity relationships of these neurotoxins.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibitory effects of oenanthotoxin analogues on GABAergic currents in cultured rat hippocampal neurons depend on the polyacetylenes' polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Molecular Onslaught: A Comparative Analysis of Oenanthotoxin and Other GABAergic Neurotoxins

A comprehensive guide for researchers and drug development professionals on the mechanisms of action of Oenanthotoxin, Cicutoxin, and Picrotoxin (B1677862), supported by comparative experimental data and detailed protocols.

This guide provides a detailed cross-validation of the mechanism of action of Oenanthotoxin with other potent neurotoxins targeting the γ-aminobutyric acid (GABA) system. By objectively comparing their interactions with GABA-A receptors, this document aims to furnish researchers, scientists, and drug development professionals with the critical data and methodologies necessary to advance our understanding of neurotoxicology and explore potential therapeutic avenues.

Introduction to GABAergic Neurotoxins

Oenanthotoxin, a C17 polyacetylene compound found in plants of the Oenanthe genus (water dropworts), is a potent central nervous system poison.[1] Its primary mechanism of action involves the noncompetitive antagonism of GABA-A receptors, the main inhibitory neurotransmitter receptors in the brain.[1][2][3] This inhibition leads to excessive neuronal excitation, resulting in symptoms such as convulsions and seizures.[1][2][3] Understanding the nuances of Oenanthotoxin's interaction with GABA-A receptors is crucial for both toxicological assessment and for its potential as a pharmacological tool.

This guide compares Oenanthotoxin with two other well-characterized neurotoxins that also target the GABAergic system:

• Cicutoxin: A structural isomer of Oenanthotoxin, Cicutoxin is found in water hemlock (Cicuta species).[4][5] It shares a similar mechanism as a noncompetitive GABA-A receptor antagonist.[2][5]

• Picrotoxin: A sesquiterpenoid plant toxin, Picrotoxin is a classic noncompetitive antagonist of GABA-A receptors and is widely used as a research tool to study the GABAergic system.[6][7][8]

Mechanism of Action: A Comparative Overview

All three neurotoxins—Oenanthotoxin, Cicutoxin, and Picrotoxin—exert their primary toxic effects by disrupting the normal inhibitory function of GABA-A receptors. However, the specifics of their molecular interactions reveal subtle yet significant differences.

Oenanthotoxin exhibits a complex mechanism of action on GABA-A receptors. Studies on rat hippocampal neurons have shown that it not only acts as a non-competitive inhibitor but also induces allosteric modulation of the receptor.[9][10] This dual action involves both an open-channel block and a modification of the receptor's binding and gating properties.[9][10] Specifically, Oenanthotoxin has been observed to reduce the binding rate of GABA and almost eliminate receptor desensitization.[9][10]

Cicutoxin , being a structural isomer of Oenanthotoxin, is also a potent noncompetitive antagonist of the GABA-A receptor.[2][5] It binds to the receptor, preventing the influx of chloride ions and leading to constant depolarization and neuronal hyperactivity.[5] Some studies also suggest that Cicutoxin can prolong neuronal repolarization by blocking potassium channels, which may contribute to its excitatory effects.[5][11]

Picrotoxin is a well-established non-competitive blocker of the GABA-A receptor chloride channel.[6][7][8] Its mechanism is considered to be a use-dependent, allosteric inhibition, where receptor activation is a prerequisite for its antagonistic action.[6] Picrotoxin is thought to stabilize a desensitized state of the receptor, rather than acting as a simple pore blocker.[7]

The following diagram illustrates the signaling pathway of GABA-A receptor inhibition by these neurotoxins.

GABA-A Receptor Signaling and Neurotoxin Inhibition

Quantitative Comparison of Neurotoxicity

The following table summarizes the available quantitative data for Oenanthotoxin, Cicutoxin, and Picrotoxin, providing a basis for direct comparison of their potency and toxicity.

Neurotoxin	Target Receptor	Mechanism of Action	Binding Affinity (Ki)	IC50	LD50 (mouse)
Oenanthotoxin	GABA-A Receptor	Noncompetitive antagonist, allosteric modulator, open-channel block	N/A	N/A	0.58 mg/kg
Cicutoxin	GABA-A Receptor	Noncompetitive antagonist, potential K+ channel blocker	N/A	N/A	~9 mg/kg (i.p.)[5]
Picrotoxin	GABA-A Receptor	Noncompetitive antagonist, allosteric inhibitor	N/A	0.6 ± 0.1 µM (on GABAρ1)[6]	N/A

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of neurotoxins with GABA-A receptors.

Patch-Clamp Electrophysiology

This technique is used to measure the ion flow through the GABA-A receptor channel in the presence and absence of neurotoxins.

Objective: To characterize the inhibitory effects of neurotoxins on GABA-evoked currents.

Experimental Workflow:

Patch-Clamp Electrophysiology Workflow

Methodology:

• Cell Preparation: Cultured rat hippocampal neurons are prepared and maintained in appropriate media.[9]

• Recording Setup: Whole-cell patch-clamp recordings are performed using an amplifier and data acquisition system. The extracellular solution contains standard physiological saline, and the intracellular solution in the patch pipette contains a chloride-based solution to measure chloride currents.[12][13]

• GABA Application: GABA is applied to the neuron using a fast-application system to evoke a current response.

• Neurotoxin Application: After establishing a stable baseline of GABA-evoked currents, the neurotoxin of interest (Oenanthotoxin, Cicutoxin, or Picrotoxin) is applied to the bath at various concentrations.

• Data Acquisition: GABA-evoked currents are recorded before, during, and after the application of the neurotoxin.

• Data Analysis: The amplitude, rise time, and decay kinetics of the currents are analyzed to determine the inhibitory effect of the neurotoxin. Dose-response curves are generated to calculate IC50 values.

Radioligand Binding Assay

This assay is used to determine the binding affinity of a neurotoxin to the GABA-A receptor.

Objective: To quantify the binding characteristics of neurotoxins to the GABA-A receptor.

Experimental Workflow:

Radioligand Binding Assay Workflow

Methodology:

• Membrane Preparation: Synaptic membranes are prepared from rat brain tissue (e.g., cortex or cerebellum) by homogenization and centrifugation.[14]

• Incubation: The membranes are incubated with a radiolabeled ligand that binds to the GABA-A receptor (e.g., [³H]muscimol or [³H]GABA) and varying concentrations of the unlabeled neurotoxin (the competitor).[14]

• Separation: The reaction is terminated by rapid filtration through glass fiber filters, which separates the membrane-bound radioligand from the free radioligand.

• Quantification: The amount of radioactivity trapped on the filters is measured using a liquid scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of neurotoxin that inhibits 50% of the specific binding of the radioligand) is determined. The binding affinity (Ki) of the neurotoxin is then calculated using the Cheng-Prusoff equation.

Conclusion

The cross-validation of Oenanthotoxin's mechanism of action with Cicutoxin and Picrotoxin confirms its role as a potent noncompetitive antagonist of the GABA-A receptor. While all three neurotoxins share this primary target, Oenanthotoxin's complex interaction, involving both allosteric modulation and open-channel block, distinguishes its toxicological profile. The provided comparative data and detailed experimental protocols offer a valuable resource for researchers investigating the molecular basis of neurotoxicity and for the development of novel therapeutic agents targeting the GABAergic system. Further research is warranted to elucidate the precise binding sites and to obtain more comprehensive quantitative data for a more complete comparative analysis.

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. Poisoning due to water hemlock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cicutoxin - Wikipedia [en.wikipedia.org]
• 6. Studies on the mechanisms of action of picrotoxin, quercetin and pregnanolone at the GABAρ1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetic analysis of evoked IPSCs discloses mechanism of antagonism of synaptic GABAA receptors by picrotoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cicutoxin from Cicuta virosa--a new and potent potassium channel blocker in T lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Frontiers | Genetic Code Expansion and Click-Chemistry Labeling to Visualize GABA-A Receptors by Super-Resolution Microscopy [frontiersin.org]
• 14. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Oenanthotoxin's Dichotomous Dance: A Comparative Analysis of its Effects on Recombinant versus Native GABAa Receptors

For Immediate Release

Oenanthotoxin (OETX), a potent polyacetylenic neurotoxin from the water hemlock plant, exhibits a complex and multifaceted mechanism of action at GABAa receptors, the primary mediators of fast inhibitory neurotransmission in the central nervous system. A comprehensive review of available literature reveals a significant gap in direct comparative studies of OETX on native versus recombinant GABAa receptors. However, by synthesizing findings from native receptor electrophysiology with data from structurally related polyacetylenes on specific recombinant receptor subtypes, a clearer picture of its differential effects emerges. This guide provides a detailed comparison for researchers, scientists, and drug development professionals.

Quantitative Analysis: A Tale of Two Receptor Systems

The inhibitory prowess of oenanthotoxin and its analogs varies significantly depending on the receptor environment. While data on OETX itself is confined to native receptor preparations, studies on the closely related polyacetylenes, cicutoxin (B1197497) and falcarinol (B191228), on specific recombinant GABAa receptor subtypes offer valuable insights into its potential subunit-dependent activity.

Toxin	Receptor Type	Receptor Composition	Preparation	Method	Key Finding	Reference
Oenanthotoxin	Native	Heterogeneous population	Cultured Rat Hippocampal Neurons	Whole-cell patch clamp	IC50: ~0.35 µM (for mIPSC inhibition)	[1]
Cicutoxin	Recombinant	α1β3γ2	Not specified	Not specified	IC50: 1.7 - 2.4 µM	[2]
Virol A	Recombinant	α1β3γ2	Not specified	Not specified	IC50: 0.93 - 1.4 µM	[2]
Falcarinol	Recombinant	α1β2γ2L (synaptic-like)	Not specified	Electrophysiology	Potentiation with use-dependent block	[3]
Falcarinol	Recombinant	α1β2 (extrasynaptic-like)	Not specified	Electrophysiology	Inhibition	[3]
Falcarinol	Recombinant	α1β2δ (extrasynaptic-like)	Not specified	Electrophysiology	Strong potentiation with fading	[3]

Table 1: Comparative inhibitory and modulatory effects of oenanthotoxin and related polyacetylenes on native and recombinant GABAa receptors.

The Intricate Dance at the Native Receptor

Studies on native GABAa receptors in cultured rat hippocampal neurons reveal a complex mechanism of action for oenanthotoxin that goes beyond simple channel blockade.[1] OETX exhibits a dual-pronged attack:

• Allosteric Modulation: It alters both the binding of GABA to the receptor and the gating properties of the channel.[1]

• Open Channel Block: Evidence suggests a non-competitive, open-channel block mechanism.[1]

This intricate interplay results in a potent inhibition of miniature inhibitory postsynaptic currents (mIPSCs), with an estimated IC50 of approximately 0.35 µM.[1] The effect of OETX is notably more pronounced on synaptic currents compared to currents evoked by exogenous GABA application, suggesting a dependence on the dynamic nature of synaptic transmission.[1]

A Glimpse into Subtype Specificity with Recombinant Receptors

Direct experimental data on oenanthotoxin's interaction with specific recombinant GABAa receptor subtypes is currently unavailable. However, research on the structurally analogous toxins, cicutoxin and virol A, on the prevalent α1β3γ2 isoform, and the polyacetylenic oxylipin falcarinol on various synaptic and extrasynaptic-like subtypes, provides a predictive framework.

A study by Berger et al. (2018) demonstrated that cicutoxin and virol A inhibit the function of the major GABAA receptor isoform, α1β3γ2, with IC50 values in the low micromolar range (1.7-2.4 µM for cicutoxin and 0.93-1.4 µM for virol A).[2] This suggests that oenanthotoxin likely also acts as an inhibitor at this common synaptic receptor subtype.

Furthermore, the differential effects of falcarinol on various recombinant subtypes highlight the potential for oenanthotoxin to exhibit a complex pharmacological profile depending on the subunit composition of the GABAa receptor.[3] Falcarinol potentiated currents in synaptic-like α1β2γ2L receptors, while inhibiting extrasynaptic-like α1β2 receptors and strongly potentiating α1β2δ receptors.[3] This raises the intriguing possibility that oenanthotoxin's effects in the brain are not uniform but are instead tailored by the specific GABAa receptor subtypes present in different neuronal populations.

Experimental Protocols: Unmasking the Mechanisms

The following provides a generalized overview of the key experimental methodologies employed in the cited studies to characterize the effects of oenanthotoxin and related compounds on GABAa receptors.

Electrophysiological Recordings from Cultured Neurons (Native Receptors)

• Cell Culture: Primary hippocampal neurons are isolated from rat embryos and cultured for a period to allow for synapse formation.

• Patch-Clamp Technique: Whole-cell and outside-out patch-clamp configurations are used to record ionic currents flowing through GABAa receptors.[1]

• Drug Application: Oenanthotoxin is applied to the cultured neurons at various concentrations to determine its effect on both spontaneous mIPSCs and currents evoked by the application of GABA.[1]

• Data Analysis: The amplitude, frequency, and kinetics of the recorded currents are analyzed to determine the IC50 and to elucidate the mechanism of action (e.g., competitive vs. non-competitive antagonism, allosteric modulation).[1]

Experimental workflow for native receptor studies.

Heterologous Expression and Electrophysiology (Recombinant Receptors)

• cDNA Transfection: Plasmids containing the cDNAs for specific GABAa receptor subunits (e.g., α1, β2, γ2) are transfected into a host cell line, such as human embryonic kidney (HEK293) cells or Xenopus oocytes.

• Receptor Expression: The host cells express the recombinant GABAa receptors on their plasma membrane.

• Electrophysiology: Two-electrode voltage clamp (for oocytes) or patch-clamp techniques (for HEK293 cells) are used to record GABA-evoked currents.

• Toxin Application: The polyacetylene toxin (e.g., cicutoxin, falcarinol) is applied to the cells expressing the recombinant receptors.

• Data Analysis: The effect of the toxin on the amplitude and kinetics of the GABA-evoked currents is quantified to determine parameters like IC50 or the nature of modulation (potentiation or inhibition).

Signaling Pathway: Inhibition of GABAergic Neurotransmission

Oenanthotoxin's primary effect is the disruption of inhibitory neurotransmission mediated by GABAa receptors. This leads to a state of neuronal hyperexcitability, which manifests as seizures.

Inhibition of GABAa receptor signaling by oenanthotoxin.

Conclusion and Future Directions

The available evidence strongly suggests that oenanthotoxin is a potent inhibitor of native GABAa receptors, acting through a complex mechanism involving both allosteric modulation and open channel block. While direct data is lacking for recombinant receptors, studies on related polyacetylenes indicate a high likelihood of subtype-specific effects. The discrepancy in IC50 values between native receptor preparations and recombinant systems for related toxins may reflect the influence of the native cellular environment, including post-translational modifications and the presence of accessory proteins, on receptor pharmacology.

To fully understand the therapeutic and toxicological profile of oenanthotoxin, future research should prioritize direct, comparative studies on a wide range of recombinant GABAa receptor subtypes. Such investigations will be crucial for elucidating the precise molecular determinants of its activity and for developing potential therapeutic strategies to counteract its neurotoxic effects.

References

• 1. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Validating Oenanthotoxin Experimental Data: A Comparative Guide to Statistical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of statistical methods for validating experimental data related to Oenanthotoxin, a potent neurotoxin found in plants of the Oenanthe genus. Understanding the robust statistical validation of experimental findings is critical for accurate interpretation of the toxin's mechanism of action and for the development of potential therapeutics. Oenanthotoxin acts as a noncompetitive antagonist of the γ-aminobutyric acid type A (GABA-A) receptor, leading to hyperexcitability of the central nervous system.[1] This guide will delve into the appropriate statistical methodologies for the diverse experimental data generated in the study of this toxin.

Data Presentation: A Comparative Overview of Statistical Techniques

The selection of an appropriate statistical method is contingent on the nature of the experimental data. Below are clearly structured tables comparing common statistical approaches for different types of Oenanthotoxin-related experiments.

Table 1: Statistical Methods for Dose-Response and Cytotoxicity Assays

Statistical Method	Description	Application for Oenanthotoxin Data	Alternative Methods	Key Considerations
Non-linear Regression (e.g., four-parameter logistic model)	Fits a sigmoidal curve to dose-response data to determine parameters like IC50 (half-maximal inhibitory concentration) or LD50 (median lethal dose).[2]	Calculating the IC50 of Oenanthotoxin on GABA-A receptor binding or the LD50 in animal studies.	Probit analysis (for quantal dose-response data).	Requires sufficient data points across a range of concentrations to accurately model the curve.
Analysis of Variance (ANOVA)	Compares the means of two or more groups to determine if there are statistically significant differences.	Assessing differences in cell viability or neuronal firing rates at different Oenanthotoxin concentrations.[3]	Kruskal-Wallis test (non-parametric alternative).	Assumes normality and homogeneity of variances. Post-hoc tests (e.g., Dunnett's, Tukey's) are necessary to identify specific group differences.[4]
t-test	Compares the means of two groups.	Comparing the effect of a single Oenanthotoxin concentration to a control group.[3]	Mann-Whitney U test (non-parametric alternative).	Limited to two-group comparisons.

Table 2: Statistical Methods for Neurobehavioral and Electrophysiological Data

Statistical Method	Description	Application for Oenanthotoxin Data	Alternative Methods	Key Considerations
Repeated Measures ANOVA	An extension of ANOVA used when the same subjects are measured multiple times.	Analyzing changes in seizure scores or neuronal spike frequency over time after Oenanthotoxin administration.	Friedman test (non-parametric alternative).	Accounts for the correlation between repeated measurements on the same subject.
Two-Way ANOVA	Examines the influence of two different categorical independent variables on one continuous dependent variable.	Investigating the interaction between Oenanthotoxin treatment and a potential therapeutic agent on seizure severity.	Scheirer-Ray-Hare test (non-parametric alternative).	Can assess main effects of each factor and their interaction.
Linear Mixed-Effects Models	Advanced models that can handle complex, hierarchical data structures and missing data.	Analyzing electrophysiological data with repeated measurements from multiple neurons within different animals, accounting for variability at each level.	Generalized Estimating Equations (GEE).	Offers flexibility in modeling covariance structures.

Table 3: Statistical Methods for Analytical Method Validation (e.g., HPLC, MS)

Statistical Parameter	Description	Application for Oenanthotoxin Data	Alternative Approaches	Key Considerations
Linearity	Assesses the ability of the analytical method to elicit test results that are directly proportional to the concentration of the analyte.[5]	Validating an HPLC method for quantifying Oenanthotoxin in plant extracts or biological samples.	-	Typically evaluated using linear regression and examination of residuals.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)	LOD is the lowest amount of an analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with acceptable precision and accuracy.[5]	Establishing the sensitivity of a mass spectrometry method for detecting trace amounts of Oenanthotoxin.[5]	Signal-to-noise ratio, visual evaluation.[5]	Crucial for determining the lower limits of reliable measurement.
Precision (Repeatability and Intermediate Precision)	The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Assessing the consistency of an analytical method for Oenanthotoxin quantification over short and longer time intervals.	-	Expressed as standard deviation or relative standard deviation (RSD).
Accuracy (Trueness)	The closeness of the mean of a set of measurements to the actual (true) value.	Determining how well an analytical method can quantify a known amount of Oenanthotoxin spiked into a sample matrix.	-	Often assessed using recovery studies.

Experimental Protocols

Below are detailed methodologies for key statistical analyses relevant to Oenanthotoxin research.

Protocol 1: Determining the IC50 of Oenanthotoxin on GABA-A Receptor Binding

• Data Collection: Perform a radioligand binding assay with a constant concentration of a radiolabeled GABA-A receptor agonist (e.g., [3H]-muscimol) and varying concentrations of Oenanthotoxin. Measure the specific binding at each Oenanthotoxin concentration.

• Data Transformation: Transform the Oenanthotoxin concentrations to their logarithm.

• Non-linear Regression Analysis:

  • Use a statistical software package (e.g., GraphPad Prism, R) to fit the data to a four-parameter logistic equation: Y = Bottom + (Top-Bottom)/(1 + 10^((LogIC50-X)*HillSlope))

  • Where Y is the specific binding, X is the logarithm of the Oenanthotoxin concentration, Top and Bottom are the plateaus of the curve, LogIC50 is the logarithm of the concentration that gives a response halfway between Top and Bottom, and HillSlope describes the steepness of the curve.

• Interpretation: The software will provide the best-fit value for the LogIC50, which can be converted back to a molar concentration. The 95% confidence interval for the IC50 should also be reported.

Protocol 2: Comparing the Effect of Oenanthotoxin on Seizure Severity in an Animal Model

• Experimental Design: Randomly assign animals to different treatment groups (e.g., vehicle control, low-dose Oenanthotoxin, high-dose Oenanthotoxin).

• Data Collection: After administration of the treatments, observe the animals and score the severity of seizures at predefined time points using a standardized seizure scoring scale (e.g., Racine scale).

• Statistical Analysis (using Repeated Measures ANOVA):

  • Check the assumptions of normality (e.g., using the Shapiro-Wilk test) and sphericity (e.g., using Mauchly's test). If sphericity is violated, apply a correction (e.g., Greenhouse-Geisser).

  • Perform the repeated measures ANOVA with "treatment group" as the between-subjects factor and "time" as the within-subjects factor.

  • If there is a significant interaction between treatment and time, perform post-hoc tests (e.g., with Bonferroni correction) to determine at which time points the groups differ significantly.

• Interpretation: A significant main effect of treatment indicates an overall difference in seizure severity between the groups. A significant interaction suggests that the effect of Oenanthotoxin on seizure severity changes over time.

Mandatory Visualization

Diagrams created using Graphviz (DOT language) are provided below to illustrate key concepts.

Caption: Simplified signaling pathway of Oenanthotoxin's action on the GABA-A receptor.

Caption: Logical workflow for selecting an appropriate statistical test for experimental data.

References

• 1. GABA Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. Analysis of Statistical Methods Currently used in Toxicology Journals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Statistical analysis for toxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparing determination methods of detection and quantification limits for aflatoxin analysis in hazelnut - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Oenanthotoxin and Its Derivatives: A Structural-Activity Relationship Study

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structural-activity relationships (SAR) of Oenanthotoxin (OETX) and its derivatives, focusing on their cytotoxicity against cancer cell lines and their modulatory effects on GABAa receptors. Oenanthotoxin, a potent neurotoxin isolated from plants of the Oenanthe genus, has garnered interest for its distinct biological activities. Understanding the relationship between the chemical structure of OETX and its biological function is crucial for the potential development of novel therapeutic agents.

Cytotoxicity Profile

Oenanthotoxin has demonstrated cytotoxic effects against various human cancer cell lines. The most significant activity has been observed against the A2780 human ovarian cancer cell line, with a reported half-maximal effective concentration (EC50) of 3.8 μM.[1][2] Studies on a series of synthetic analogs of Oenanthotoxin, however, did not show any improvement in cytotoxic activity compared to the parent compound.[2] While the specific EC50 values for these derivatives are not detailed in the available literature abstracts, this finding suggests that the structural integrity of the natural product is crucial for its cytotoxic potency.

Compound	Cell Line	EC50 (µM)	Reference
Oenanthotoxin	A2780 (Human Ovarian Cancer)	3.8	[1][2]
Oenanthotoxin Derivatives	Various	No improvement over Oenanthotoxin	[2]

Modulation of GABAa Receptors

Oenanthotoxin is a known antagonist of the gamma-aminobutyric acid type A (GABAa) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system. This antagonism is believed to underlie the toxin's convulsive effects. The half-maximal inhibitory concentration (IC50) of Oenanthotoxin on miniature inhibitory postsynaptic currents (mIPSCs) has been estimated to be approximately 0.35 µM.

A study investigating the structure-activity relationship of five Oenanthotoxin analogs revealed a correlation between the polarity of the compounds and their inhibitory effect on GABAergic currents. The study examined the following derivatives:

• X1: 1-acetyl-2,3-dihydrooenanthotoxin

• X2: 14-acetyloenanthotoxin

• X3: 1-deoxyoenanthotoxin

• X4: 14-deoxyoenanthotoxin

• X5: 14-dehydro-1-deoxyOETX

The inhibitory effect on the amplitude of current responses to exogenous GABA application was most prominent for the more polar analog, X1, and virtually absent for the least polar analog, X5. This suggests that increased polarity enhances the inhibitory activity at the GABAa receptor. Furthermore, only the more polar analogs, X1 and X2, exhibited an open channel block mechanism.

While a clear quantitative comparison of the IC50 values for these derivatives is not available in the reviewed literature, the qualitative findings strongly indicate that modifications affecting the polarity of the Oenanthotoxin molecule significantly impact its interaction with the GABAa receptor.

Experimental Protocols

Sulforhodamine B (SRB) Assay for Cytotoxicity

This assay is a colorimetric method used to determine cell viability and proliferation.

Procedure:

• Cell Plating: Seed cells in a 96-well plate at an appropriate density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (Oenanthotoxin and its derivatives) and incubate for a specified period (e.g., 48 or 72 hours).

• Cell Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

• Washing: Wash the plates five times with 1% (v/v) acetic acid to remove excess TCA. Air dry the plates completely.

• Staining: Add 0.4% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove the unbound SRB dye. Air dry the plates completely.

• Solubilization: Add 10 mM Tris base solution to each well and shake for 10 minutes to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the optical density (OD) at a wavelength of 565 nm using a microplate reader. The percentage of cell viability is then calculated relative to the untreated control cells.

Whole-Cell Patch-Clamp Electrophysiology for GABAa Receptor Activity

This technique is used to measure the ion flow through the GABAa receptor channels in response to GABA and the modulatory effects of test compounds.

Procedure:

• Cell Preparation: Culture primary neurons or a suitable cell line expressing GABAa receptors on coverslips.

• Recording Setup: Place a coverslip in a recording chamber on the stage of a microscope and perfuse with an external solution.

• Pipette Preparation: Fabricate glass micropipettes with a resistance of 3-7 MΩ and fill with an internal solution.

• Cell Approaching and Sealing: Under visual control, approach a cell with the micropipette and apply gentle suction to form a high-resistance seal (giga-seal) between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch under the pipette tip, establishing electrical and diffusional access to the cell's interior.

• Data Acquisition: Clamp the cell membrane at a holding potential (e.g., -60 mV) and record the currents elicited by the application of GABA.

• Compound Application: Apply Oenanthotoxin or its derivatives to the perfusion solution to determine their effect on the GABA-evoked currents. Analyze changes in current amplitude, kinetics, and other parameters.

Visualizing the Structure-Activity Relationship

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: Oenanthotoxin's cytotoxic effect on A2780 cells and the outcome for its derivatives.

Caption: Modulation of GABAa receptor activity by Oenanthotoxin and its derivatives.

Caption: Workflow for key experimental procedures.

References

• 1. Chemoenzymatic synthesis and cytotoxicity of oenanthotoxin and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Oenanthotoxin Research: Evaluating a Decade of Findings in the Absence of Direct Replication

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of published research findings on Oenanthotoxin, a potent neurotoxin found in plants of the Oenanthe genus. In the spirit of scientific rigor, this document aims to objectively present available data, with a focus on the methodologies and results of key studies. While a direct, independent replication of a seminal study on the detailed electrophysiological effects of Oenanthotoxin is not available in the public domain, this guide offers a comparative analysis of foundational research and subsequent studies on related compounds. This approach allows for an assessment of the consistency of findings and highlights the need for future independent validation.

Mechanism of Action: A Non-Competitive Antagonist of GABA_A Receptors

Oenanthotoxin exerts its neurotoxic effects by acting as a non-competitive antagonist of the γ-aminobutyric acid type A (GABA_A) receptor. The GABA_A receptor is the primary inhibitory neurotransmitter receptor in the central nervous system, and its proper function is crucial for maintaining balanced neural activity. When GABA binds to the GABA_A receptor, it opens an intrinsic chloride ion channel, leading to an influx of chloride ions and hyperpolarization of the neuron, making it less likely to fire an action potential.

Oenanthotoxin disrupts this process by binding to a site on the GABA_A receptor that is distinct from the GABA binding site. This allosteric binding event is thought to induce a conformational change in the receptor that prevents the chloride channel from opening, even when GABA is bound. The resulting blockade of inhibitory signaling leads to a state of neuronal hyperexcitability, manifesting as the severe neurological symptoms associated with Oenanthotoxin poisoning, including seizures and convulsions.

Comparative Data on Oenanthotoxin and Related Polyacetylenes

The following tables summarize quantitative data from key studies on Oenanthotoxin and its analogs, as well as the structurally related toxin, cicutoxin. This comparative presentation allows for an evaluation of the consistency of findings across different, albeit related, molecules and experimental setups.

Table 1: Electrophysiological Effects of Oenanthotoxin and Analogs on GABA_A Receptors

Compound	Concentration	Effect on GABA-evoked current amplitude	Effect on mIPSC amplitude	Proposed Mechanism of Action	Reference
Oenanthotoxin	1 µM	Potent inhibition	Potent inhibition	Allosteric modulation of binding and gating, with possible open channel block	Wyrembek et al., 2010
1-acetyl-2,3-dihydrooenanthotoxin	Not specified	Significant decrease	Significant decrease	Open channel block	Mozrzymas et al., 2012
14-acetyloenanthotoxin	Not specified	Significant decrease	Significant decrease	Open channel block	Mozrzymas et al., 2012
1-deoxyoenanthotoxin	Not specified	No significant effect	No significant effect	-	Mozrzymas et al., 2012
Cicutoxin	Not specified	Non-competitive blockade	Not specified	Non-competitive antagonism	Surratt et al., 2013

Table 2: Acute Toxicity of Oenanthotoxin and Related Polyacetylenes

Compound	Animal Model	Route of Administration	LD50	Reference
Oenanthotoxin	Mouse	Not specified	0.58 mg/kg	General toxicology resources
Cicutoxin (from Water Hemlock tubers)	Mouse	Oral	17 mg/kg	Orlando-Goulart et al., 2018
Cicutoxin (from Water Hemlock green seeds)	Mouse	Oral	1320 mg/kg	Orlando-Goulart et al., 2018

Experimental Protocols

To facilitate independent replication and methodological comparison, the following are detailed protocols for the key experimental techniques cited in the literature on Oenanthotoxin and related toxins.

Electrophysiological Recording (Whole-Cell Patch-Clamp)

This protocol is based on the methodology described by Wyrembek et al. (2010) for recording GABAergic currents from cultured rat hippocampal neurons.

1. Cell Culture:

• Primary hippocampal cultures are prepared from neonatal rat pups.

• Hippocampi are dissected, dissociated, and plated on poly-L-lysine-coated glass coverslips.

• Neurons are maintained in a controlled environment (37°C, 5% CO2) in appropriate culture medium for 10-14 days before recording.

2. Recording Setup:

• Coverslips with cultured neurons are transferred to a recording chamber mounted on an inverted microscope.

• The chamber is continuously perfused with an external solution containing (in mM): 137 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 glucose, and 10 HEPES, with the pH adjusted to 7.4.

• Patch pipettes are pulled from borosilicate glass and have a resistance of 3-5 MΩ when filled with an internal solution containing (in mM): 137 CsCl, 1 CaCl2, 2 MgCl2, 11 BAPTA, 2 ATP, and 10 HEPES, with the pH adjusted to 7.2.

3. Data Acquisition:

• Whole-cell patch-clamp recordings are performed at room temperature.

• Membrane currents are recorded using a patch-clamp amplifier and digitized.

• For recording miniature inhibitory postsynaptic currents (mIPSCs), tetrodotoxin (B1210768) (1 µM) is added to the external solution to block voltage-gated sodium channels.

• For recording GABA-evoked currents, GABA is applied to the neuron using a fast application system.

4. Oenanthotoxin Application:

• Oenanthotoxin is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

• The stock solution is diluted in the external solution to the desired final concentration immediately before application.

• The effects of Oenanthotoxin are assessed by comparing GABAergic currents recorded before and after application of the toxin.

Acute Toxicity Determination (LD50)

This protocol is a generalized procedure based on studies investigating the acute toxicity of plant-derived neurotoxins.

1. Animals:

• Male Swiss albino mice, typically 6-8 weeks old, are used.

• Animals are housed in a controlled environment with a 12-hour light/dark cycle and have ad libitum access to food and water.

• Animals are acclimatized to the laboratory conditions for at least one week before the experiment.

2. Toxin Preparation and Administration:

• A stock solution of purified Oenanthotoxin is prepared in a suitable vehicle (e.g., saline with a small amount of a non-toxic solvent like DMSO or ethanol (B145695) to aid dissolution).

• A range of doses is prepared by serial dilution of the stock solution.

• The toxin is administered to different groups of animals, typically via intraperitoneal (i.p.) injection or oral gavage. A control group receives the vehicle only.

3. Observation:

• Animals are observed continuously for the first few hours after administration and then periodically for up to 72 hours.

• Signs of toxicity, such as convulsions, seizures, changes in motor activity, and mortality, are recorded for each dose group.

4. LD50 Calculation:

• The number of mortalities in each dose group within a specified time frame (e.g., 24 or 48 hours) is recorded.

• The LD50 value, which is the dose that is lethal to 50% of the animals, is calculated using a statistical method such as probit analysis.

Visualizing the Science: Pathways and Processes

The following diagrams, generated using the DOT language, provide visual representations of the key concepts and workflows discussed in this guide.

Comparative Pharmacology of Oenanthotoxin on Neuronal Populations: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Oenanthotoxin's (OETX) pharmacological effects, with a primary focus on GABAergic neuronal populations due to the current extent of available research. This document summarizes key experimental data, details relevant protocols, and visualizes associated pathways and workflows.

Oenanthotoxin, a potent polyacetylenic diol found in plants of the Oenanthe genus, is a neurotoxin known to induce proconvulsant effects.[1][2] Extensive research has pinpointed its primary mechanism of action as the modulation of γ-aminobutyric acid type A (GABAA) receptors, the main inhibitory neurotransmitter receptors in the central nervous system.[3][4] This guide delves into the specifics of OETX's interaction with these receptors and outlines the methodologies used to elucidate these effects.

Quantitative Analysis of Oenanthotoxin's Effect on GABAergic Neurons

Electrophysiological studies on cultured rat hippocampal neurons have provided quantitative insights into the inhibitory potency of Oenanthotoxin. The half-maximal inhibitory concentration (IC50) for the amplitude of miniature inhibitory postsynaptic currents (mIPSCs) was estimated to be approximately 0.35 µM.[4] This indicates a potent blockade of GABAergic neurotransmission at the synaptic level.

It is noteworthy that the inhibitory effect of Oenanthotoxin and its analogues is influenced by their polarity. Studies on a series of Oenanthotoxin analogues revealed that their ability to reduce the amplitude of currents evoked by exogenous GABA application is positively correlated with the compound's polarity.[2] This suggests that the chemical structure of these polyacetylenes plays a crucial role in their interaction with the GABAA receptor.

Parameter	Value	Neuronal Population	Experimental Method	Reference
IC50 (mIPSC Amplitude)	~ 0.35 µM	Cultured Rat Hippocampal Neurons	Whole-cell Patch-clamp Electrophysiology	[4]

Comparative Effects on Different Neuronal Populations: A Research Gap

A comprehensive comparative analysis of Oenanthotoxin's effects on diverse neuronal populations, such as glutamatergic, dopaminergic, and cholinergic neurons, is currently lacking in the scientific literature. The overwhelming focus of existing research has been on its potent effects on the GABAergic system. The absence of data on other neuronal types represents a significant gap in our understanding of Oenanthotoxin's full pharmacological profile and is a critical area for future investigation.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for mIPSC Recording

This technique is fundamental for studying the effects of Oenanthotoxin on synaptic transmission.

Objective: To measure miniature inhibitory postsynaptic currents (mIPSCs) from cultured hippocampal neurons in the presence and absence of Oenanthotoxin.

Materials:

• Cultured rat hippocampal neurons

• External solution (in mM): 137 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 20 glucose (pH 7.4)

• Internal solution (in mM): 140 CsCl, 1 CaCl2, 2 MgCl2, 11 BAPTA, 2 ATP, 10 HEPES (pH 7.2)

• Oenanthotoxin stock solution (e.g., 10 mM in DMSO)

• Patch-clamp amplifier and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

Procedure:

• Prepare cultured hippocampal neurons on coverslips.

• Place a coverslip in the recording chamber and perfuse with external solution.

• Pull glass pipettes to a resistance of 3-5 MΩ when filled with internal solution.

• Establish a whole-cell patch-clamp configuration on a neuron.

• Record baseline mIPSCs in the presence of tetrodotoxin (B1210768) (TTX) to block action potentials.

• Perfuse the chamber with the external solution containing the desired concentration of Oenanthotoxin.

• Record mIPSCs in the presence of the toxin.

• Wash out the toxin with the external solution to observe any recovery.

• Analyze the amplitude and frequency of mIPSCs before, during, and after Oenanthotoxin application.

Neurotransmitter Release Assay (Hypothetical for GABA)

This protocol describes a general method to assess the effect of Oenanthotoxin on GABA release from neuronal cultures.

Objective: To measure the amount of GABA released from cultured neurons following treatment with Oenanthotoxin.

Materials:

• Cultured GABAergic neurons

• Physiological salt solution (e.g., Krebs-Ringer-HEPES buffer)

• Oenanthotoxin

• High-performance liquid chromatography (HPLC) system with a fluorescence detector or mass spectrometer

• Derivatizing agent for GABA (e.g., o-phthalaldehyde)

Procedure:

• Culture GABAergic neurons to a suitable density in multi-well plates.

• Wash the cells with the physiological salt solution.

• Pre-incubate the cells with Oenanthotoxin at various concentrations for a defined period.

• Stimulate neurotransmitter release by depolarization (e.g., with elevated potassium concentration).

• Collect the extracellular solution.

• Derivatize the collected samples to allow for fluorescent detection of GABA.

• Analyze the GABA content in the samples using HPLC.

• Compare the amount of GABA released from Oenanthotoxin-treated cells to control (untreated) cells.

Calcium Imaging of Neuronal Activity

This protocol provides a general framework for assessing changes in intracellular calcium concentration in response to Oenanthotoxin, which can be an indicator of altered neuronal activity.

Objective: To visualize and quantify changes in intracellular calcium levels in neurons exposed to Oenanthotoxin.

Materials:

• Cultured neurons (e.g., hippocampal or cortical)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or a genetically encoded calcium indicator like GCaMP)

• Physiological imaging buffer

• Oenanthotoxin

• Fluorescence microscope with a sensitive camera and appropriate filter sets

Procedure:

• Load the cultured neurons with a calcium indicator dye according to the manufacturer's instructions.

• Mount the coverslip with the loaded cells onto the microscope stage and perfuse with the imaging buffer.

• Record baseline fluorescence to establish the resting calcium levels.

• Apply Oenanthotoxin to the cells via the perfusion system.

• Record the changes in fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium.

• Analyze the data to determine the magnitude and kinetics of calcium responses in the presence of the toxin.

Signaling Pathways and Experimental Workflows

To visually represent the processes described, the following diagrams have been generated using Graphviz (DOT language).

Mechanism of Oenanthotoxin action on GABAergic synapses.

Workflow for patch-clamp electrophysiology experiment.

Workflow for neurotransmitter release assay.

References

• 1. Plants’ Impact on the Human Brain—Exploring the Neuroprotective and Neurotoxic Potential of Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitory effects of oenanthotoxin analogues on GABAergic currents in cultured rat hippocampal neurons depend on the polyacetylenes' polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Oenanthotoxin: Comprehensive Procedures for Safe Disposal

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS

Oenanthotoxin is a highly potent C17 polyacetylene neurotoxin found in plants of the Oenanthe genus, most notably Hemlock Water Dropwort (Oenanthe crocata)[1][2]. It acts as a noncompetitive antagonist of the gamma-aminobutyric acid (GABA) receptor in the central nervous system, leading to severe neurological effects such as convulsions and seizures[1][2]. Due to its extreme toxicity, with a reported LD50 of 0.58 mg/kg in mice, all handling and disposal must be conducted with the utmost caution and adherence to stringent safety protocols[2].

Currently, oenanthotoxin is not specifically listed as a P- or U-series hazardous waste by the U.S. Environmental Protection Agency (EPA). However, given its acute toxicity, it is imperative to manage it as an acutely hazardous waste, following guidelines analogous to those for P-listed chemicals[1][3][4].

Quantitative Data Summary

Due to the limited availability of specific quantitative data for oenanthotoxin disposal, the following table provides key toxicity and physical property information to inform risk assessment and handling procedures.

Property	Value	Citation(s)
Chemical Formula	C₁₇H₂₂O₂	[5]
Molar Mass	258.36 g/mol	[5]
Appearance	Prismatic or star-shaped crystals	[6]
Solubility	Practically insoluble in water; readily soluble in chloroform, ethanol, methanol, ether, and benzene.	[6]
Stability	Unstable; decomposes in the presence of light and air to form a brown, insoluble resin.	[6]
Toxicity (LD50)	0.58 mg/kg (mice, intraperitoneal)	[2]
Mechanism of Action	Noncompetitive gamma-aminobutyric acid (GABA) antagonist in the central nervous system.	[1][2]
Hazard Classification	Not officially listed. Recommended to be handled as an acutely toxic hazardous waste (analogous to EPA P-list).	[3][4]

Experimental Protocols: Oenanthotoxin Disposal

The following protocol outlines the mandatory step-by-step procedure for the safe disposal of oenanthotoxin and all contaminated materials. This protocol is based on best practices for handling acutely toxic chemicals.

I. Personal Protective Equipment (PPE)

All personnel handling oenanthotoxin must wear the following minimum PPE:

• Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if contamination is suspected.

• Eye Protection: ANSI Z87.1-compliant safety goggles or a face shield.

• Lab Coat: A fully buttoned lab coat.

• Respiratory Protection: A NIOSH-approved respirator may be necessary depending on the form of the toxin and the procedure. Consult your institution's Environmental Health and Safety (EHS) department.

II. Waste Collection and Segregation

• Designated Waste Container:

  • Use a dedicated, leak-proof, and sealable hazardous waste container made of a compatible material (e.g., glass or polyethylene).

  • The container must be clearly labeled with "Hazardous Waste," "Acutely Toxic," and "Oenanthotoxin."

  • Do not exceed a container volume of one quart (approximately one liter) for collecting oenanthotoxin waste, in line with guidelines for P-listed wastes[1][4].

• Segregation:

  • Store the oenanthotoxin waste container separately from all other hazardous and non-hazardous waste streams to prevent cross-contamination[3].

• Types of Waste:

  • Pure Oenanthotoxin: Collect all unused or expired pure oenanthotoxin directly in the designated waste container.

  • Contaminated Materials: Any item that comes into contact with oenanthotoxin is considered hazardous waste. This includes, but is not limited to:

    • Gloves, weighing boats, and disposable labware[1].

    • Paper towels and absorbent pads used for cleaning.

    • Contaminated PPE.

  • Empty Containers: Original containers of oenanthotoxin must be disposed of as hazardous waste and should not be rinsed or reused[1][7].

III. Spill Management

In the event of a spill:

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area. Restrict access to the spill location.

• Report: Notify your supervisor and your institution's EHS department immediately.

• Decontamination (if trained):

  • Don appropriate PPE.

  • Cover the spill with an absorbent material.

  • Gently apply a decontaminating solution (e.g., a 10% bleach solution, followed by a rinse with water) to the absorbent material, working from the outside in to prevent spreading[8][9]. Allow for sufficient contact time.

  • Collect all cleanup materials (absorbent pads, contaminated PPE) in the designated hazardous waste container.

IV. Final Disposal

• Storage: Store the sealed and labeled hazardous waste container in a designated and secure satellite accumulation area.

• Professional Disposal: Arrange for the pickup and disposal of the oenanthotoxin waste through your institution's EHS department or a licensed hazardous waste disposal contractor[3]. Do not attempt to dispose of oenanthotoxin down the drain or in regular trash.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of oenanthotoxin.

Caption: Oenanthotoxin Disposal Workflow.

References

• 1. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]
• 2. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 3. wastemedic.com [wastemedic.com]
• 4. safety.duke.edu [safety.duke.edu]
• 5. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Enanthotoxin [drugfuture.com]
• 7. P-Listed Chemical Waste | Institutional Risk & Safety | UT Dallas [risk-safety.utdallas.edu]
• 8. Biosafety Manual – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 9. osha.gov [osha.gov]

Essential Safety and Logistical Information for Handling Oenanthotoxin

For Researchers, Scientists, and Drug Development Professionals

Oenanthotoxin is a highly potent neurotoxin isolated from plants of the Oenanthe genus, most notably Hemlock Water Dropwort (Oenanthe crocata)[1][2]. It functions as a noncompetitive gamma-aminobutyric acid (GABA) antagonist in the central nervous system, leading to severe neurological effects such as convulsions and seizures[1][3]. Due to its acute toxicity, stringent safety protocols must be followed to prevent accidental exposure during research and drug development activities.

Toxicity Data

Oenanthotoxin is classified as an acutely toxic substance. The following table summarizes the available quantitative toxicity data.

Toxicity Metric	Value	Species	Route of Administration	Reference
LD50	0.58 mg/kg	Mouse	Not Specified	[1]
LD50	< 3 mg/kg	Rat	Not Specified

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Oenanthotoxin. The following PPE should be considered the minimum requirement.

PPE Category	Specification	Rationale
Gloves	Double-gloving with nitrile gloves.	Prevents skin contact, a potential route of exposure[3]. The outer glove can be disposed of immediately after handling, minimizing contamination of the inner glove and subsequent surfaces.
Eye Protection	Chemical splash goggles and a full-face shield.	Protects against splashes and aerosols, preventing contact with mucous membranes.
Body Protection	A disposable, solid-front, back-tying laboratory coat over dedicated work clothing.	Provides a barrier against spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.	Essential for handling the solid form of the toxin or when there is a risk of aerosol generation.

Experimental Protocol: Safe Handling in a Laboratory Setting

All work with Oenanthotoxin must be conducted in a designated area within a certified chemical fume hood or a Class II Biological Safety Cabinet to minimize the risk of inhalation exposure.

Preparation:

• Ensure the chemical fume hood or biological safety cabinet is functioning correctly.

• Cover the work surface with an absorbent, disposable bench liner.

• Assemble all necessary equipment and reagents before introducing Oenanthotoxin to the work area.

• Prepare a designated, clearly labeled waste container for all contaminated disposable materials.

• Ensure a spill kit appropriate for potent toxins is readily accessible.

Handling:

• Don all required PPE before entering the designated handling area.

• When weighing the solid compound, do so within the fume hood on a tared weigh paper or in a container that can be sealed for transfer.

• To prepare solutions, add the solvent to the container with the pre-weighed Oenanthotoxin slowly to avoid splashing.

• Keep all containers with Oenanthotoxin sealed when not in immediate use.

Post-Handling:

• Decontaminate all non-disposable equipment that has come into contact with Oenanthotoxin.

• Carefully remove and dispose of the outer pair of gloves into the designated waste container.

• Remove the remaining PPE in a manner that avoids self-contamination and dispose of it in the designated waste container.

• Thoroughly wash hands and forearms with soap and water after exiting the work area.

Operational and Disposal Plans

Spill Decontamination:

• Evacuate: Immediately alert others in the area and evacuate the contaminated space.

• Isolate: Secure the area to prevent unauthorized entry.

• Decontaminate:

  • Don appropriate PPE, including respiratory protection.

  • For small spills, cover with an absorbent material from a spill kit.

  • Gently apply a deactivating solution (e.g., a solution of sodium hypochlorite) to the absorbent material and the surrounding area.

  • Allow sufficient contact time for the deactivating agent to neutralize the toxin.

  • Carefully collect all contaminated materials into a labeled hazardous waste container.

  • Clean the spill area again with a detergent solution, followed by a water rinse.

Waste Disposal: Oenanthotoxin and all materials contaminated with it are considered acutely toxic hazardous waste and must be disposed of accordingly.

• Segregation: All Oenanthotoxin waste, including empty containers, contaminated PPE, and spill cleanup materials, must be collected in a dedicated, clearly labeled, leak-proof hazardous waste container.

• Labeling: The waste container must be labeled as "Acutely Toxic Hazardous Waste" and include the chemical name "Oenanthotoxin".

• Storage: Store the sealed waste container in a designated, secure area away from incompatible materials.

• Disposal: Arrange for pick-up and disposal by a certified hazardous waste management company. Do not dispose of any Oenanthotoxin waste down the drain or in the regular trash.

Visual Workflow for Safety and Disposal

Caption: Oenanthotoxin Handling and Disposal Workflow.

Caption: Oenanthotoxin Spill Response Plan.

References

• 1. Oenanthotoxin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Oenanthotoxin | C17H22O2 | CID 44138996 - PubChem [pubchem.ncbi.nlm.nih.gov]